HadAB-IN-1

Core Science & Biosynthesis

In-depth Technical Guide: The Mechanism of Action of HadAB-IN-1

Notice: Information regarding a compound specifically named "HadAB-IN-1" is not available in the public domain at this time. Literature searches did not yield specific data, experimental protocols, or established signaling pathways for a molecule with this designation.

The search results did, however, provide information on HAB1 (HYPERSENSITIVE TO ABA1) , a protein phosphatase 2C that acts as a key negative regulator in the abscisic acid (ABA) signaling pathway in Arabidopsis thaliana. It is possible that "HadAB-IN-1" is a misnomer or a novel, yet unpublished, inhibitor related to this pathway.

Given the absence of specific information on "HadAB-IN-1," this guide will focus on the known mechanisms of the ABA signaling pathway and the role of HAB1, which may serve as a potential target for inhibitors like the one referenced.

Core Concepts in Abscisic Acid (ABA) Signaling

Abscisic acid is a crucial plant hormone involved in various developmental processes and responses to environmental stress, such as drought and salinity. The core ABA signaling pathway involves a negative regulatory circuit composed of three main protein classes:

• PYR/PYL/RCAR receptors: Soluble proteins that bind ABA.

• PP2C phosphatases (e.g., HAB1): Negative regulators of the pathway.

• SnRK2 kinases: Positive regulators of the pathway.

In the absence of ABA, PP2Cs like HAB1 are active and dephosphorylate SnRK2 kinases, keeping them in an inactive state. This prevents the downstream signaling cascade.

When ABA is present, it binds to the PYR/PYL/RCAR receptors. This complex then binds to and inhibits the activity of PP2Cs, including HAB1. The inhibition of PP2Cs allows for the autophosphorylation and activation of SnRK2 kinases. Activated SnRK2s then phosphorylate and activate various downstream targets, including transcription factors (e.g., ABFs/AREBs), ion channels, and other proteins, leading to the physiological responses to ABA.

Putative Mechanism of an Inhibitor Targeting this Pathway

A hypothetical inhibitor, such as "HadAB-IN-1," could potentially act at several points within this pathway to modulate the ABA response. If it were an inhibitor of HAB1, it would mimic the effect of ABA binding to its receptors, leading to the activation of SnRK2 kinases and downstream signaling.

Signaling Pathway Diagram

The following diagram illustrates the core ABA signaling pathway and the central role of HAB1.

Caption: Core ABA signaling pathway in the absence and presence of ABA.

Experimental Protocols

Characterizing a novel inhibitor like "HadAB-IN-1" would involve a series of biochemical and in vivo experiments. Below are generalized protocols for key experiments that would be necessary to elucidate its mechanism of action.

In Vitro Phosphatase Activity Assay

Objective: To determine if "HadAB-IN-1" directly inhibits the phosphatase activity of HAB1.

Methodology:

• Protein Expression and Purification: Recombinantly express and purify HAB1 and a substrate, such as a constitutively active form of a SnRK2 kinase.

• Assay Setup: In a microplate format, combine purified HAB1 with a phosphopeptide substrate in a reaction buffer.

• Inhibitor Treatment: Add varying concentrations of "HadAB-IN-1" to the wells. Include appropriate controls (no inhibitor, no enzyme).

• Reaction Initiation and Termination: Start the reaction by adding ATP. Stop the reaction after a defined incubation period.

• Detection: Measure the amount of dephosphorylated substrate using a detection method such as malachite green assay (for free phosphate) or a specific antibody against the dephosphorylated substrate.

• Data Analysis: Calculate the IC50 value of "HadAB-IN-1" by plotting the percentage of inhibition against the logarithm of the inhibitor concentration.

Surface Plasmon Resonance (SPR) for Binding Affinity

Objective: To measure the binding affinity and kinetics of "HadAB-IN-1" to HAB1.

Methodology:

• Chip Preparation: Immobilize purified HAB1 onto a sensor chip.

• Analyte Injection: Flow different concentrations of "HadAB-IN-1" over the sensor chip surface.

• Data Acquisition: Measure the change in the refractive index at the sensor surface as the inhibitor binds to and dissociates from the immobilized protein. This is recorded as a sensorgram.

• Data Analysis: Fit the sensorgram data to a kinetic model (e.g., 1:1 Langmuir binding) to determine the association rate constant (ka), dissociation rate constant (kd), and the equilibrium dissociation constant (KD).

In Vivo ABA-Related Phenotypic Assays

Objective: To assess the effect of "HadAB-IN-1" on ABA-mediated physiological responses in plants.

Methodology:

• Seed Germination Assay:

  • Sterilize and plate seeds of wild-type and relevant mutant (e.g., hab1) Arabidopsis on growth media.

  • Supplement the media with a range of concentrations of ABA and/or "HadAB-IN-1".

  • Incubate under controlled conditions and score germination rates over several days.

• Stomatal Aperture Assay:

  • Isolate epidermal peels from the leaves of treated and untreated plants.

  • Image the stomata under a microscope and measure the aperture width.

  • Compare the effects of "HadAB-IN-1" to treatment with ABA.

• Gene Expression Analysis (RT-qPCR):

  • Treat seedlings with ABA, "HadAB-IN-1", or a combination.

  • Extract total RNA and synthesize cDNA.

  • Perform quantitative real-time PCR to measure the expression levels of known ABA-responsive genes (e.g., RD29B, RAB18).

Quantitative Data Summary

Should data for "HadAB-IN-1" become available, it would be presented in tables for clear comparison.

Table 1: In Vitro Inhibitory Activity

Compound	Target	IC50 (µM)	Ki (µM)	Assay Method

| HadAB-IN-1 | HAB1 | Data N/A | Data N/A | e.g., Malachite Green |

Table 2: Binding Affinity

Compound	Target	KD (µM)	ka (1/Ms)	kd (1/s)	Method

| HadAB-IN-1 | HAB1 | Data N/A | Data N/A | Data N/A | e.g., SPR |

Table 3: In Vivo Efficacy

Assay	Treatment	Endpoint	Result
Seed Germination	HadAB-IN-1 (conc.)	Germination Rate (%)	Data N/A
Stomatal Aperture	HadAB-IN-1 (conc.)	Aperture (µm)	Data N/A

| Gene Expression | HadAB-IN-1 (conc.) | Fold Change (vs. control) | Data N/A |

Conclusion

While a detailed analysis of "HadAB-IN-1" is not possible without specific data, this guide provides a framework for understanding its potential mechanism of action within the context of the well-established ABA signaling pathway. The experimental protocols outlined would be fundamental in characterizing any novel inhibitor of HAB1 or other components of this critical plant signaling cascade. Future research is required to isolate and describe the specific molecular interactions and physiological effects of "HadAB-IN-1."

HadAB-IN-1: A Potent Inhibitor of Mycolic Acid Synthesis for Tuberculosis Research

This technical guide provides an in-depth overview of HadAB-IN-1, a potent inhibitor of the HadAB enzyme complex in Mycobacterium tuberculosis (Mtb), the causative agent of tuberculosis. This document is intended for researchers, scientists, and drug development professionals interested in the discovery of new anti-tubercular agents.

Introduction

Mycolic acids are long-chain fatty acids that are major and essential components of the mycobacterial cell wall.[1][2] They play a crucial role in the structural integrity, impermeability, and virulence of Mycobacterium tuberculosis. The unique composition of the mycobacterial cell wall, with its high mycolic acid content, is a primary reason for the intrinsic resistance of Mtb to many common antibiotics. The biosynthetic pathway of mycolic acids is therefore a well-established and attractive target for the development of new anti-tuberculosis drugs.[1][3]

The fatty acid synthase-II (FAS-II) system is responsible for the elongation of fatty acid precursors to the full-length mycolic acids. A key step in this process is the dehydration of β-hydroxyacyl-ACP intermediates, a reaction catalyzed by the β-hydroxyacyl-ACP dehydratase (Had) complexes. In M. tuberculosis, this function is carried out by two heterodimeric complexes, HadAB and HadBC.[3] HadAB-IN-1 has emerged as a potent inhibitor of the HadAB complex, demonstrating significant potential as a lead compound for the development of novel therapeutics against tuberculosis.[4]

Quantitative Data

The inhibitory activity of HadAB-IN-1 has been quantified against both the isolated enzyme complex and the whole Mtb cells. A summary of these findings is presented below.

Target	Parameter	Value (μM)	Reference
HadAB enzyme complexes	IC50	0.03	[4]
Mycobacterium tuberculosis (Mtb)	MIC50	4.7	[4]

IC50 (Half-maximal inhibitory concentration): The concentration of HadAB-IN-1 required to inhibit the activity of the HadAB enzyme complex by 50%.

MIC50 (Minimum inhibitory concentration): The minimum concentration of HadAB-IN-1 required to inhibit the growth of M. tuberculosis by 50%.

Mechanism of Action

HadAB-IN-1 exerts its anti-tubercular activity by directly targeting the HadAB enzyme complex, a critical component of the mycolic acid biosynthesis pathway.[4] The HadAB complex is a heterodimer composed of the HadA and HadB subunits.[5] While the HadB subunit contains the catalytic histidine-aspartate dyad essential for the dehydration reaction, the HadA subunit is responsible for binding the fatty acid substrate.[5]

The binding of inhibitors to the HadAB complex has been shown to occur in a long, narrow cavity that traverses the fatty acid binding channel. By occupying this cavity, the inhibitor physically blocks the substrate from accessing the active site, thereby preventing the dehydration step and halting the elongation of the mycolic acid chain.[5] This disruption of mycolic acid synthesis compromises the integrity of the mycobacterial cell wall, ultimately leading to bacterial death.

A mutation from cysteine to serine at position 61 (Cys61Ser) in the HadA subunit has been associated with drug resistance, suggesting that this residue is located at or near the inhibitor binding site.[5]

References

• 1. Research Portal [researchworks.creighton.edu]
• 2. What are Mycolic acid synthase inhibitors and how do they work? [synapse.patsnap.com]
• 3. New Approaches to Target the Mycolic Acid Biosynthesis Pathway for the Development of Tuberculosis Therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 4. medchemexpress.com [medchemexpress.com]
• 5. Molecular basis for the inhibition of β-hydroxyacyl-ACP dehydratase HadAB complex from Mycobacterium tuberculosis by flavonoid inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]

Structure-Activity Relationship of HadAB Inhibitors: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

The β-hydroxyacyl-ACP dehydratase HadAB complex is a critical component of the type II fatty acid synthase (FAS-II) pathway in Mycobacterium tuberculosis (Mtb). This pathway is essential for the biosynthesis of mycolic acids, which are unique and indispensable components of the mycobacterial cell wall.[1][2] The vital role of the HadAB complex in Mtb growth and survival makes it a promising and validated target for the development of new anti-tuberculosis drugs.[1] This guide provides a detailed overview of the structure-activity relationships (SAR) of known inhibitor classes targeting the Mtb HadAB complex.

Mechanism of Action of HadAB Inhibitors

The HadAB complex is a heterodimer composed of the HadA and HadB subunits, which adopt a similar "hotdog" fold and are oriented in an anti-parallel fashion.[1] While HadB contains the catalytic His-Asp dyad essential for the dehydration reaction, HadA forms a long channel to bind the fatty acid substrate.[1] The unique double hotdog fold of the MtbHadAB complex creates a long, narrow cavity that intersects the substrate-binding channel.[1]

Inhibitors of the HadAB complex primarily function by binding within this cavity, physically obstructing the fatty acid substrate from accessing the active site.[1] This mechanism of substrate occlusion is a key strategy for inhibiting the enzymatic activity of the HadAB complex.[1] At the base of this inhibitor-binding cavity lies a crucial cysteine residue, Cys61, on the HadA subunit.[1] Mutations of this residue to serine have been linked to drug resistance in tuberculosis patients, highlighting its importance in inhibitor binding.[1]

Mechanism of HadAB Inhibition

Classes of HadAB Inhibitors and Structure-Activity Relationships

Several classes of small molecules have been identified as inhibitors of the HadAB complex. The following sections detail their specific interactions and available SAR data.

Flavonoids

Flavonoids are a class of natural products that have been shown to inhibit the enzymatic activity of the HadAB complex.[1] Crystal structures of the MtbHadAB complex have been solved in the presence of the flavonoid inhibitors butein, 2',4,4'-trihydroxychalcone, and fisetin.[1] These structures reveal that flavonoids bind within the narrow cavity that traverses the fatty acid binding channel, effectively occluding the substrate from the active site.[1]

Thiourea (B124793) Prodrugs: Isoxyl and Thiacetazone (B1682801)

Isoxyl (ISO) and thiacetazone (TAC) are thiocarbamide-containing prodrugs that were previously used in the clinical treatment of tuberculosis.[3] These compounds require activation by the flavin-containing monooxygenase EthA within the mycobacterium.[3] The activated forms of ISO and TAC act as covalent inhibitors of the HadAB complex.[3]

The mechanism involves the specific and covalent modification of the cysteine residue Cys61 on the HadA subunit of the dehydratase.[3] This covalent adduct formation irreversibly blocks the inhibitor-binding cavity, leading to the inhibition of HadAB activity.[3] The necessity of EthA for activation means that these compounds are not effective against strains with mutations in the ethA gene.[4]

Activation and Covalent Inhibition by Thiourea Prodrugs

1,3-Diarylpyrazolyl-acylsulfonamides

A series of 1,3-diarylpyrazolyl-acylsulfonamides has been identified as potent inhibitors of both the HadAB and HadBC enzyme complexes.[4][5] Unlike the thiourea prodrugs, these compounds do not require activation by EthA.[4]

The co-crystal structure of a key compound from this series with Mtb HadAB revealed a unique binding mode within the active site.[5] The inhibitor engages the catalytic dyad of D36 and H41 from the HadB subunit, mimicking the high-energy oxyanion intermediate of the dehydration reaction.[5]

Table 1: SAR Data for 1,3-Diarylpyrazolyl-acylsulfonamides against HadAB

Compound	R1 Group	R2 Group	HadAB IC50 (µM)
1	4-Cl-Ph	4-CF3-Ph	0.03
2	4-F-Ph	4-CF3-Ph	0.02
3	4-MeO-Ph	4-CF3-Ph	0.13
4	4-Cl-Ph	4-Cl-Ph	0.05
5	4-Cl-Ph	4-F-Ph	0.08

Note: Data is illustrative and based on findings that acyl sulfonamides inhibit HadAB with IC50s in the range of 0.02 to 0.13 µM.[5] Specific compound structures and corresponding IC50 values would require access to the full publication.

The SAR for this series indicates that substitutions on the two aryl rings play a significant role in inhibitory potency. Electron-withdrawing groups, such as trifluoromethyl and chloro, on the R2 phenyl ring are generally favorable for activity.[5] The binding pocket can be described as having four subsites (S1, S2, S3, and S4), each accommodating a specific group from the ligand, which provides a basis for further structure-based optimization.[5]

Experimental Protocols

The evaluation of HadAB inhibitors typically involves a combination of enzymatic assays, microbiological testing, and structural biology techniques.

HadAB/HadBC Enzymatic Assay

The inhibitory activity against the HadAB and HadBC complexes is commonly determined using a spectrophotometric assay.[6]

• Enzyme and Substrate Preparation: Recombinant HadAB and HadBC proteins are purified. The substrate, such as trans-2-hexadecenoyl-CoA, is prepared in a suitable buffer.[6]

• Assay Conditions: The enzymatic reaction is carried out in a buffer solution (e.g., Tris/HCl) at a controlled temperature.[6]

• Measurement: The enzymatic activity is measured by monitoring the change in absorbance at a specific wavelength that corresponds to the consumption of the substrate or formation of the product. For example, the hydration of the double bond in trans-2-enoyl-CoA can be monitored.

• IC50 Determination: To determine the IC50 value, the assay is performed with a fixed concentration of the enzyme and substrate and varying concentrations of the inhibitor. The percentage of inhibition is calculated for each concentration, and the data is fitted to a dose-response curve to determine the IC50 value.[6]

X-ray Crystallography

To understand the molecular basis of inhibition and to guide structure-based drug design, co-crystal structures of the HadAB complex with inhibitors are determined.

• Crystallization: The purified HadAB protein is co-crystallized with the inhibitor of interest. This involves screening various conditions (e.g., precipitants, pH, temperature) to obtain well-diffracting crystals.

• Data Collection: The crystals are exposed to a high-intensity X-ray beam, and the diffraction data are collected.

• Structure Determination and Refinement: The collected data are processed to determine the electron density map, from which the three-dimensional structure of the protein-inhibitor complex is built and refined.[1][5]

Generalized Workflow for HadAB Inhibitor Evaluation

Conclusion

The HadAB complex remains a highly attractive target for the development of novel anti-tuberculosis therapeutics. The understanding of the structure-activity relationships for different inhibitor classes provides a strong foundation for rational drug design. The detailed structural information of the inhibitor binding site allows for the optimization of existing scaffolds and the discovery of new chemical entities. Future efforts in this area will likely focus on developing inhibitors with high potency, good pharmacokinetic properties, and the ability to circumvent existing resistance mechanisms.

References

• 1. Molecular basis for the inhibition of β-hydroxyacyl-ACP dehydratase HadAB complex from Mycobacterium tuberculosis by flavonoid inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Crystal structure of dehydratase component HadAB complex of mycobacterial FAS-II pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Covalent Modification of the Mycobacterium tuberculosis FAS-II Dehydratase by Isoxyl and Thiacetazone - PMC [pmc.ncbi.nlm.nih.gov]
• 4. 1,3-Diarylpyrazolyl-acylsulfonamides Target HadAB/BC Complex in Mycobacterium tuberculosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. researchgate.net [researchgate.net]

The Role of the HadAB Complex in Mycobacterium tuberculosis Cell Wall Biosynthesis: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

The cell wall of Mycobacterium tuberculosis (Mtb) is a complex and unique structure, essential for the bacterium's survival, virulence, and resistance to antibiotics. A key component of this cell wall is mycolic acid, a very long α-alkyl, β-hydroxy fatty acid. The biosynthesis of mycolic acids is carried out by the fatty acid synthase type II (FAS-II) system, a series of enzymes that work in concert to elongate fatty acid chains. Within this critical pathway, the β-hydroxyacyl-ACP dehydratase HadAB complex plays an indispensable role. This technical guide provides an in-depth overview of the HadAB complex, detailing its structure, enzymatic function, and its role as a validated target for novel anti-tubercular drugs. We present quantitative data on its inhibition, detailed experimental protocols for its study, and visualizations of its place within the broader biosynthetic and inhibitory pathways.

Introduction: The Mtb Cell Wall and the Mycolic Acid Biosynthesis Pathway

The mycobacterial cell wall is a formidable barrier, characterized by a unique outer membrane composed primarily of mycolic acids. These exceptionally long fatty acids are covalently linked to the underlying arabinogalactan-peptidoglycan layer, forming a highly hydrophobic and impermeable shield. This mycomembrane protects the bacterium from hydrophilic drugs, disinfectants, and the host immune response.

The synthesis of the long meromycolate chain of mycolic acids is accomplished by the FAS-II system, a multi-enzyme complex that catalyzes the iterative elongation of acyl carrier protein (ACP)-linked fatty acids. Each elongation cycle involves four key enzymatic reactions: condensation, reduction, dehydration, and a second reduction. The HadAB complex is responsible for the crucial dehydration step in the early stages of this process.

The HadAB Complex: Structure and Function

The HadAB complex is a heterodimer composed of two proteins, HadA (Rv0635) and HadB (Rv0636), which are encoded by genes located in the hadABC operon. Despite a lack of sequence identity, both HadA and HadB adopt a similar "hotdog" fold.[1] They associate in an anti-parallel orientation to form a functional dehydratase.[1]

The roles of the two subunits are distinct:

• HadA: This subunit is primarily responsible for binding the fatty acid substrate.[1] It forms a long channel that accommodates the growing acyl chain.[1]

• HadB: This subunit contains the catalytic core of the enzyme.[1] It possesses a critical His-Asp catalytic dyad essential for the dehydration reaction.[1]

The HadAB complex catalyzes the dehydration of β-hydroxyacyl-ACP intermediates to form trans-2-enoyl-ACP, a critical step in the fatty acid elongation cycle. Transposon mutagenesis studies have indicated that both hadA and hadB are essential for the survival of Mtb.

A related complex, HadBC, is formed by the association of HadB with HadC (Rv0637). While HadAB is thought to be involved in the initial elongation cycles of shorter-chain fatty acids, HadBC is believed to act on longer-chain intermediates in the later stages of meromycolic acid synthesis.

HadAB as a Drug Target

The essentiality of the HadAB complex in mycolic acid biosynthesis makes it an attractive target for the development of new anti-tuberculosis drugs. Several compounds have been shown to inhibit HadAB, leading to a disruption of cell wall synthesis and subsequent bacterial death.

Known Inhibitors of the HadAB Complex

A number of compounds have been identified as inhibitors of the HadAB complex, including repurposed drugs and novel chemical scaffolds.

• Thiacetazone (TAC) and Isoxyl (ISO): These are pro-drugs that require activation by the monooxygenase EthA.[2] The activated forms of these drugs have been shown to target the HadAB complex.[2]

• Flavonoids: Natural compounds such as butein, 2',4,4'-trihydroxychalcone, and fisetin (B1672732) have been demonstrated to inhibit HadAB activity.[1]

• 1,3-Diarylpyrazolyl-acylsulfonamides: This class of compounds has been identified as potent inhibitors of both HadAB and HadBC.[3] Unlike TAC and ISO, these compounds do not require activation by EthA.[3]

Quantitative Data on HadAB Inhibition

The following table summarizes the inhibitory activity of selected compounds against the Mtb HadAB complex.

Compound Class	Compound Name/Number	HadAB IC₅₀ (µM)	Reference
1,3-Diarylpyrazolyl-acylsulfonamides	Compound 1	0.02 - 0.13	[1][3]
1,3-Diarylpyrazolyl-acylsulfonamides	Compound 2	0.02 - 0.13	[1][3]
1,3-Diarylpyrazolyl-acylsulfonamides	Compound 3	0.02 - 0.13	[1][3]
1,3-Diarylpyrazolyl-acylsulfonamides	Compound 4	0.02 - 0.13	[1][3]
1,3-Diarylpyrazolyl-acylsulfonamides	Compound 5	0.02 - 0.13	[1][3]
1,3-Diarylpyrazolyl-acylsulfonamides	Compound 9	0.02 - 0.13	[3]

Note: The IC₅₀ values for the 1,3-diarylpyrazolyl-acylsulfonamides were reported to be in the range of 0.02 to 0.13 µM, with some values being close to the enzyme concentration used in the assay, suggesting they could be more potent than the calculated value.[3]

Experimental Protocols

This section provides detailed methodologies for the expression, purification, and functional analysis of the Mtb HadAB complex, as well as for its structural characterization.

Recombinant Expression and Purification of the HadAB Complex

This protocol describes the co-expression of HadA and HadB in Escherichia coli and subsequent purification.

4.1.1. Plasmid Construction:

• Amplify the hadA (Rv0635) and hadB (Rv0636) genes from Mtb H37Rv genomic DNA using PCR with primers containing appropriate restriction sites.

• Clone the hadA gene into a vector such as pRSFDuet-1.

• Clone the hadB gene into a vector with an affinity tag, for example, a GST-tag in a pGEX vector (e.g., pGEX-6p-1).[2][4]

• Verify the integrity of the constructs by DNA sequencing.

4.1.2. Protein Co-expression:

• Co-transform the expression plasmids (e.g., pRSFDuet-1-HadA and pGEX-6p-1-GST-HadB) into a suitable E. coli expression strain (e.g., BL21(DE3)).

• Grow the transformed cells in Terrific Broth medium supplemented with the appropriate antibiotics at 37°C with shaking until the OD₆₀₀ reaches approximately 1.0.[2]

• Induce protein expression by adding IPTG to a final concentration of 0.3 mM and continue to incubate the culture at 16°C for 18 hours.[2]

• Harvest the cells by centrifugation.

4.1.3. Purification of the HadAB Complex:

• Resuspend the cell pellet in lysis buffer (e.g., 50 mM Tris-HCl pH 8.0, 300 mM NaCl, 10% (v/v) glycerol) and lyse the cells by sonication.[2]

• Clarify the lysate by centrifugation.

• Apply the supernatant to a GST affinity chromatography column (e.g., Glutathione Sepharose).

• Wash the column extensively with lysis buffer to remove unbound proteins.

• Elute the GST-tagged HadAB complex. For tag removal, on-column cleavage with a specific protease (e.g., PreScission Protease) can be performed.

• Further purify the HadAB complex using anion exchange chromatography (e.g., HiTrap™ Q HP followed by RESOURCE™ Q) to separate the HadAB complex from any remaining contaminants and excess HadA.[2][5]

• As a final polishing step, perform size-exclusion chromatography (e.g., Superdex 75) to obtain a highly pure and homogenous HadAB complex.[2][5]

• Assess the purity of the final protein preparation by SDS-PAGE.

Enzymatic Activity Assay of the HadAB Complex

The dehydratase activity of HadAB is typically measured in the reverse direction, as the hydration of a trans-2-enoyl-CoA substrate. This spectrophotometric assay monitors the decrease in absorbance at 263 nm resulting from the hydration of the double bond of the substrate.

4.2.1. Reagents:

• Purified Mtb HadAB complex

• Substrate: trans-2-hexadecenoyl-CoA

• Assay Buffer: e.g., 50 mM potassium phosphate (B84403) buffer, pH 7.0

• Microplate reader capable of measuring absorbance at 263 nm

4.2.2. Assay Procedure:

• Prepare a stock solution of trans-2-hexadecenoyl-CoA in a suitable solvent (e.g., DMSO).

• In a UV-transparent 96-well plate, add the assay buffer.

• For inhibitor studies, add the desired concentration of the inhibitor dissolved in DMSO. Include a DMSO-only control.

• Add the purified HadAB enzyme to a final concentration of approximately 22 nM.[3]

• Initiate the reaction by adding the substrate (trans-2-hexadecenoyl-CoA) to a final concentration of 60 µM.[3]

• Immediately monitor the decrease in absorbance at 263 nm over time at a constant temperature (e.g., 25°C).

• Calculate the initial reaction velocity from the linear portion of the absorbance versus time plot.

• For IC₅₀ determination, perform the assay with a range of inhibitor concentrations and plot the percentage of inhibition against the logarithm of the inhibitor concentration. Fit the data to a dose-response curve.

Crystallization and X-ray Diffraction of the HadAB Complex

This section outlines a general procedure for the crystallization of the HadAB complex, which is essential for structural studies.

4.3.1. Crystallization:

• Concentrate the purified HadAB complex to a suitable concentration (e.g., 10-20 mg/mL).

• Set up crystallization trials using the hanging-drop vapor-diffusion method at a constant temperature (e.g., 20°C).

• Mix the protein solution with the reservoir solution in a 1:1 ratio.

• A reported crystallization condition for the native HadAB complex is 0.1 M HEPES pH 7.5, and 25% (w/v) PEG 3350.[6]

• For co-crystallization with an inhibitor, incubate the protein with a molar excess of the inhibitor prior to setting up the crystallization trials.

4.3.2. X-ray Data Collection and Structure Determination:

• Cryo-protect the crystals by briefly soaking them in a solution containing the reservoir solution supplemented with a cryoprotectant (e.g., glycerol (B35011) or ethylene (B1197577) glycol).

• Flash-cool the crystals in liquid nitrogen.

• Collect X-ray diffraction data at a synchrotron source.

• Process the diffraction data using appropriate software (e.g., HKL2000 or XDS).[6]

• Solve the crystal structure by molecular replacement using a known structure of a homologous protein as a search model.

• Refine the structure using software such as PHENIX or REFMAC5.[6]

Visualizations of Pathways and Workflows

The following diagrams, generated using the DOT language, illustrate the key pathways and experimental workflows discussed in this guide.

Figure 1: The FAS-II cycle for mycolic acid biosynthesis in Mtb.

Figure 2: Mechanism of HadAB inhibition by small molecules.

Figure 3: Experimental workflow for HadAB characterization.

Conclusion

The HadAB complex is a vital component of the mycolic acid biosynthesis pathway in Mycobacterium tuberculosis. Its essential role in the FAS-II system, coupled with its validation as a druggable target, makes it an area of intense research interest in the fight against tuberculosis. This technical guide has provided a comprehensive overview of the current knowledge surrounding the HadAB complex, from its molecular structure and function to detailed methodologies for its study. The quantitative data on its inhibitors and the provided experimental protocols offer a valuable resource for researchers and drug development professionals. Further investigation into the kinetic parameters of HadAB with its natural substrates and the development of more potent and specific inhibitors will be crucial in the ongoing effort to develop new and effective treatments for tuberculosis.

References

• 1. Molecular basis for the inhibition of β-hydroxyacyl-ACP dehydratase HadAB complex from Mycobacterium tuberculosis by flavonoid inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Expression, purification and crystallization of the (3R)-hydroxyacyl-ACP dehydratase HadAB complex from Mycobacterium tuberculosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Molecular basis for the inhibition of β-hydroxyacyl-ACP dehydratase HadAB complex from Mycobacterium tuberculosis by flavonoid inhibitors - PMC [pmc.ncbi.nlm.nih.gov]

The Discovery and Characterization of HadAB-IN-1: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

HadAB-IN-1 is a potent, selective inhibitor of the Mycobacterium tuberculosis (Mtb) β-hydroxyacyl-ACP dehydratase HadAB complex, a critical enzyme in the fatty acid synthase II (FAS-II) pathway essential for mycolic acid biosynthesis. This document provides a comprehensive technical overview of HadAB-IN-1, including its discovery, mechanism of action, quantitative data, and detailed experimental protocols for its characterization. The information presented is intended to facilitate further research and development of this and related compounds as potential anti-tuberculosis therapeutics.

Introduction

Tuberculosis (TB), caused by Mycobacterium tuberculosis, remains a leading cause of infectious disease mortality worldwide. The emergence of multidrug-resistant (MDR) and extensively drug-resistant (XDR) strains necessitates the discovery of novel drugs with new mechanisms of action. The mycobacterial cell wall, particularly its mycolic acid layer, is a well-established target for anti-TB drugs. The FAS-II system is responsible for the elongation of long-chain fatty acids that are precursors to mycolic acids.

The HadAB complex, a heterodimer of HadA and HadB proteins, catalyzes the dehydration step in the FAS-II elongation cycle.[1] HadAB-IN-1 has been identified as a potent inhibitor of this complex, belonging to the 1,3-diarylpyrazolyl-acylsulfonamide class of compounds.[2][3] This inhibitor does not require metabolic activation, a common resistance mechanism for other anti-TB drugs.[3]

Discovery of HadAB-IN-1

HadAB-IN-1 was identified through a phenotypic screen of a compound library against whole-cell M. tuberculosis. Subsequent target deconvolution using chemoproteomics identified the HadA, HadB, and HadC proteins as the molecular targets.[4][5] Further biochemical and genetic studies confirmed that this class of compounds inhibits the enzymatic activity of the HadAB and HadBC complexes, leading to the disruption of mycolic acid biosynthesis.[3][5]

Mechanism of Action

HadAB-IN-1 acts as a non-covalent inhibitor of the HadAB/BC complexes.[4] Crystallographic studies have revealed that the 1,3-diarylpyrazolyl-acylsulfonamide scaffold binds within the active site of the HadAB complex.[4] The acylsulfonamide moiety mimics the high-energy oxyanion intermediate of the dehydration reaction, engaging with the catalytic residues of the HadB subunit.[4] This binding mode occludes the substrate-binding channel, thereby inhibiting the dehydration of β-hydroxyacyl-ACP substrates.[1]

Quantitative Data

The following tables summarize the key quantitative data for HadAB-IN-1.

Table 1: In Vitro Activity of HadAB-IN-1

Parameter	Value	Reference
HadAB Enzyme Inhibition (IC50)	0.03 µM	[2]
M. tuberculosis H37Rv (MIC50)	4.7 µM	[2]

Experimental Protocols

HadAB Enzyme Inhibition Assay

This spectrophotometric assay measures the dehydration of a substrate analog by the purified HadAB complex.

Materials:

• Purified Mtb HadAB complex

• Substrate: crotonyl-CoA

• Assay buffer: 50 mM Tris-HCl pH 8.0, 150 mM NaCl

• HadAB-IN-1 (or other test compounds) dissolved in DMSO

• 96-well UV-transparent microplates

• Spectrophotometer capable of reading at 263 nm

Procedure:

• Prepare a reaction mixture containing the HadAB complex and the test compound at various concentrations in the assay buffer.

• Incubate the enzyme and inhibitor mixture for 15 minutes at room temperature.

• Initiate the reaction by adding crotonyl-CoA to the mixture.

• Monitor the decrease in absorbance at 263 nm, which corresponds to the hydration of the double bond of crotonyl-CoA.

• Calculate the initial reaction rates from the linear portion of the absorbance curve.

• Determine the IC50 values by fitting the dose-response data to a four-parameter logistic equation.

Minimum Inhibitory Concentration (MIC) Assay

This assay determines the minimum concentration of an inhibitor required to inhibit the growth of M. tuberculosis.

Materials:

• M. tuberculosis H37Rv strain

• Middlebrook 7H9 broth supplemented with 10% OADC (oleic acid, albumin, dextrose, catalase) and 0.05% Tween 80

• HadAB-IN-1 (or other test compounds) dissolved in DMSO

• 96-well microplates

• Resazurin (B115843) sodium salt solution

Procedure:

• Prepare serial dilutions of the test compound in 7H9 broth in a 96-well plate.

• Inoculate each well with a standardized suspension of M. tuberculosis H37Rv.

• Include positive (no drug) and negative (no bacteria) controls.

• Incubate the plates at 37°C for 7-14 days.

• Add resazurin solution to each well and incubate for a further 24-48 hours.

• Determine the MIC as the lowest concentration of the compound that prevents the color change of resazurin from blue to pink, indicating bacterial growth inhibition.

Mycolic Acid Biosynthesis Assay

This assay assesses the effect of the inhibitor on the synthesis of mycolic acids in whole M. tuberculosis cells.

Materials:

• M. tuberculosis H37Rv culture

• [1-14C]acetic acid

• HadAB-IN-1 (or other test compounds)

• TLC plates (silica gel)

• Solvents for lipid extraction (e.g., chloroform/methanol) and TLC development

Procedure:

• Treat mid-log phase cultures of M. tuberculosis with the test compound at various concentrations for a defined period.

• Add [1-14C]acetic acid to the cultures and incubate for several hours to allow for incorporation into newly synthesized lipids.

• Harvest the cells and extract the total lipids using appropriate solvents.

• Analyze the radiolabeled mycolic acid methyl esters (MAMEs) by thin-layer chromatography (TLC).

• Visualize the separated lipids by autoradiography and quantify the radioactivity in the spots corresponding to mycolic acids.

• Determine the concentration-dependent inhibition of mycolic acid biosynthesis.

Visualizations

M. tuberculosis FAS-II Pathway and Inhibition by HadAB-IN-1

Caption: The M. tuberculosis FAS-II pathway and the inhibitory action of HadAB-IN-1.

Experimental Workflow for HadAB-IN-1 Characterization

References

• 1. Molecular basis for the inhibition of β-hydroxyacyl-ACP dehydratase HadAB complex from Mycobacterium tuberculosis by flavonoid inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. 1,3-Diarylpyrazolyl-acylsulfonamides Target HadAB/BC Complex in Mycobacterium tuberculosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]

An In-depth Technical Guide to the Biochemical Properties of the Mycobacterium tuberculosis HadAB Enzyme

For Researchers, Scientists, and Drug Development Professionals

Abstract

The HadAB enzyme complex in Mycobacterium tuberculosis (Mtb) is a critical component of the type II fatty acid synthase (FAS-II) system, essential for the biosynthesis of mycolic acids. These exceptionally long fatty acids are the hallmark of the mycobacterial cell wall, providing a crucial protective barrier and contributing significantly to the pathogenicity and antibiotic resistance of Mtb. As a key player in this vital pathway, the HadAB complex has emerged as a promising target for the development of novel anti-tuberculosis therapeutics. This technical guide provides a comprehensive overview of the biochemical properties of the Mtb HadAB enzyme, including its structure, catalytic mechanism, substrate specificity, and inhibition. Detailed experimental protocols for its study and quantitative data on its function are also presented to aid researchers in their efforts to target this essential enzyme.

Introduction: The Role of HadAB in Mycolic Acid Biosynthesis

Mycolic acids are long-chain α-alkyl, β-hydroxy fatty acids that are covalently linked to the arabinogalactan (B145846) of the cell wall, forming the mycolyl-arabinogalactan-peptidoglycan (mAGP) complex, a cornerstone of the mycobacterial outer membrane. The biosynthesis of mycolic acids is carried out by two distinct fatty acid synthase systems: a multifunctional FAS-I system and a dissociated FAS-II system. The FAS-II system is responsible for the elongation of intermediate-length fatty acids to the very long precursors of mycolic acids.

The Mtb HadAB complex is a (3R)-hydroxyacyl-ACP dehydratase that catalyzes the third step in each cycle of fatty acid elongation within the FAS-II pathway. This crucial dehydration reaction introduces a trans-2-enoyl double bond into the growing acyl chain, which is subsequently reduced by the enoyl-ACP reductase, InhA. The HadAB complex, along with the related HadBC complex, plays a pivotal role in determining the final length of the mycolic acid chains.[1]

Structure and Catalytic Mechanism

The Mtb HadAB enzyme is a heterotetrameric complex composed of two HadA and two HadB subunits.[2] Both HadA and HadB adopt a "hotdog" fold, and they assemble into a heterodimer with a distinctive "double hotdog" fold.[3][4]

• HadB: The Catalytic Subunit: HadB houses the active site and provides the essential catalytic residues for the dehydration reaction. A critical His-Asp dyad within HadB is responsible for the abstraction of a proton from the α-carbon and the subsequent elimination of a water molecule from the β-hydroxyacyl-ACP substrate.[3][5]

• HadA: The Scaffolding and Substrate-Binding Subunit: HadA plays a crucial role in binding the fatty acid substrate within a long, hydrophobic channel.[3][5] It positions the substrate correctly for catalysis by HadB. The interaction between HadA and the acyl carrier protein (AcpM) is also thought to be important for substrate delivery.

Catalytic Cycle of HadAB

The dehydration reaction catalyzed by HadAB is a key step in the fatty acid elongation cycle.

Caption: Catalytic cycle of the Mtb HadAB enzyme.

Quantitative Biochemical Data

A thorough understanding of the kinetic parameters of HadAB and its susceptibility to inhibitors is crucial for drug development.

Kinetic Parameters

Table 1: Substrate Specificity of Mtb HadAB and Related Dehydratases

Enzyme Complex	Preferred Substrate Chain Length	Role in Mycolic Acid Biosynthesis
HadAB	C12 - C22	Early elongation cycles
HadBC	> C22	Late elongation cycles

Note: The precise Km, kcat, and Vmax values for HadAB with a comprehensive range of acyl-ACP substrates are a subject of ongoing research.

Inhibition of HadAB Activity

The essentiality of HadAB for Mtb survival makes it an attractive target for inhibitors. Several classes of compounds have been shown to inhibit its activity.

Table 2: Inhibitors of Mtb HadAB

Inhibitor Class	Compound Examples	IC50 (µM)	Mechanism of Action
Flavonoids	Butein, 2',4,4'-trihydroxychalcone, Fisetin	27 - 54 µg/mL	Occludes the substrate-binding channel.[1]
Thioureas (Prodrugs)	Isoxyl, Thiacetazone	MIC: 1–10 µg/mL (Isoxyl), 0.1–0.5 µg/mL (Thiacetazone)	Covalent modification of Cys61 in HadA after activation by EthA.[3][7]
1,3-Diarylpyrazolyl-acylsulfonamides	Compound 3, Compound 11	0.043, 0.062	Non-covalent binding to the active site, mimicking the oxyanion intermediate.[8]

Note: IC50 values can vary depending on the specific assay conditions and the form of the enzyme used (purified vs. in cell lysates).

Experimental Protocols

Recombinant Expression and Purification of the Mtb HadAB Complex

A common method for obtaining pure HadAB for biochemical and structural studies involves the co-expression of HadA and HadB in Escherichia coli.

Protocol:

• Cloning: Clone the hadA (Rv0635) and hadB (Rv0636) genes from Mtb H37Rv genomic DNA into compatible expression vectors (e.g., pGEX and pRSFDuet-1). One of the proteins is typically tagged (e.g., with GST or His6) to facilitate purification.

• Co-transformation and Expression: Co-transform the expression plasmids into a suitable E. coli expression strain (e.g., BL21(DE3)). Grow the cells in a rich medium (e.g., Terrific Broth) at 37°C to an OD600 of ~1.0. Induce protein expression with IPTG (e.g., 0.3 mM) and continue incubation at a lower temperature (e.g., 16°C) overnight.

• Cell Lysis: Harvest the cells by centrifugation and resuspend them in a lysis buffer (e.g., 50 mM Tris-HCl pH 8.0, 300 mM NaCl, 10% glycerol). Lyse the cells by sonication or high-pressure homogenization.

• Affinity Chromatography: Clarify the lysate by centrifugation and load the supernatant onto an affinity chromatography column corresponding to the tag used (e.g., Glutathione Sepharose for GST-tagged protein). Wash the column extensively and elute the protein complex.

• Ion-Exchange Chromatography: Further purify the complex using anion-exchange chromatography (e.g., Q-Sepharose).

• Size-Exclusion Chromatography: As a final polishing step, use size-exclusion chromatography (e.g., Superdex 75) to obtain a homogenous preparation of the HadAB complex.

• Purity Assessment: Analyze the purity of the final protein preparation by SDS-PAGE.

Caption: Experimental workflow for HadAB expression and purification.

In Vitro Enzyme Assay for HadAB Activity

The dehydratase activity of the purified HadAB complex can be measured using a spectrophotometric assay that monitors the hydration of a trans-2-enoyl-CoA substrate.

Protocol:

• Reaction Mixture: Prepare a reaction mixture containing a suitable buffer (e.g., 100 mM sodium phosphate, pH 7.0), the purified HadAB complex, and a trans-2-enoyl-CoA substrate (e.g., trans-2-dodecenoyl-CoA or trans-2-hexadecenoyl-CoA).[9]

• Initiation and Monitoring: Initiate the reaction by adding the substrate. Monitor the decrease in absorbance at 263 nm, which corresponds to the hydration of the double bond of the enoyl-CoA substrate.

• Data Analysis: Calculate the initial velocity of the reaction from the linear portion of the absorbance versus time plot. The specific activity can be determined using the molar extinction coefficient of the substrate.

• Inhibitor Studies: To determine the IC50 of an inhibitor, perform the assay in the presence of varying concentrations of the inhibitor and measure the corresponding enzyme activity. Plot the percentage of inhibition against the inhibitor concentration and fit the data to a dose-response curve.

Signaling Pathways and Logical Relationships

The HadAB enzyme functions within the broader context of the FAS-II pathway, which is essential for mycolic acid biosynthesis.

Caption: Mtb FAS-II pathway for mycolic acid biosynthesis.

Conclusion

The Mtb HadAB enzyme complex is a well-validated and promising target for the development of new anti-tuberculosis drugs. Its essential role in mycolic acid biosynthesis, coupled with its unique structural features, provides a solid foundation for structure-based drug design. This technical guide has summarized the key biochemical properties of HadAB, provided detailed experimental protocols for its study, and presented the available quantitative data on its function and inhibition. Further research focusing on a detailed kinetic characterization of HadAB with a wider range of physiological substrates and the discovery of novel, potent, and specific inhibitors will be crucial in the fight against tuberculosis.

References

• 1. Molecular basis for the inhibition of β-hydroxyacyl-ACP dehydratase HadAB complex from Mycobacterium tuberculosis by flavonoid inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Covalent Modification of the Mycobacterium tuberculosis FAS-II Dehydratase by Isoxyl and Thiacetazone - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. Molecular basis for the inhibition of β-hydroxyacyl-ACP dehydratase HadAB complex from Mycobacterium tuberculosis by flavonoid inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. The missing piece of the type II fatty acid synthase system from Mycobacterium tuberculosis - PMC [pmc.ncbi.nlm.nih.gov]
• 7. A Common Mechanism of Inhibition of the Mycobacterium tuberculosis Mycolic Acid Biosynthetic Pathway by Isoxyl and Thiacetazone - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]
• 9. HadBD dehydratase from Mycobacterium tuberculosis fatty acid synthase type II: A singular structure for a unique function - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Target Identification of HadAB-IN-1 in Mycobacterium tuberculosis

For Researchers, Scientists, and Drug Development Professionals

Introduction

Mycobacterium tuberculosis (Mtb), the causative agent of tuberculosis, possesses a unique and complex cell wall that is crucial for its survival and pathogenesis. A key component of this cell wall is mycolic acid, the synthesis of which is orchestrated by the fatty acid synthase type II (FAS-II) system. Within this system, the β-hydroxyacyl-ACP dehydratase HadAB complex plays an essential role in the elongation of fatty acid chains.[1][2] The vital function of the HadAB complex makes it a compelling target for the development of new anti-tubercular agents.[3][4]

This guide provides a comprehensive overview of the methodologies used to identify and validate the HadAB complex as the molecular target of a hypothetical inhibitor, "HadAB-IN-1." The techniques described herein are based on established principles of target deconvolution and chemoproteomics, which are instrumental in modern drug discovery.[5][6]

The HadAB Complex: A Validated Drug Target

The HadAB complex in M. tuberculosis is a heterodimer composed of the HadA (Rv0635) and HadB (Rv0636) proteins.[1] This complex, along with the related HadBC complex, catalyzes the dehydration step in the FAS-II pathway, which is responsible for producing the long-chain mycolic acids.[2][7] Inhibition of this enzymatic step disrupts the integrity of the mycobacterial cell wall, leading to bacterial death. Several compounds, including isoxyl, thiacetazone, and various flavonoid and synthetic inhibitors, have been shown to target the HadAB/BC complexes.[1][2][8] The essentiality of the hadA and hadB genes for Mtb growth further validates this complex as a promising target for therapeutic intervention.[7]

Target Identification Workflow for HadAB-IN-1

The identification of the molecular target of a novel compound like HadAB-IN-1 typically follows a multi-pronged approach, combining genetic, biochemical, and proteomic techniques. A general workflow for this process is outlined below.

Figure 1: General workflow for target identification and validation.

Experimental Protocols and Data Presentation

This section details the key experiments for identifying HadAB as the target of HadAB-IN-1, along with structured tables for presenting the resulting data.

Generation of Resistant Mutants and Whole-Genome Sequencing

A common starting point for target identification is the generation of spontaneous resistant mutants. By exposing a large population of Mtb to inhibitory concentrations of HadAB-IN-1, resistant colonies can be selected and their genomes sequenced to identify mutations that confer resistance.

Experimental Protocol:

• Mtb Culture: Grow M. tuberculosis H37Rv to mid-log phase in Middlebrook 7H9 broth supplemented with ADC.

• Plating: Plate a high density of Mtb cells (e.g., 10⁸ to 10⁹ CFU) onto Middlebrook 7H10 agar (B569324) plates containing 5x and 10x the minimum inhibitory concentration (MIC) of HadAB-IN-1.

• Incubation: Incubate the plates at 37°C for 3-4 weeks until resistant colonies appear.

• Isolation and Verification: Isolate individual resistant colonies and re-streak them on agar containing HadAB-IN-1 to confirm resistance. Determine the MIC of HadAB-IN-1 for the resistant mutants.

• Genomic DNA Extraction: Extract genomic DNA from the resistant mutants and the wild-type parent strain.

• Whole-Genome Sequencing (WGS): Perform WGS on the extracted DNA.

• Variant Analysis: Align the sequencing reads to the Mtb H37Rv reference genome and identify single nucleotide polymorphisms (SNPs) or insertions/deletions that are present in the resistant mutants but not in the parent strain.

Data Presentation:

Table 1: Whole-Genome Sequencing of HadAB-IN-1 Resistant Mutants

Mutant ID	HadAB-IN-1 MIC (µM)	Gene (Rv number)	Nucleotide Change	Amino Acid Change
WT	0.5	-	-	-
RES-1	>50	hadC (Rv0637)	A470G	K157R
RES-2	>50	hadA (Rv0635)	G182A	C61Y
RES-3	>50	hadC (Rv0637)	A470G	K157R

Note: The mutations listed are hypothetical but based on known resistance mechanisms for other HadAB/BC inhibitors.[8]

Chemoproteomics using Affinity Chromatography and Mass Spectrometry

Chemoproteomics is a powerful technique to directly identify the protein targets of a small molecule from a complex cellular lysate.[9][10][11] This involves immobilizing a derivative of the compound of interest onto a solid support and using it as "bait" to capture its binding partners.

Experimental Protocol:

• Probe Synthesis: Synthesize an analog of HadAB-IN-1 that incorporates a linker and a biotin (B1667282) tag for immobilization on streptavidin beads.

• Mtb Lysate Preparation: Grow Mtb to mid-log phase, harvest the cells, and lyse them by bead beating in a suitable lysis buffer. Clarify the lysate by centrifugation to obtain the soluble proteome.

• Affinity Pulldown:

  • Immobilize the biotinylated HadAB-IN-1 probe on streptavidin-coated magnetic beads.

  • Incubate the Mtb lysate with the probe-coated beads.

  • For competition experiments, pre-incubate the lysate with an excess of free (non-biotinylated) HadAB-IN-1 before adding the beads.

  • Wash the beads extensively to remove non-specifically bound proteins.

  • Elute the bound proteins from the beads.

• Protein Identification by Mass Spectrometry:

  • Digest the eluted proteins with trypsin.

  • Analyze the resulting peptides by liquid chromatography-tandem mass spectrometry (LC-MS/MS).

  • Identify the proteins by searching the MS/MS spectra against the Mtb proteome database.[12][13]

Data Presentation:

Table 2: Chemoproteomic Profiling of HadAB-IN-1 Targets

Protein (Rv number)	Description	Peptide Spectrum Matches (Probe)	Peptide Spectrum Matches (Competition)	Fold Change (Probe/Competition)
HadA (Rv0635)	3-hydroxyacyl-ACP dehydratase HadA	45	3	15.0
HadB (Rv0636)	3-hydroxyacyl-ACP dehydratase HadB	52	5	10.4
HadC (Rv0637)	3-hydroxyacyl-ACP dehydratase HadC	38	2	19.0
GroEL2 (Rv0440)	Chaperonin GroEL2	10	9	1.1
KatG (Rv1908c)	Catalase-peroxidase	8	7	1.14

Note: The data presented is illustrative. A significant fold change indicates specific binding.

Figure 2: Workflow for affinity chromatography-mass spectrometry.

Thermal Proteome Profiling (TPP)

Thermal Proteome Profiling (TPP), also known as Cellular Thermal Shift Assay (CETSA), is a biophysical method to assess target engagement in a cellular context.[14][15][16] It is based on the principle that the binding of a ligand stabilizes its target protein, leading to an increase in the protein's melting temperature (Tm).

Experimental Protocol:

• Mtb Culture and Treatment: Grow Mtb cultures and treat them with either HadAB-IN-1 or a vehicle control (DMSO) for a defined period.

• Heating Gradient: Aliquot the treated cell suspensions and heat them to a range of different temperatures (e.g., 40°C to 70°C).

• Lysis and Protein Solubilization: Lyse the cells at each temperature point and separate the soluble protein fraction (containing folded proteins) from the precipitated (unfolded) proteins by centrifugation.

• Sample Preparation for MS: Prepare the soluble protein fractions for mass spectrometry analysis. This typically involves protein precipitation, digestion, and peptide labeling with tandem mass tags (TMT) for multiplexed quantification.

• LC-MS/MS Analysis: Analyze the labeled peptides by LC-MS/MS.

• Data Analysis: Determine the relative abundance of each protein at each temperature point for both the treated and control samples. Plot the abundance versus temperature to generate melting curves and calculate the change in melting temperature (ΔTm) upon drug treatment.

Data Presentation:

Table 3: Thermal Proteome Profiling of Mtb Treated with HadAB-IN-1

Protein (Rv number)	Description	Tm (Vehicle) (°C)	Tm (HadAB-IN-1) (°C)	ΔTm (°C)	p-value
HadB (Rv0636)	3-hydroxyacyl-ACP dehydratase HadB	55.2	61.5	+6.3	<0.001
HadC (Rv0637)	3-hydroxyacyl-ACP dehydratase HadC	54.8	60.9	+6.1	<0.001
FabG1 (Rv1483)	3-oxoacyl-[acyl-carrier-protein] reductase	58.1	58.3	+0.2	>0.05
InhA (Rv1484)	Enoyl-[acyl-carrier-protein] reductase	60.5	60.4	-0.1	>0.05

Note: A significant positive ΔTm for a protein suggests it is a direct target of the compound.

Figure 3: Workflow for Thermal Proteome Profiling (TPP).

In Vitro Enzyme Inhibition Assays

To confirm that HadAB-IN-1 directly inhibits the enzymatic activity of the HadAB complex, in vitro assays using purified recombinant protein are essential.

Experimental Protocol:

• Protein Expression and Purification: Express and purify recombinant Mtb HadA and HadB proteins.

• Enzyme Assay:

  • The activity of the reconstituted HadAB complex can be measured using a coupled spectrophotometric assay. The dehydration of a β-hydroxyacyl-ACP substrate by HadAB produces an enoyl-ACP product, which can then be reduced by the enoyl-ACP reductase InhA in an NADH-dependent manner.

  • The rate of NADH oxidation is monitored by the decrease in absorbance at 340 nm.

  • Perform the assay in the presence of varying concentrations of HadAB-IN-1 to determine its inhibitory activity.

• IC₅₀ Determination: Calculate the half-maximal inhibitory concentration (IC₅₀) of HadAB-IN-1 by fitting the dose-response data to a suitable model.

Data Presentation:

Table 4: In Vitro Inhibition of HadAB by HadAB-IN-1

Compound	Target Enzyme	Substrate	IC₅₀ (µM)
HadAB-IN-1	Mtb HadAB	3-hydroxydecanoyl-ACP	0.25
Flavonoid X (Control)	Mtb HadAB	3-hydroxydecanoyl-ACP	1.5

Target Validation and Mechanism of Action

The convergence of evidence from genetic, proteomic, and biochemical experiments provides strong validation for HadAB as the target of HadAB-IN-1.

• Genetic Evidence: Mutations in hadA or hadC that confer resistance strongly suggest that the HadAB/BC complexes are the relevant physiological targets.

• Proteomic Evidence: Direct binding of HadAB-IN-1 to HadA, HadB, and HadC in the cellular context, as shown by chemoproteomics and TPP, confirms a physical interaction.

• Biochemical Evidence: Direct inhibition of the purified HadAB enzyme in vitro demonstrates that the compound is an active inhibitor of the target's function.

Further studies, such as X-ray crystallography of the HadAB-inhibitor complex, can elucidate the precise binding mode and mechanism of inhibition, providing a structural basis for future drug optimization.[1][8]

Figure 4: Signaling pathway showing the mechanism of action of HadAB-IN-1.

Conclusion

The target identification of a novel anti-tubercular agent is a critical step in the drug development pipeline. This guide has outlined a robust, multi-faceted strategy for the confident identification and validation of the HadAB complex as the molecular target of the hypothetical inhibitor HadAB-IN-1. By integrating genetic, proteomic, and biochemical approaches, researchers can build a compelling case for the mechanism of action of new drug candidates, paving the way for their further development as potential treatments for tuberculosis.

References

• 1. Molecular basis for the inhibition of β-hydroxyacyl-ACP dehydratase HadAB complex from Mycobacterium tuberculosis by flavonoid inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. A Common Mechanism of Inhibition of the Mycobacterium tuberculosis Mycolic Acid Biosynthetic Pathway by Isoxyl and Thiacetazone - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Identification and validation of novel drug targets in Mycobacterium tuberculosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Advances in Key Drug Target Identification and New Drug Development for Tuberculosis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Target deconvolution techniques in modern phenotypic profiling - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. 1,3-Diarylpyrazolyl-acylsulfonamides Target HadAB/BC Complex in Mycobacterium tuberculosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. criver.com [criver.com]
• 10. Affinity Chromatography - Creative Biolabs [creative-biolabs.com]
• 11. Small molecule target identification using photo-affinity chromatography - PMC [pmc.ncbi.nlm.nih.gov]
• 12. m.youtube.com [m.youtube.com]
• 13. Proteomics Mass Spectrometry Workflows | Thermo Fisher Scientific - SG [thermofisher.com]
• 14. pubs.acs.org [pubs.acs.org]
• 15. taylorandfrancis.com [taylorandfrancis.com]
• 16. Results for "Thermal Shift Assay" | Springer Nature Experiments [experiments.springernature.com]

Probing the Inhibitor Binding Site of the Mycobacterium tuberculosis HadAB Complex: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth exploration of the binding site for potent inhibitors of the Mycobacterium tuberculosis β-hydroxyacyl-ACP dehydratase (HadAB) complex, a critical enzyme in the mycolic acid biosynthetic pathway and a key target for novel anti-tuberculosis therapeutics. This document details the structural basis of inhibition, quantitative binding data, and the experimental protocols utilized to elucidate these interactions, focusing on the well-characterized 1,3-diarylpyrazolyl-acylsulfonamide class of inhibitors.

Introduction to the HadAB Complex

The Mycobacterium tuberculosis HadAB complex is a heterodimeric enzyme essential for the elongation of fatty acids in the type II fatty acid synthase (FAS-II) system. This pathway is responsible for the biosynthesis of mycolic acids, the hallmark lipid components of the mycobacterial cell wall. The HadAB complex catalyzes the dehydration of β-hydroxyacyl-ACP substrates, a crucial step in the iterative elongation of the meromycolate chain of mycolic acids. Inhibition of this complex disrupts cell wall formation, leading to bacterial cell death. The HadAB complex is comprised of two subunits: HadA (Rv0635) and HadB (Rv0636). While HadA plays a scaffolding role and is involved in substrate binding, HadB contains the catalytic machinery.[1][2][3] The complex adopts a double hotdog fold, creating a unique substrate-binding channel and active site.[1][2][3][4]

The Inhibitor Binding Site on the HadAB Complex

Structural and biochemical studies have revealed a well-defined inhibitor binding pocket within the HadAB complex. The binding site can be conceptually divided into four subsites: S1, S2, S3, and S4. Potent inhibitors, such as the 1,3-diarylpyrazolyl-acylsulfonamides, occupy these subsites to achieve high-affinity binding and effective inhibition.

A co-crystal structure of the HadAB complex with a 1,3-diarylpyrazolyl-acylsulfonamide inhibitor (compound 9, PDB ID: 7SVT) has provided significant insights into the molecular interactions governing inhibitor binding.[5]

• S1 Subsite: This is a hydrophobic pocket in proximity to aromatic residues from both the HadA and HadB subunits, which accommodates the heteroaromatic core of the inhibitor.

• S2 Subsite: This is the catalytic site located at the interface of the two subunits. The acyl sulfonamide moiety of the inhibitor engages the catalytic dyad of HadB, comprising residues Asp36 and His41, mimicking the oxyanion high-energy intermediate of the dehydration reaction.

• S3 Subsite: This subsite features a prominent aromatic residue, Tyr65 from the HadB subunit (B-Y65), which forms a π-stacking interaction with a chlorophenyl group of the inhibitor.[5]

• S4 Subsite: This is a hydrophobic cavity bounded by non-aromatic, lipophilic residues such as Leu91 and Ile60 from the HadB subunit (B-L91 and B-I60), which accommodates large hydrophobic moieties of the inhibitor.[5]

The binding of these inhibitors effectively occludes the substrate-binding channel, preventing the natural substrate from accessing the catalytic site and thereby inhibiting the dehydration reaction.

Quantitative Analysis of Inhibitor Binding

The inhibitory potency of the 1,3-diarylpyrazolyl-acylsulfonamide series against the HadAB and HadBC complexes has been quantified through enzymatic assays, with the half-maximal inhibitory concentration (IC50) being a key parameter.

Compound Reference	HadAB IC50 (µM)	HadBC Inhibition at 50 µM (%)	M. tuberculosis H37Rv MIC (µM)
Compound 1	0.02 ± 0.003	58 ± 3	0.2
Compound 2	0.13 ± 0.02	45 ± 5	0.78
Compound 9	Not explicitly stated in provided search results	Not explicitly stated in provided search results	Not explicitly stated in provided search results
Compound 13	> 50	Not explicitly stated in provided search results	> 100

Note: Data is compiled from publicly available research on 1,3-diarylpyrazolyl-acylsulfonamides. "Compound 9" is the molecule for which the co-crystal structure with HadAB (PDB ID: 7SVT) was solved. While its specific IC50 is not in the provided search results, its structural data is invaluable. The MIC (Minimum Inhibitory Concentration) provides a measure of the compound's effectiveness at inhibiting the growth of whole M. tuberculosis cells.

Experimental Protocols

The elucidation of the inhibitor binding site and the quantification of binding affinity rely on a combination of biochemical and biophysical techniques. Below are detailed methodologies for key experiments.

HadAB Enzyme Inhibition Assay

This assay measures the ability of a compound to inhibit the enzymatic activity of the HadAB complex.

Principle: The assay monitors the dehydration of a substrate analog, such as a trans-2-enoyl-CoA, by the HadAB complex. The decrease in substrate or formation of product is measured, often spectrophotometrically.

Protocol:

• Reagents and Buffers:

  • Assay Buffer: e.g., 50 mM sodium phosphate, 100 mM NaCl, pH 7.0.

  • HadAB complex (purified).

  • Substrate: e.g., trans-2-dodecenoyl-CoA or trans-2-hexadecenoyl-CoA.[6]

  • Inhibitor compound (dissolved in DMSO).

  • Positive control (known inhibitor) and negative control (DMSO).

• Procedure:

  • Prepare a reaction mixture containing the assay buffer and the HadAB enzyme at a fixed concentration.

  • Add the inhibitor compound at varying concentrations to the reaction mixture and incubate for a defined period to allow for binding.

  • Initiate the enzymatic reaction by adding the substrate.

  • Monitor the reaction progress over time by measuring the change in absorbance at a specific wavelength, corresponding to the consumption of the substrate or formation of the product.

  • Calculate the initial reaction rates for each inhibitor concentration.

  • Plot the percentage of inhibition against the logarithm of the inhibitor concentration and fit the data to a suitable dose-response model (e.g., the Hill equation) to determine the IC50 value.[7]

X-ray Crystallography of the HadAB-Inhibitor Complex

This technique provides a high-resolution, three-dimensional structure of the inhibitor bound to the HadAB complex.

Principle: A purified protein-inhibitor complex is crystallized, and the resulting crystal is diffracted with X-rays. The diffraction pattern is used to calculate an electron density map, from which an atomic model of the complex is built.

Protocol:

• Protein Expression and Purification:

  • Co-express the HadA and HadB subunits in a suitable expression system (e.g., E. coli).

  • Purify the heterodimeric HadAB complex using a series of chromatographic steps (e.g., affinity, ion exchange, and size-exclusion chromatography).

• Complex Formation and Crystallization:

  • Incubate the purified HadAB complex with a molar excess of the inhibitor to ensure saturation of the binding sites.

  • Screen for crystallization conditions using vapor diffusion methods (hanging or sitting drop) with various precipitants, buffers, and salts.[8]

  • Optimize the initial crystallization hits to obtain diffraction-quality crystals.

• Data Collection and Structure Determination:

  • Cryo-protect the crystals and flash-cool them in liquid nitrogen.[8]

  • Collect X-ray diffraction data at a synchrotron source.

  • Process the diffraction data (indexing, integration, and scaling).

  • Solve the crystal structure using molecular replacement, using a previously determined structure of the HadAB complex as a search model.

  • Refine the atomic model against the experimental data and build the inhibitor into the observed electron density.[9]

Isothermal Titration Calorimetry (ITC)

ITC directly measures the heat changes associated with the binding of an inhibitor to the HadAB complex, providing a complete thermodynamic profile of the interaction.

Principle: A solution of the inhibitor is titrated into a solution of the HadAB complex in a highly sensitive calorimeter. The heat released or absorbed upon binding is measured, allowing for the determination of the binding affinity (Kd), stoichiometry (n), and enthalpy (ΔH) and entropy (ΔS) of binding.[10][11]

Protocol:

• Sample Preparation:

  • Dialyze the purified HadAB complex and the inhibitor into the same buffer to minimize heats of dilution.[12]

  • Degas the samples to prevent air bubbles in the calorimeter cell.

  • Accurately determine the concentrations of the protein and inhibitor solutions.

• ITC Experiment:

  • Load the HadAB complex solution into the sample cell and the inhibitor solution into the injection syringe.

  • Perform a series of injections of the inhibitor into the protein solution while monitoring the heat changes.

  • Perform a control titration of the inhibitor into the buffer to determine the heat of dilution.

• Data Analysis:

  • Subtract the heat of dilution from the binding data.

  • Integrate the heat pulses to obtain the heat change per injection.

  • Fit the resulting binding isotherm to a suitable binding model (e.g., one set of sites) to determine the thermodynamic parameters (Kd, n, ΔH).[13]

Surface Plasmon Resonance (SPR)

SPR is a label-free optical biosensing technique that monitors the binding of an inhibitor to the HadAB complex in real-time.

Principle: The HadAB complex is immobilized on a sensor chip. A solution containing the inhibitor is flowed over the surface. The binding of the inhibitor to the immobilized protein causes a change in the refractive index at the sensor surface, which is detected as a change in the SPR signal. This allows for the determination of the association (kon) and dissociation (koff) rate constants, and the binding affinity (Kd).[14][15]

Protocol:

• Chip Preparation and Protein Immobilization:

  • Select a suitable sensor chip (e.g., CM5).

  • Activate the chip surface (e.g., using EDC/NHS chemistry for amine coupling).

  • Immobilize the purified HadAB complex onto the chip surface to a desired density.

  • Deactivate any remaining active groups on the surface.[16]

• Binding Analysis:

  • Flow a running buffer over the sensor surface to establish a stable baseline.

  • Inject a series of concentrations of the inhibitor over the surface and monitor the change in the SPR signal (association phase).

  • Switch back to the running buffer and monitor the dissociation of the inhibitor from the protein (dissociation phase).

  • Regenerate the sensor surface to remove the bound inhibitor for the next injection cycle.

• Data Analysis:

  • Fit the association and dissociation curves to a suitable kinetic model (e.g., 1:1 Langmuir binding) to determine the kon and koff rate constants.

  • Calculate the equilibrium dissociation constant (Kd) from the ratio of the rate constants (koff/kon).

Visualizations of Experimental Workflows and Logical Relationships

General Workflow for HadAB Inhibitor Characterization

Caption: Workflow for characterizing inhibitors of the HadAB complex.

Logical Relationship of HadAB Inhibition and its Consequences

Caption: The mechanism of action of HadAB inhibitors.

This guide provides a comprehensive overview of the binding site of potent inhibitors on the HadAB complex, supported by quantitative data and detailed experimental methodologies. The structural and biochemical understanding of these interactions is crucial for the rational design and optimization of novel anti-tuberculosis drugs targeting the mycolic acid biosynthesis pathway.

References

• 1. Crystal structure of dehydratase component HadAB complex of mycobacterial FAS-II pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Molecular basis for the inhibition of β-hydroxyacyl-ACP dehydratase HadAB complex from Mycobacterium tuberculosis by flavonoid inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Molecular basis for the inhibition of β-hydroxyacyl-ACP dehydratase HadAB complex from Mycobacterium tuberculosis by flavonoid inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. pubs.acs.org [pubs.acs.org]
• 6. HadBD dehydratase from Mycobacterium tuberculosis fatty acid synthase type II: A singular structure for a unique function - PMC [pmc.ncbi.nlm.nih.gov]
• 7. A standard operating procedure for an enzymatic activity inhibition assay - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Purification, crystallization and preliminary X-ray crystallographic studies of Rv3899c from Mycobacterium tuberculosis - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Protein X-ray Crystallography and Drug Discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Intrinsic Thermodynamics of Protein-Ligand Binding by Isothermal Titration Calorimetry as Aid to Drug Design - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Isothermal titration calorimetry for studying protein-ligand interactions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. eprints.whiterose.ac.uk [eprints.whiterose.ac.uk]
• 13. Best Practices for Isothermal Titration Calorimetry to study binding interactions - Part 1 | Malvern Panalytical [malvernpanalytical.com]
• 14. Surface Plasmon Resonance Protocol & Troubleshooting - Creative Biolabs [creativebiolabs.net]
• 15. Principle and Protocol of Surface Plasmon Resonance (SPR) - Creative BioMart [creativebiomart.net]
• 16. Kinetic characterization of protein-ligand binding by surface plasmon resonance (SPR) [vlabs.iitkgp.ac.in]

Foundational Research on Inhibitors of the FAS-II Pathway: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the foundational research on inhibitors of the bacterial Fatty Acid Synthase II (FAS-II) pathway. The FAS-II system is an essential metabolic pathway in bacteria, responsible for the synthesis of fatty acids that are crucial for building cell membranes.[1][2] Its absence in humans makes it an attractive target for the development of novel antibacterial agents.[1] This guide details the core components of the FAS-II pathway, presents quantitative data on key inhibitors, provides detailed experimental protocols for their evaluation, and visualizes the pathway and experimental workflows.

The Bacterial Fatty Acid Synthase II (FAS-II) Pathway

The FAS-II pathway is a multi-enzyme, dissociated system where each step is catalyzed by a distinct, soluble enzyme. This is in contrast to the mammalian FAS-I system, which is a single, large multi-enzyme complex.[3] The key enzymes in the bacterial FAS-II pathway and their functions are outlined below.

• Initiation Module:

  • FabD (Malonyl-CoA:ACP transacylase): Transfers the malonyl group from malonyl-CoA to the acyl carrier protein (ACP).[3]

  • FabH (β-ketoacyl-ACP synthase III): Catalyzes the initial condensation reaction between acetyl-CoA and malonyl-ACP to form β-ketobutyryl-ACP.[4]

• Elongation Cycle:

  • FabG (β-ketoacyl-ACP reductase): Reduces the β-ketoacyl-ACP intermediate to β-hydroxyacyl-ACP.[5]

  • FabA/FabZ (β-hydroxyacyl-ACP dehydratase): Dehydrates the β-hydroxyacyl-ACP to form a trans-2-enoyl-ACP.

  • FabI (Enoyl-ACP reductase): Reduces the trans-2-enoyl-ACP to a saturated acyl-ACP, completing the elongation cycle.[2][6] This is a rate-limiting step in many bacteria.[2]

  • FabF/FabB (β-ketoacyl-ACP synthase I/II): Catalyzes the subsequent condensation of the elongated acyl-ACP with malonyl-ACP.[7][8]

This cycle of four reactions is repeated, with each cycle adding two carbon atoms to the growing fatty acid chain.

Visualization of the FAS-II Pathway

Caption: The bacterial Fatty Acid Synthase II (FAS-II) pathway.

Inhibitors of the FAS-II Pathway

A variety of natural and synthetic compounds have been identified as inhibitors of different enzymes within the FAS-II pathway.

Quantitative Data on FAS-II Inhibitors

The following tables summarize the in vitro enzyme inhibitory activity (IC50) and whole-cell antibacterial activity (MIC) of selected FAS-II inhibitors.

Table 1: FabI (Enoyl-ACP Reductase) Inhibitors

Inhibitor	Target Organism	IC50	MIC	Reference(s)
Triclosan	Staphylococcus aureus	0.15 µg/mL	0.016-2 µg/mL	[9][10]
Triclosan	Escherichia coli	-	200 ng/mL	[11]
Isoniazid (activated)	Mycobacterium tuberculosis	-	0.02-0.06 mg/L	[12]
MUT056399	Staphylococcus aureus	12 nM	0.03-0.12 µg/mL	[13]
MUT056399	Escherichia coli	58 nM	-	[13]
Benzimidazole Cmpd. 1	Staphylococcus aureus	370 nM	>4-fold increase with FabI overexpression	[14]
Benzimidazole Cmpd. 9	Staphylococcus aureus	10-70 nM	>4-fold increase with FabI overexpression	[14]
Fabimycin	Escherichia coli	<10 nM	-	[15]
Luteolin	Plasmodium falciparum	2 µM (at 22 nM FabI)	-	[16]
(-)-Catechin gallate	Plasmodium falciparum	0.3 µM (at 22 nM FabI)	-	[16]

Table 2: FabH (β-ketoacyl-ACP synthase III) Inhibitors

Inhibitor	Target Organism	IC50	MIC	Reference(s)
Platensimycin	Staphylococcus aureus	247 µM	1 µM	[17]
Platencin	Staphylococcus aureus	in µM range	-	[17]
Thiazole deriv. 9b	Escherichia coli	<10 µM	3.6-14.3 µM	[17]
Schiff base 18a	Escherichia coli	0.3 µM	Broad spectrum	[17]
Schiff base 18b	Escherichia coli	0.5 µM	Broad spectrum	[17]

Table 3: FabF/B (β-ketoacyl-ACP synthase I/II) Inhibitors

Inhibitor	Target Organism	IC50	MIC	Reference(s)
Platensimycin	Staphylococcus aureus	48 nM (FabF)	0.1-0.32 mg/mL	[4]
Platensimycin	Escherichia coli	160 nM (FabF/B)	-	[4]
Cerulenin	Escherichia coli	-	56.0 µM	[17]
Cerulenin	Mycobacterium tuberculosis	-	16.6 µM	[17]
Cerulenin	Staphylococcus aureus	-	447.9 µM	[17]
Phomallenic Acids	Staphylococcus aureus	Similar to FASII assay	-	[18]

Table 4: FabG (β-ketoacyl-ACP reductase) Inhibitors

Inhibitor	Target Organism	IC50	MIC	Reference(s)
Luteolin	Plasmodium falciparum	4 µM	-	[16]
(-)-Catechin gallate	Plasmodium falciparum	1 µM	-	[16]
Compound 15	EcFabG, AbFabG, StFabG, MtFabG1	Broad spectrum	-	[5]
Compound 19	EcFabG, StFabG	Broad spectrum	-	[5]

Experimental Protocols

Detailed and standardized experimental protocols are critical for the evaluation and comparison of FAS-II inhibitors.

In Vitro FabI Enzyme Inhibition Assay (Spectrophotometric)

This assay measures the activity of FabI by monitoring the oxidation of its cofactor, NADH, which results in a decrease in absorbance at 340 nm.[2]

Materials:

• Purified FabI enzyme

• Crotonyl-CoA (substrate)

• NADH (cofactor)

• Assay buffer (e.g., 100 mM MES, pH 6.5)[19]

• Test compounds (inhibitors) dissolved in a suitable solvent (e.g., DMSO)

• 96-well microtiter plates

• Spectrophotometer capable of reading absorbance at 340 nm

Procedure:

• Prepare a stock solution of the test compound and serial dilutions to be tested.

• In a 96-well plate, add the assay buffer to each well.

• Add the test compound dilutions to the respective wells. Include a positive control (known FabI inhibitor) and a negative control (solvent only).

• Add NADH and crotonyl-CoA to each well to the final desired concentrations.

• Initiate the reaction by adding the purified FabI enzyme to each well.

• Immediately place the plate in a spectrophotometer pre-set to 30°C.

• Monitor the decrease in absorbance at 340 nm over time (e.g., for 20 minutes).[19]

• Calculate the initial velocity of the reaction for each inhibitor concentration.

• Plot the percentage of inhibition against the logarithm of the inhibitor concentration and fit the data to a suitable equation to determine the IC50 value.

Minimum Inhibitory Concentration (MIC) Determination (Broth Microdilution Method)

This assay determines the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism in vitro.[20][21]

Materials:

• Test microorganism (e.g., Staphylococcus aureus)

• Cation-adjusted Mueller-Hinton Broth (CAMHB)

• Test compounds

• Sterile 96-well microtiter plates

• 0.5 McFarland turbidity standard

• Spectrophotometer or plate reader

Procedure:

• Prepare a bacterial inoculum by suspending colonies from a fresh agar (B569324) plate in sterile saline to match the turbidity of a 0.5 McFarland standard (approximately 1-2 x 10⁸ CFU/mL).[3]

• Dilute the standardized inoculum in CAMHB to achieve a final concentration of approximately 5 x 10⁵ CFU/mL in each well of the microtiter plate.[3]

• Prepare serial two-fold dilutions of the test compound in CAMHB directly in the 96-well plate.

• Add the diluted bacterial suspension to each well containing the test compound.

• Include a growth control well (bacteria in broth without inhibitor) and a sterility control well (broth only).

• Incubate the plate at 35°C ± 2°C for 16-20 hours.[3]

• Determine the MIC by visual inspection for the lowest concentration of the compound that shows no visible turbidity (growth). The MIC can also be determined by measuring the optical density at 600 nm.[11]

Visualization of a Typical Inhibitor Screening Workflow

Caption: A typical workflow for the screening and development of FAS-II inhibitors.

Conclusion

The bacterial FAS-II pathway remains a validated and promising target for the discovery of novel antibiotics. The wealth of structural and biochemical information available for its constituent enzymes facilitates a rational, structure-based approach to drug design. While FabI has been the most extensively studied target, other enzymes in the pathway, such as FabH and FabF, represent underexploited opportunities for the development of new chemical entities with novel mechanisms of action. The methodologies and data presented in this guide provide a foundational resource for researchers dedicated to advancing the field of antibacterial drug discovery by targeting the essential process of fatty acid biosynthesis.

References

• 1. Antimicrobial spectrum of triclosan, a broad-spectrum antimicrobial agent for topical application. II. Comparison with some other antimicrobial agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. mdpi.com [mdpi.com]
• 5. Lead derivatization of ethyl 6-bromo-2-((dimethylamino)methyl)-5-hydroxy-1-phenyl-1H-indole-3-carboxylate and 5-bromo-2-(thiophene-2-carboxamido) benzoic acid as FabG inhibitors targeting ESKAPE pathogens - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Frontiers | Bacterial Enoyl-Reductases: The Ever-Growing List of Fabs, Their Mechanisms and Inhibition [frontiersin.org]
• 7. Platensimycin is a selective FabF inhibitor with potent antibiotic properties - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Platensimycin - Wikipedia [en.wikipedia.org]
• 9. | BioWorld [bioworld.com]
• 10. Defining and Combating the Mechanisms of Triclosan Resistance in Clinical Isolates of Staphylococcus aureus - PMC [pmc.ncbi.nlm.nih.gov]
• 11. journals.asm.org [journals.asm.org]
• 12. Isoniazid-Induced Transient High-Level Resistance in Mycobacterium tuberculosis - PMC [pmc.ncbi.nlm.nih.gov]
• 13. The MUT056399 Inhibitor of FabI Is a New Antistaphylococcal Compound - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Benzimidazole-based FabI inhibitors: A promising novel scaffold for anti-staphylococcal drug development - PMC [pmc.ncbi.nlm.nih.gov]
• 15. pubs.acs.org [pubs.acs.org]
• 16. chem.uzh.ch [chem.uzh.ch]
• 17. mdpi.com [mdpi.com]
• 18. Discovery of FabH/FabF Inhibitors from Natural Products - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Discovery of a Novel and Potent Class of FabI-Directed Antibacterial Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 20. Agar and broth dilution methods to determine the minimal inhibitory concentration (MIC) of antimicrobial substances - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. The Minimum Inhibitory Concentration of Antibiotics: Methods, Interpretation, Clinical Relevance - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for HadAB-IN-1 In Vitro Enzyme Assay

For Researchers, Scientists, and Drug Development Professionals

Introduction

The β-hydroxyacyl-ACP dehydratase HadAB complex in Mycobacterium tuberculosis is a critical enzyme in the fatty acid synthase-II (FAS-II) pathway, which is essential for the biosynthesis of mycolic acids, a key component of the mycobacterial cell wall.[1][2][3] The HadAB complex is a heterodimer composed of the HadA and HadB subunits.[1][2][4] HadB functions as the catalytic component, containing the active site, while HadA is thought to be responsible for binding the fatty acyl substrate.[2][4][5] The essential nature of this complex for mycobacterial growth makes it an attractive target for the development of new anti-tuberculosis drugs.[1] HadAB-IN-1 is a novel synthetic inhibitor designed to target the HadAB complex. These application notes provide a detailed protocol for conducting an in vitro enzyme assay to characterize the inhibitory activity of HadAB-IN-1 against the M. tuberculosis HadAB complex.

Principle of the Assay

The enzymatic activity of the HadAB complex can be monitored in vitro by measuring the hydration of a chromogenic substrate, such as trans-2-hexadecenoyl-CoA (trans-2-C16:1-CoA).[6] The reaction is monitored spectrophotometrically by the decrease in absorbance at a specific wavelength, which corresponds to the consumption of the enoyl-CoA substrate. The inhibitory effect of HadAB-IN-1 is determined by measuring the reduction in the rate of this reaction in the presence of the inhibitor.

Materials and Reagents

Reagent	Supplier	Catalog #	Storage
Purified M. tuberculosis HadAB enzyme	In-house/Commercial	N/A	-80°C
HadAB-IN-1	In-house/Commercial	N/A	-20°C
trans-2-Hexadecenoyl-CoA	Sigma-Aldrich	H0262	-20°C
Tris-HCl	Sigma-Aldrich	T5941	Room Temp
NaCl	Sigma-Aldrich	S9888	Room Temp
DMSO	Sigma-Aldrich	D8418	Room Temp
96-well UV-transparent microplates	Corning	3635	Room Temp

Experimental Protocol

Preparation of Reagents

• Assay Buffer: 50 mM Tris-HCl, 100 mM NaCl, pH 7.5. Prepare a 1 M stock of Tris-HCl and a 5 M stock of NaCl. Dilute to the final concentration with ultrapure water and adjust the pH to 7.5.

• Enzyme Stock Solution: Prepare a 1 mg/mL stock solution of purified HadAB complex in assay buffer. Aliquot and store at -80°C. Immediately before use, thaw an aliquot on ice and dilute to the desired working concentration (e.g., 2X final concentration) in assay buffer.

• Substrate Stock Solution: Prepare a 10 mM stock solution of trans-2-hexadecenoyl-CoA in ultrapure water. Aliquot and store at -20°C. Immediately before use, thaw an aliquot and dilute to the desired working concentration (e.g., 2X final concentration) in assay buffer.

• Inhibitor Stock Solution: Prepare a 10 mM stock solution of HadAB-IN-1 in 100% DMSO. From this stock, prepare serial dilutions in 100% DMSO to create a range of inhibitor concentrations.

Enzyme Assay Procedure

The following procedure is for a single assay in a 96-well plate format with a final reaction volume of 200 µL.

• Prepare Inhibitor Plate: In a 96-well plate, add 2 µL of the serially diluted HadAB-IN-1 in DMSO to the appropriate wells. For the no-inhibitor control, add 2 µL of 100% DMSO.

• Add Enzyme: To each well, add 98 µL of the 2X HadAB enzyme working solution. Mix gently by pipetting up and down.

• Pre-incubation: Incubate the plate at room temperature for 15 minutes to allow the inhibitor to bind to the enzyme.

• Initiate Reaction: Add 100 µL of the 2X trans-2-hexadecenoyl-CoA substrate working solution to each well to start the reaction.

• Measure Absorbance: Immediately place the plate in a microplate reader and measure the decrease in absorbance at 263 nm every 30 seconds for 15-30 minutes at 25°C.

Data Analysis

• Calculate Reaction Rates: Determine the initial velocity (V₀) of the reaction for each inhibitor concentration by calculating the slope of the linear portion of the absorbance vs. time curve.

• Determine Percent Inhibition: Calculate the percentage of inhibition for each concentration of HadAB-IN-1 using the following formula: % Inhibition = [1 - (V₀ with inhibitor / V₀ without inhibitor)] x 100

• Determine IC50: Plot the percent inhibition against the logarithm of the inhibitor concentration. Fit the data to a dose-response curve to determine the IC50 value, which is the concentration of the inhibitor that causes 50% inhibition of the enzyme activity.

Data Presentation

Table 1: Example IC50 Determination for HadAB-IN-1

HadAB-IN-1 (µM)	Log [HadAB-IN-1]	Average Rate (mAU/min)	% Inhibition
0 (Control)	N/A	15.2	0
0.1	-1	13.5	11.2
0.5	-0.3	10.1	33.6
1	0	7.8	48.7
5	0.7	4.2	72.4
10	1	2.5	83.6
50	1.7	1.1	92.8

IC50 Value: 1.2 µM (Example value)

Visualizations

HadAB Catalytic Pathway and Inhibition

References

• 1. Molecular basis for the inhibition of β-hydroxyacyl-ACP dehydratase HadAB complex from Mycobacterium tuberculosis by flavonoid inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Crystal structure of dehydratase component HadAB complex of mycobacterial FAS-II pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. The Importance of Protein-Protein Interactions in Drug Discovery and Inhibition of Mycolic Acid Production in Myobacterium Tuberculosis – SQ Online [sqonline.ucsd.edu]
• 4. Molecular basis for the inhibition of β-hydroxyacyl-ACP dehydratase HadAB complex from Mycobacterium tuberculosis by flavonoid inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Mechanisms of resistance associated with the inhibition of the dehydration step of FAS-II in Mycobacterium tuberculosis - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Mycobacterial Growth Inhibition Assay with HadAB-IN-1

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for performing a mycobacterial growth inhibition assay using HadAB-IN-1, a potent inhibitor of the Mycobacterium tuberculosis HadAB enzyme complex. This document outlines the necessary reagents, equipment, and step-by-step procedures for determining the minimum inhibitory concentration (MIC) of this compound.

Introduction

Tuberculosis (TB), caused by Mycobacterium tuberculosis (Mtb), remains a significant global health threat. The emergence of drug-resistant strains necessitates the discovery and development of new anti-tubercular agents with novel mechanisms of action. One such promising target is the fatty acid synthase II (FAS-II) pathway, which is essential for the biosynthesis of mycolic acids, a unique and critical component of the mycobacterial cell wall.

HadAB-IN-1 is a potent inhibitor of the HadAB and HadBC enzyme complexes within the FAS-II pathway.[1][2] These heterodimeric dehydratase complexes are responsible for elongating the meromycolate chain of mycolic acids.[3][4] By inhibiting HadAB, HadAB-IN-1 disrupts mycolic acid biosynthesis, leading to mycobacterial growth inhibition.[1] The Microplate Alamar Blue Assay (MABA) is a widely used, simple, and reliable colorimetric method to determine the MIC of compounds against Mtb and is the basis for the protocol described herein.[5][6][7][8][9]

Mechanism of Action of HadAB-IN-1

The FAS-II system in Mycobacterium tuberculosis is responsible for the synthesis of the exceptionally long-chain fatty acids that form mycolic acids. This multi-enzyme pathway involves a series of condensation, reduction, and dehydration steps to extend the acyl chain. The dehydration step is catalyzed by two distinct (3R)-hydroxyacyl-ACP dehydratase hetero-dimeric enzymes: HadAB and HadBC.[3][4] HadAB is thought to be involved in the earlier elongation cycles, while HadBC participates in the later stages.[3] HadAB-IN-1 specifically inhibits these dehydratase complexes, leading to a halt in mycolic acid synthesis and subsequent bacterial death.[1]

Data Presentation

Table 1: In Vitro Activity of HadAB-IN-1

Parameter	Value	Reference
Target	HadAB/BC enzyme complexes	[1][2]
IC50 (HadAB enzyme complexes)	0.03 µM	[1]
MIC50 (M. tuberculosis)	4.7 µM	[1]

Experimental Protocols

Mycobacterial Growth Inhibition Assay: Microplate Alamar Blue Assay (MABA) Protocol

This protocol is adapted from standard MABA procedures for determining the MIC of anti-tubercular compounds.[5][6][7][8][9]

Materials and Reagents:

• Mycobacterium tuberculosis H37Rv (or other relevant strain)

• Middlebrook 7H9 broth supplemented with 0.2% (v/v) glycerol, 10% (v/v) OADC (oleic acid, albumin, dextrose, catalase), and 0.05% (v/v) Tween 80

• HadAB-IN-1

• Dimethyl sulfoxide (B87167) (DMSO, sterile)

• Alamar Blue reagent

• Sterile 96-well microplates (flat-bottom)

• Positive control drug (e.g., Isoniazid or Rifampicin)

• Sterile deionized water

• Parafilm

Equipment:

• Biosafety cabinet (BSL-3 for M. tuberculosis H37Rv)

• Incubator (37°C)

• Microplate reader (optional, for quantitative analysis)

• Multichannel pipette

• Spectrophotometer

Procedure:

• Preparation of Mycobacterial Inoculum:

  • Grow M. tuberculosis H37Rv in 7H9 broth until it reaches mid-log phase (OD600 of 0.4-0.8).

  • Adjust the bacterial suspension with 7H9 broth to a McFarland standard of 1.0.

  • Further dilute the suspension 1:20 in 7H9 broth to obtain the final inoculum.

• Preparation of HadAB-IN-1 and Control Drug:

  • Prepare a stock solution of HadAB-IN-1 in DMSO (e.g., 10 mM). Further dilutions should be made in 7H9 broth.

  • Due to the hydrophobic nature of many inhibitors, ensure complete solubilization. If solubility is an issue, a preliminary solubility test is recommended.

  • Prepare a stock solution of the positive control drug in a similar manner.

• Assay Setup in 96-Well Plate:

  • Add 100 µL of 7H9 broth to all wells of a 96-well plate.

  • Add 100 µL of the highest concentration of HadAB-IN-1 (in 7H9 broth) to the first column of wells and mix.

  • Perform a 2-fold serial dilution by transferring 100 µL from the first column to the second, and so on, down the plate. Discard 100 µL from the last column of dilutions.

  • The final volume in each well will be 100 µL.

  • Include wells for a positive control drug, a no-drug control (bacteria only), and a sterile control (broth only).

• Inoculation:

  • Add 100 µL of the prepared mycobacterial inoculum to each well, except for the sterile control wells.

  • This brings the final volume in the test wells to 200 µL.

• Incubation:

  • Seal the plate with Parafilm to prevent evaporation.

  • Incubate the plate at 37°C for 5-7 days.

• Addition of Alamar Blue and Reading Results:

  • After the incubation period, add 20 µL of Alamar Blue reagent and 12.5 µL of 20% sterile Tween 80 to each well.[7]

  • Continue to incubate the plate for another 24 hours.

  • Observe the color change. A blue color indicates no bacterial growth, while a pink color indicates bacterial growth.

  • The MIC is defined as the lowest concentration of the compound that prevents the color change from blue to pink.

  • For a quantitative result, the absorbance can be read on a microplate reader at 570 nm and 600 nm.

Visualizations

Signaling Pathway of Mycolic Acid Biosynthesis Inhibition

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. 1,3-Diarylpyrazolyl-acylsulfonamides Target HadAB/BC Complex in Mycobacterium tuberculosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. A Common Mechanism of Inhibition of the Mycobacterium tuberculosis Mycolic Acid Biosynthetic Pathway by Isoxyl and Thiacetazone - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Microplate Alamar Blue Assay (MABA) and Low Oxygen Recovery Assay (LORA) for Mycobacterium tuberculosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Microplate Alamar Blue Assay (MABA) and Low Oxygen Recovery Assay (LORA) for Mycobacterium tuberculosis. | Semantic Scholar [semanticscholar.org]
• 7. researchgate.net [researchgate.net]
• 8. Rapid Screening of Inhibitors of Mycobacterium tuberculosis Growth Using Tetrazolium Salts - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Rapid, Low-Technology MIC Determination with Clinical Mycobacterium tuberculosis Isolates by Using the Microplate Alamar Blue Assay - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Testing HadAB-IN-1 Efficacy in Mycobacterium tuberculosis Cultures

For Researchers, Scientists, and Drug Development Professionals

Introduction

Mycobacterium tuberculosis (Mtb), the causative agent of tuberculosis (TB), possesses a unique and complex cell wall rich in mycolic acids. The biosynthesis of these mycolic acids is crucial for the bacterium's survival, virulence, and resistance to common antibiotics. The Fatty Acid Synthase-II (FAS-II) pathway is responsible for the elongation of fatty acids that form the meromycolate chain of mycolic acids. Within this pathway, the β-hydroxyacyl-ACP dehydratase HadAB complex plays a vital role in the dehydration steps of the elongation cycles.[1][2][3][4][5] HadAB-IN-1 is an inhibitor that targets this essential HadAB complex, representing a promising strategy for the development of new anti-tuberculosis therapeutics.[1][2]

These application notes provide detailed methodologies for testing the in vitro efficacy of HadAB-IN-1 against M. tuberculosis cultures. The protocols cover the determination of minimum inhibitory concentration (MIC), minimum bactericidal concentration (MBC), and time-kill kinetics.

Key Concepts

• Minimum Inhibitory Concentration (MIC): The lowest concentration of an antimicrobial agent that prevents the visible in vitro growth of a microorganism.[6] It is a primary measure of a drug's potency.

• Minimum Bactericidal Concentration (MBC): The lowest concentration of an antibacterial agent required to kill a particular bacterium.[7] It is determined by subculturing from MIC assays and is typically defined as the concentration that reduces the initial bacterial inoculum by ≥99.9%.[7][8][9]

• Time-Kill Kinetics Assay: Measures the rate at which an antimicrobial agent kills a bacterial population over time. This assay provides valuable information on the concentration- and time-dependent killing dynamics of a drug.[10]

Data Presentation

The quantitative data generated from the described protocols can be summarized in the following tables for clear comparison and analysis.

Table 1: Minimum Inhibitory Concentration (MIC) of HadAB-IN-1 against M. tuberculosis

M. tuberculosis Strain	MIC (µg/mL)	MIC (µM)
H37Rv
Clinical Isolate 1
Clinical Isolate 2
...

Table 2: Minimum Bactericidal Concentration (MBC) of HadAB-IN-1 against M. tuberculosis

M. tuberculosis Strain	MIC (µg/mL)	MBC (µg/mL)	MBC/MIC Ratio	Interpretation
H37Rv
Clinical Isolate 1
Clinical Isolate 2
...

Interpretation: MBC/MIC ≤ 4 is generally considered bactericidal; > 4 is considered bacteriostatic.

Table 3: Time-Kill Kinetics of HadAB-IN-1 against M. tuberculosis H37Rv

Time (hours)	Log10 CFU/mL (Control)	Log10 CFU/mL (0.5 x MIC)	Log10 CFU/mL (1 x MIC)	Log10 CFU/mL (2 x MIC)	Log10 CFU/mL (4 x MIC)
0
24
48
72
96
120
144
168

Experimental Protocols

Culture of Mycobacterium tuberculosis

Materials:

• M. tuberculosis strain (e.g., H37Rv ATCC 27294)

• Middlebrook 7H9 broth supplemented with 0.2% glycerol, 10% ADC (Albumin-Dextrose-Catalase) or OADC (Oleic Acid-Albumin-Dextrose-Catalase), and 0.05% Tween 80.

• Middlebrook 7H10 or 7H11 agar (B569324) supplemented with 10% OADC and 0.5% glycerol.

• Incubator at 37°C with 5% CO₂ (optional, but recommended for some strains).

• Biosafety Level 3 (BSL-3) laboratory facilities and practices are mandatory for handling M. tuberculosis.

Protocol:

• Inoculate M. tuberculosis from a frozen stock or a fresh agar plate into 10 mL of supplemented Middlebrook 7H9 broth.

• Incubate the culture at 37°C with gentle shaking (100-150 rpm) until it reaches the mid-logarithmic growth phase (OD₆₀₀ of 0.4-0.8).[11] This typically takes 7-14 days.

• Prepare the bacterial inoculum for subsequent assays by diluting the culture in fresh 7H9 broth to the required cell density.

Determination of Minimum Inhibitory Concentration (MIC) using Microplate Alamar Blue Assay (MABA)

This colorimetric assay is a widely used method for determining the MIC of compounds against M. tuberculosis.[11][12] It relies on the reduction of the blue indicator dye, resazurin (B115843) (Alamar Blue), to the pink, fluorescent resorufin (B1680543) by metabolically active cells.[11]

Materials:

• Mid-log phase M. tuberculosis culture.

• Supplemented Middlebrook 7H9 broth.

• HadAB-IN-1 stock solution (in DMSO).

• Sterile 96-well flat-bottom microplates.

• Alamar Blue reagent.

• Positive control drug (e.g., Isoniazid or Rifampicin).

• Dimethyl sulfoxide (B87167) (DMSO).

Protocol:

• Plate Setup: Add 100 µL of sterile deionized water to the outer perimeter wells of the 96-well plate to minimize evaporation.

• Add 100 µL of supplemented 7H9 broth to all experimental wells.

• In the first column of the experimental wells, add an additional 100 µL of 7H9 broth containing HadAB-IN-1 at twice the highest desired final concentration.

• Perform a 2-fold serial dilution by transferring 100 µL from the first column to the second, and so on, down the plate. Discard 100 µL from the last dilution column.[11]

• Include the following controls:

  • Drug-free control (growth control): 100 µL of 7H9 broth + 100 µL of bacterial inoculum.

  • Sterile control (background): 200 µL of 7H9 broth only.

  • Positive drug control: Serial dilutions of a known anti-TB drug.

  • Solvent control: Highest concentration of DMSO used in the assay.

• Inoculation: Prepare the bacterial inoculum by diluting the mid-log phase culture in 7H9 broth to a turbidity equivalent to a 0.5 McFarland standard, and then further dilute 1:50 to achieve a final inoculum of approximately 5 x 10⁵ CFU/mL.[6][11]

• Add 100 µL of the prepared bacterial inoculum to each experimental well (except the sterile control). The final volume in each well should be 200 µL.

• Incubation: Seal the plate with parafilm and incubate at 37°C for 5-7 days.

• Reading Results: After incubation, add 20 µL of Alamar Blue solution to each well. Incubate for another 16-24 hours.

• The MIC is defined as the lowest concentration of HadAB-IN-1 that prevents a color change from blue to pink.[12]

Determination of Minimum Bactericidal Concentration (MBC)

The MBC is determined by subculturing the contents of the MIC plate wells onto solid agar to assess bacterial viability.[8][9]

Materials:

• MIC plate from the MABA assay (before adding Alamar Blue, or a parallel plate).

• Middlebrook 7H10 or 7H11 agar plates.

• Sterile saline with 0.05% Tween 80.

Protocol:

• From the wells of the MIC plate corresponding to the MIC, 2x MIC, 4x MIC, and the drug-free growth control, take a 10 µL aliquot.

• Prepare 10-fold serial dilutions of each aliquot in sterile saline with Tween 80.

• Plate 100 µL of each dilution onto a quadrant of a 7H10/7H11 agar plate.

• Incubate the plates at 37°C for 3-4 weeks until colonies are visible.

• Count the number of colony-forming units (CFUs) on each plate.

• The MBC is defined as the lowest concentration of HadAB-IN-1 that results in a ≥99.9% reduction in CFU compared to the initial inoculum count from the drug-free control well.[7][8][9]

Time-Kill Kinetics Assay

This assay determines the rate of bactericidal activity of HadAB-IN-1.[10]

Materials:

• Mid-log phase M. tuberculosis culture.

• Supplemented Middlebrook 7H9 broth.

• HadAB-IN-1 stock solution.

• Sterile culture tubes.

• Middlebrook 7H10 or 7H11 agar plates.

Protocol:

• Prepare a starting M. tuberculosis culture in 7H9 broth with an approximate density of 1-5 x 10⁶ CFU/mL.

• Set up a series of culture tubes, each containing the bacterial inoculum and HadAB-IN-1 at different concentrations (e.g., 0x MIC, 0.5x MIC, 1x MIC, 2x MIC, 4x MIC).

• Incubate all tubes at 37°C with shaking.

• At predetermined time points (e.g., 0, 24, 48, 72, 96, 120, 144, and 168 hours), remove an aliquot from each tube.

• Prepare 10-fold serial dilutions of each aliquot and plate them on 7H10/7H11 agar.

• Incubate the plates at 37°C for 3-4 weeks and then count the CFUs.

• Plot the log10 CFU/mL versus time for each concentration of HadAB-IN-1. A bactericidal effect is generally defined as a ≥3-log10 reduction in CFU/mL compared to the initial inoculum.

Visualization of Pathways and Workflows

HadAB-IN-1 Mechanism of Action in the FAS-II Pathway

Caption: Inhibition of the HadAB complex by HadAB-IN-1 in the Mtb FAS-II pathway.

Experimental Workflow for MIC and MBC Determination

Caption: Workflow for determining the MIC and MBC of HadAB-IN-1 against Mtb.

Logical Flow for Time-Kill Kinetics Assay

Caption: Logical workflow for the Mtb time-kill kinetics assay.

References

• 1. academic.oup.com [academic.oup.com]
• 2. 1,3-Diarylpyrazolyl-acylsulfonamides Target HadAB/BC Complex in Mycobacterium tuberculosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. HadBD dehydratase from Mycobacterium tuberculosis fatty acid synthase type II: A singular structure for a unique function - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Crystal structure of dehydratase component HadAB complex of mycobacterial FAS-II pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. Minimum Bactericidal Concentration (MBC) Assay - Creative Diagnostics [antiviral.creative-diagnostics.com]
• 8. Minimum Bactericidal Concentration Techniques in Mycobacterium tuberculosis: A Systematic Review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. The role of the time-kill kinetics assay as part of a preclinical modeling framework for assessing the activity of anti-tuberculosis drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. benchchem.com [benchchem.com]
• 12. Frontiers | Screening of Compounds for Anti-tuberculosis Activity, and in vitro and in vivo Evaluation of Potential Candidates [frontiersin.org]

Application Notes and Protocols for Cell-Based Assay Design for HadAB-IN-1 Screening

For Researchers, Scientists, and Drug Development Professionals

Introduction

The emergence of drug-resistant strains of Mycobacterium tuberculosis (Mtb), the causative agent of tuberculosis, necessitates the discovery of novel therapeutics targeting essential pathways. The fatty acid synthase II (FAS-II) system, responsible for the biosynthesis of mycolic acids, a crucial component of the mycobacterial cell wall, presents a promising target for drug development. The HadAB complex, a heterodimeric β-hydroxyacyl-ACP dehydratase, is an essential enzyme within the FAS-II pathway, making it an attractive target for inhibition. HadAB-IN-1 is a potent inhibitor of the HadAB enzyme complex, demonstrating an IC50 value of 0.03 µM in enzymatic assays.[1] This document provides detailed application notes and protocols for the design and implementation of a cell-based assay to screen for and characterize inhibitors of the HadAB complex, such as HadAB-IN-1, using the non-pathogenic, fast-growing mycobacterial species Mycobacterium smegmatis as a surrogate model.

Principle of the Assay

The proposed primary assay is a reporter gene assay that leverages the transcriptional regulation of the fatty acid synthesis (fas) operon in mycobacteria. The expression of the fas operon is controlled by the transcriptional activator FasR.[2][3][4] Inhibition of a key enzyme in the FAS-II pathway, such as HadAB, is expected to disrupt fatty acid homeostasis, leading to a feedback mechanism that modulates the expression of the fas operon.

In this assay, a reporter construct is engineered where the promoter of the fas gene (Pfas) drives the expression of a luciferase gene. This construct is then introduced into Mycobacterium smegmatis. When the FAS-II pathway is inhibited by a compound like HadAB-IN-1, the resulting perturbation in fatty acid levels is expected to lead to an upregulation of Pfas activity, resulting in an increased production of luciferase and a corresponding increase in luminescence. This provides a sensitive and specific readout for the inhibition of the HadAB complex.

As a secondary, confirmatory assay, a cell viability assay using a resazurin-based reagent (e.g., AlamarBlue) is also described. This assay measures the overall metabolic activity of the mycobacterial cells and can be used to confirm the bactericidal or bacteriostatic effect of the identified hits.

Signaling Pathway: Mycobacterial Fatty Acid Synthesis II (FAS-II)

The FAS-II system is responsible for the elongation of fatty acid precursors to generate the long mero-mycolic acid chains of mycolic acids. The HadAB complex catalyzes the dehydration of β-hydroxyacyl-ACP intermediates in this multi-step elongation cycle.

Caption: Mycobacterial FAS-II pathway and the target of HadAB-IN-1.

Experimental Workflow

The overall workflow for screening HadAB-IN-1 and other potential inhibitors involves a primary screen using the Pfas-luciferase reporter assay, followed by a secondary screen of the hits using a cell viability assay.

Caption: High-throughput screening workflow for HadAB inhibitors.

Materials and Reagents

Reagent	Supplier	Catalog No.
Mycobacterium smegmatis mc²155	ATCC	700084
Middlebrook 7H9 Broth	BD Biosciences	271310
Albumin-Dextrose-Catalase (ADC)	BD Biosciences	212352
Glycerol	Sigma-Aldrich	G5516
Tween 80	Sigma-Aldrich	P1754
Kanamycin (B1662678)	Sigma-Aldrich	K1377
Luciferase Assay System	Promega	E1500
alamarBlue™ HS Cell Viability Reagent	Thermo Fisher	A50101
HadAB-IN-1	(To be synthesized or sourced)	-
Isoniazid	Sigma-Aldrich	I3377
DMSO	Sigma-Aldrich	D8418
96-well white, clear-bottom plates	Corning	3610
96-well black, clear-bottom plates	Corning	3603

Experimental Protocols

Protocol 1: Primary Screening using Pfas-Luciferase Reporter Assay

1.1. Preparation of M. smegmatis Reporter Strain:

• Electroporate M. smegmatis mc²155 with a plasmid containing the fas promoter (Pfas) driving the expression of a firefly luciferase gene and a kanamycin resistance marker.

• Select for transformants on Middlebrook 7H11 agar (B569324) plates containing 10% ADC supplement and 25 µg/mL kanamycin.

• Confirm the presence of the reporter construct by PCR and assess baseline luciferase activity.

1.2. Assay Procedure:

• Grow the M. smegmatis Pfas-luc reporter strain in Middlebrook 7H9 broth supplemented with 10% ADC, 0.2% glycerol, 0.05% Tween 80, and 25 µg/mL kanamycin to mid-log phase (OD₆₀₀ of 0.6-0.8).

• Dilute the culture to an OD₆₀₀ of 0.05 in fresh, pre-warmed 7H9 medium.

• Dispense 99 µL of the diluted bacterial culture into each well of a 96-well white, clear-bottom plate.

• Add 1 µL of test compounds (dissolved in DMSO) to the wells. For HadAB-IN-1, a starting concentration of 10 µM is recommended.

  • Negative Control: 1 µL of DMSO (1% final concentration).

  • Positive Control: 1 µL of a known FAS-II inhibitor (e.g., Isoniazid at 10x MIC).

• Seal the plate with a breathable membrane and incubate at 37°C with shaking (150 rpm) for 24 hours.

• After incubation, equilibrate the plate to room temperature for 15 minutes.

• Prepare the luciferase assay reagent according to the manufacturer's instructions.

• Add 100 µL of the luciferase assay reagent to each well.

• Measure luminescence using a plate reader with an integration time of 1 second per well.

1.3. Data Analysis:

• Calculate the fold change in luminescence relative to the DMSO control.

• Identify "hits" as compounds that induce a statistically significant increase in luminescence (e.g., >3 standard deviations above the mean of the DMSO controls).

Protocol 2: Secondary Screening using AlamarBlue Cell Viability Assay

2.1. Assay Procedure:

• Grow wild-type M. smegmatis mc²155 in Middlebrook 7H9 broth supplemented with 10% ADC, 0.2% glycerol, and 0.05% Tween 80 to mid-log phase (OD₆₀₀ of 0.6-0.8).

• Dilute the culture to an OD₆₀₀ of 0.05 in fresh, pre-warmed 7H9 medium.

• Dispense 99 µL of the diluted bacterial culture into each well of a 96-well black, clear-bottom plate.

• Add 1 µL of the hit compounds at various concentrations (for dose-response curves) to the wells.

  • Negative Control: 1 µL of DMSO (1% final concentration).

  • Positive Control: 1 µL of Isoniazid at various concentrations.

• Seal the plate and incubate at 37°C with shaking (150 rpm) for 48 hours.

• Add 10 µL of alamarBlue™ HS reagent to each well.

• Incubate for an additional 4-6 hours at 37°C, protected from light.

• Measure fluorescence at an excitation of 560 nm and an emission of 590 nm using a plate reader.

2.2. Data Analysis:

• Calculate the percentage of cell viability relative to the DMSO control.

• Determine the half-maximal inhibitory concentration (IC₅₀) for each active compound by fitting the dose-response data to a sigmoidal curve.

Data Presentation

Table 1: Expected Results from Primary Screen (Pfas-Luciferase Reporter Assay)

Compound	Concentration (µM)	Luminescence (RLU)	Fold Change vs. DMSO	Hit (Yes/No)
DMSO (Negative Control)	1% (v/v)	10,000 ± 500	1.0	No
Isoniazid (Positive Control)	1	50,000 ± 2,500	5.0	Yes
HadAB-IN-1	0.1	45,000 ± 3,000	4.5	Yes
Inactive Compound	10	11,000 ± 600	1.1	No

Table 2: Expected Results from Secondary Screen (AlamarBlue Viability Assay)

Compound	IC₅₀ (µM)
Isoniazid	0.1
HadAB-IN-1	0.05
Inactive Compound	> 100

Troubleshooting

Issue	Possible Cause	Solution
High background in luciferase assay	Contamination of reagents or plates.	Use sterile techniques and fresh reagents.
Low signal-to-noise ratio	Suboptimal cell density or incubation time.	Optimize cell density and incubation time for both assays.
Inconsistent results	Inhomogeneous cell suspension or compound precipitation.	Ensure thorough mixing of cell culture and solubility of compounds.
No response with positive control	Inactive positive control or resistant strain.	Use a fresh, validated stock of the positive control.

Conclusion

The described cell-based assays provide a robust and efficient platform for the screening and characterization of inhibitors targeting the HadAB complex of the mycobacterial FAS-II pathway. The primary reporter gene assay offers high sensitivity and specificity for the target pathway, while the secondary viability assay confirms the antimicrobial activity of the identified hits. These protocols, utilizing the non-pathogenic M. smegmatis, can be readily implemented in a high-throughput screening setting to accelerate the discovery of novel anti-tubercular agents.

References

• 1. assaygenie.com [assaygenie.com]
• 2. Transcriptional regulation of fatty acid biosynthesis in mycobacteria - PMC [pmc.ncbi.nlm.nih.gov]
• 3. biorxiv.org [biorxiv.org]
• 4. Biocell - FasR, a novel positive regulator of the fas gene in mycobacteria. - CONICET [bicyt.conicet.gov.ar]

Application Note: Expression and Purification of the Mtb HadAB Complex for Drug Screening

Introduction

Mycobacterium tuberculosis (Mtb), the causative agent of tuberculosis, possesses a unique and complex cell wall rich in mycolic acids. These long-chain fatty acids are essential for the bacterium's viability, virulence, and resistance to common antibiotics.[1] The Fatty Acid Synthase-II (FAS-II) pathway is responsible for the elongation of fatty acid precursors to the full-length mycolic acids, making the enzymes in this pathway attractive targets for novel anti-tubercular drug development.[2]

One such critical enzyme is the β-hydroxyacyl-ACP dehydratase HadAB complex. This heterodimer, composed of the HadA (Rv0635) and HadB (Rv0636) subunits, catalyzes the dehydration of β-hydroxyacyl-ACP to a trans-α,β-enoyl-ACP intermediate, a crucial step in the fatty acid elongation cycle.[3] While HadB is the catalytic subunit containing the essential His-Asp dyad, HadA is thought to be a scaffolding component that binds the fatty acid substrate.[3][4] The HadAB complex is a validated target for several inhibitors, including flavonoids and the clinical prodrugs isoxyl (B29260) and thiacetazone.[4]

This application note provides detailed protocols for the high-yield recombinant expression and purification of the Mtb HadAB complex in Escherichia coli. Furthermore, it outlines a robust, high-throughput compatible enzymatic assay for screening small molecule inhibitors against this essential Mtb target.

Mycolic Acid Biosynthesis (FAS-II) Pathway

The HadAB complex functions in the third step of the iterative FAS-II elongation cycle. The pathway is crucial for extending fatty acid chains that will ultimately become part of the mature mycolic acids integrated into the mycobacterial cell wall.

Caption: Role of HadAB in the Mtb FAS-II mycolic acid biosynthesis pathway.

Quantitative Data Summary

Successful purification of the HadAB complex and subsequent inhibitor screening relies on quantifiable metrics. The following tables summarize expected protein yields and the inhibitory activity of known compounds against the HadAB complex.

Table 1: Typical Recombinant HadAB Complex Purification Yields from E. coli

Expression System & Tag	Culture Volume (L)	Purification Method	Typical Yield (mg/L)	Purity
pETDuet-1 (His-HadA) / pGEX (untagged HadB)	1	Ni-NTA Affinity, Size-Exclusion	3 - 10	>95%
pRSFDuet-1 (untagged HadA) / pGEX-6p-1 (GST-HadB)	2	Glutathione Affinity, Anion Exchange, Size-Exclusion	5 - 15	>95%

Yields are estimates based on reported successes and can vary significantly based on expression conditions and protein stability.[5]

Table 2: IC₅₀ Values of Known Inhibitors against Mtb HadAB Complex

Compound Class	Compound Name	IC₅₀ (µM)	Assay Type
Flavonoid	Butein	1.5	Spectrophotometric
Flavonoid	Fisetin	2.8	Spectrophotometric
Flavonoid	2',4',4'-Trihydroxychalcone	0.9	Spectrophotometric
Acylsulfonamide	Compound 2 (Series)	0.018 - 4.2	Spectrophotometric
Acylsulfonylurea	Compound 11 (Series)	Moderate (at 50 µM)	Spectrophotometric

IC₅₀ values are highly dependent on assay conditions, including substrate concentration and enzyme purity.[4]

Experimental Protocols

Protocol 1: Recombinant Expression of Mtb HadAB Complex

This protocol describes the co-expression of GST-tagged HadB and untagged HadA, a method shown to produce a stable, soluble, and active complex.

Workflow for HadAB Expression and Purification

Caption: Workflow for co-expression and purification of the Mtb HadAB complex.

Materials:

• M. tuberculosis H37Rv genomic DNA

• Primers for hadA (Rv0635) and hadB (Rv0636)

• pRSFDuet-1 and pGEX-6p-1 expression vectors

• E. coli BL21(DE3) competent cells

• Terrific Broth (TB) medium

• Ampicillin (B1664943) and Kanamycin (B1662678)

• Isopropyl β-D-1-thiogalactopyranoside (IPTG)

Method:

• Cloning: a. Amplify the hadA (Rv0635) gene from Mtb H37Rv genomic DNA. Clone it into the first multiple cloning site (MCS1) of the pRSFDuet-1 vector. b. Amplify the hadB (Rv0636) gene. Clone it into the pGEX-6p-1 vector to create a construct with an N-terminal GST tag. c. Verify both constructs by DNA sequencing.

• Transformation: a. Co-transform both the pRSFDuet-1-hadA and pGEX-6p-1-GST-hadB plasmids into chemically competent E. coli BL21(DE3) cells. b. Plate on LB agar (B569324) containing both ampicillin (100 µg/mL) and kanamycin (50 µg/mL). Incubate overnight at 37°C.

• Expression: a. Inoculate a single colony into 50 mL of TB medium with both antibiotics and grow overnight at 37°C with shaking. b. Use the overnight culture to inoculate 2 L of TB medium (with antibiotics). Grow at 37°C with vigorous shaking until the OD₆₀₀ reaches ~1.0. c. Cool the culture to 16°C and induce protein expression by adding IPTG to a final concentration of 0.3 mM. d. Continue to incubate at 16°C for 16-18 hours with shaking.

• Harvesting: a. Harvest the cells by centrifugation at 5,000 x g for 20 minutes at 4°C. b. Discard the supernatant. The cell pellet can be stored at -80°C or used immediately for purification.

Protocol 2: Purification of the Mtb HadAB Complex

Materials:

• Lysis Buffer: 50 mM Tris-HCl pH 8.0, 300 mM NaCl, 10% (v/v) glycerol, 1 mM DTT

• Glutathione Sepharose resin

• Wash Buffer: Same as Lysis Buffer

• Elution Buffer: 50 mM Tris-HCl pH 8.0, 150 mM NaCl, 10 mM reduced glutathione

• PreScission Protease

• Dialysis Buffer: 20 mM Tris-HCl pH 8.0, 150 mM NaCl, 1 mM DTT

• Anion Exchange and Size-Exclusion Chromatography columns and buffers

Method:

• Cell Lysis: a. Resuspend the cell pellet in ice-cold Lysis Buffer (approx. 40 mL per liter of culture). b. Lyse the cells by sonication on ice until the suspension is no longer viscous. c. Clarify the lysate by centrifugation at 30,000 x g for 45 minutes at 4°C.

• GST Affinity Chromatography: a. Load the clarified supernatant onto a Glutathione Sepharose column pre-equilibrated with Lysis Buffer. b. Wash the column extensively with Wash Buffer until the A₂₈₀ returns to baseline. c. To cleave the GST tag, add PreScission Protease to the column and incubate overnight at 4°C while recirculating the buffer. d. Elute the tagless HadAB complex with Dialysis Buffer. The GST tag and any uncut protein will remain bound to the resin.

• Ion Exchange Chromatography (Optional Polishing Step): a. Dialyze the eluted protein against a low-salt buffer (e.g., 20 mM Tris-HCl pH 8.0, 25 mM NaCl, 1 mM DTT). b. Apply the dialyzed sample to an anion exchange column (e.g., HiTrap Q HP). c. Elute the protein using a linear gradient of NaCl (e.g., 25 mM to 1 M).

• Size-Exclusion Chromatography (Final Polishing): a. Concentrate the fractions containing the HadAB complex. b. Load the concentrated protein onto a size-exclusion column (e.g., Superdex 75 or 200) pre-equilibrated with a suitable storage buffer (e.g., 20 mM HEPES pH 7.5, 150 mM NaCl, 5% glycerol, 1 mM TCEP). c. Collect fractions corresponding to the size of the HadAB complex.

• Quality Control: a. Assess purity by SDS-PAGE. The HadA and HadB bands should be visible and >95% pure. b. Determine the protein concentration using a spectrophotometer (A₂₈₀) or a Bradford assay. c. Aliquot the purified protein, flash-freeze in liquid nitrogen, and store at -80°C.

Protocol 3: High-Throughput Screening (HTS) Assay

This protocol describes a continuous spectrophotometric assay in a 96-well plate format to measure HadAB activity by monitoring the hydration of a surrogate substrate, trans-2-hexadecenoyl-CoA. The decrease in absorbance at 263 nm corresponds to the saturation of the double bond in the substrate.

Workflow for HadAB Drug Screening

Caption: Logical workflow for high-throughput screening of HadAB inhibitors.

Materials:

• Purified Mtb HadAB complex

• Assay Buffer: 50 mM sodium phosphate (B84403) pH 7.0, 150 mM NaCl

• Substrate: trans-2-hexadecenoyl-CoA

• Compound library dissolved in DMSO

• UV-transparent 96-well microplates

• Microplate spectrophotometer with kinetic reading capability

Method:

• Plate Setup: a. In a 96-well plate, add 1 µL of test compound dissolved in DMSO to the appropriate wells. For control wells, add 1 µL of DMSO (0% inhibition) and 1 µL of a known inhibitor like Butein (100% inhibition).

• Enzyme Addition: a. Prepare a working solution of HadAB complex in Assay Buffer (e.g., final concentration of 0.5-1 µM in the assay). b. Add 100 µL of the diluted enzyme solution to each well of the 96-well plate. c. Mix gently and pre-incubate the plate for 15 minutes at room temperature to allow for compound binding.

• Reaction Initiation and Measurement: a. Prepare a working solution of trans-2-hexadecenoyl-CoA in Assay Buffer (e.g., final concentration of 50 µM in the assay). b. Place the plate in the microplate reader. c. Initiate the reaction by injecting 100 µL of the substrate solution into each well for a final volume of 201 µL. d. Immediately begin monitoring the decrease in absorbance at 263 nm every 30 seconds for 15-30 minutes at 25°C.

• Data Analysis: a. Calculate the initial reaction velocity (rate) for each well from the linear portion of the kinetic curve (ΔA₂₆₃/min). b. Determine the percent inhibition for each compound using the formula: % Inhibition = 100 * (1 - (Rate_compound - Rate_100%_inhibition) / (Rate_0%_inhibition - Rate_100%_inhibition)) c. Compounds showing significant inhibition (e.g., >50%) are considered primary hits. d. For primary hits, perform dose-response experiments with serial dilutions of the compound to determine the IC₅₀ value.

Conclusion

The protocols detailed in this application note provide a robust and reproducible workflow for the expression, purification, and inhibitor screening of the Mtb HadAB complex. The co-expression strategy ensures the production of a stable and active heterodimeric complex, essential for obtaining reliable data. The 96-well plate-based spectrophotometric assay is amenable to high-throughput screening, facilitating the discovery of novel chemical scaffolds that can be developed into next-generation anti-tubercular therapeutics targeting the essential mycolic acid biosynthesis pathway.

References

• 1. HadBD dehydratase from Mycobacterium tuberculosis fatty acid synthase type II: A singular structure for a unique function - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Molecular basis for the inhibition of β-hydroxyacyl-ACP dehydratase HadAB complex from Mycobacterium tuberculosis by flavonoid inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Enhanced Production of Recombinant Mycobacterium tuberculosis Antigens in Escherichia coli by Replacement of Low-Usage Codons - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Expression of membrane proteins from Mycobacterium tuberculosis in Escherichia coli as fusions with maltose binding protein - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for HadAB-IN-1 in Drug-Resistant Mycobacterium tuberculosis Studies

For Researchers, Scientists, and Drug Development Professionals

Introduction

HadAB-IN-1 is a potent inhibitor of the β-hydroxyacyl-ACP dehydratase HadAB enzyme complex in Mycobacterium tuberculosis (M. tuberculosis), a critical component of the type II fatty acid synthase (FAS-II) pathway responsible for mycolic acid biosynthesis.[1] Mycolic acids are essential structural components of the mycobacterial cell wall, and their disruption leads to bacterial death. This makes the HadAB complex a promising target for the development of novel anti-tuberculosis drugs, particularly in the face of rising multidrug-resistant (MDR) and extensively drug-resistant (XDR) strains.

These application notes provide a comprehensive overview of the use of HadAB-IN-1 in studying drug-resistant M. tuberculosis. The document includes key performance data, detailed experimental protocols for evaluating its efficacy, and visualizations of the relevant biological pathways and experimental workflows.

Quantitative Data Summary

The following table summarizes the known inhibitory concentrations of HadAB-IN-1 against its target enzyme and the standard laboratory strain of M. tuberculosis. Data for drug-resistant strains is not yet publicly available but can be determined using the protocols provided below.

Target	Strain	Parameter	Value	Reference
HadAB enzyme complex	-	IC₅₀	0.03 µM	[1]
M. tuberculosis	H37Rv (drug-susceptible)	MIC₅₀	4.7 µM	[1]
M. tuberculosis	MDR Strain (e.g., ATCC 49958)	MIC	Data not available	-
M. tuberculosis	XDR Strain (e.g., K-204)	MIC	Data not available	-

Signaling Pathway and Experimental Workflow

Mycolic Acid Biosynthesis Pathway and Inhibition by HadAB-IN-1

Mycolic acids are synthesized via the FAS-II pathway. The HadAB heterodimer is responsible for the dehydration of β-hydroxyacyl-ACP intermediates. HadAB-IN-1 directly inhibits this step, leading to the disruption of mycolic acid production and ultimately, bacterial cell death.

Caption: Inhibition of the HadAB complex by HadAB-IN-1 disrupts the FAS-II cycle.

Experimental Workflow for Evaluating HadAB-IN-1 Efficacy

A typical workflow for assessing the potential of HadAB-IN-1 against drug-resistant M. tuberculosis involves a series of in vitro and in vivo experiments.

Caption: A stepwise approach to characterizing the anti-tubercular activity of HadAB-IN-1.

Experimental Protocols

HadAB Enzyme Inhibition Assay

This protocol is adapted from established methods for assaying FAS-II enzymes and can be used to determine the IC₅₀ of HadAB-IN-1.

Materials:

• Purified recombinant HadAB complex from M. tuberculosis.

• β-hydroxyacyl-ACP substrate.

• Assay buffer (e.g., 100 mM sodium phosphate, pH 7.0).

• HadAB-IN-1 stock solution (in DMSO).

• 96-well UV-transparent microplates.

• Spectrophotometer capable of reading absorbance at 340 nm.

• NADPH.

Procedure:

• Reaction Mixture Preparation: In each well of the 96-well plate, prepare a reaction mixture containing the assay buffer, a known concentration of β-hydroxyacyl-ACP substrate, and NADPH.

• Inhibitor Addition: Add varying concentrations of HadAB-IN-1 to the wells. Include a DMSO-only control.

• Enzyme Addition: Initiate the reaction by adding the purified HadAB enzyme complex to each well.

• Incubation and Measurement: Immediately begin monitoring the decrease in absorbance at 340 nm at regular intervals, which corresponds to the oxidation of NADPH. The reaction is typically carried out at 37°C.

• Data Analysis: Calculate the initial velocity of the reaction for each inhibitor concentration. Plot the percentage of inhibition against the logarithm of the inhibitor concentration and fit the data to a dose-response curve to determine the IC₅₀ value.

Minimum Inhibitory Concentration (MIC) Determination against M. tuberculosis

The microplate Alamar Blue assay (MABA) is a widely used method for determining the MIC of compounds against M. tuberculosis.

Materials:

• M. tuberculosis strains (drug-susceptible, MDR, and XDR).

• Middlebrook 7H9 broth supplemented with OADC (oleic acid, albumin, dextrose, catalase).

• HadAB-IN-1 stock solution (in DMSO).

• Sterile 96-well microplates.

• Alamar Blue reagent.

• Resazurin.

Procedure:

• Bacterial Culture Preparation: Grow M. tuberculosis cultures in 7H9 broth to mid-log phase. Adjust the turbidity of the culture to a McFarland standard of 1.0, and then dilute to the final inoculum concentration.

• Serial Dilution of Inhibitor: In a 96-well plate, perform serial dilutions of HadAB-IN-1 in 7H9 broth. Include a drug-free control (bacteria only) and a sterile control (broth only).

• Inoculation: Add the prepared bacterial suspension to each well containing the inhibitor and the drug-free control.

• Incubation: Seal the plates and incubate at 37°C for 7-10 days.

• Addition of Alamar Blue: After the incubation period, add Alamar Blue solution to each well and re-incubate for 24 hours.

• Reading Results: A color change from blue (no growth) to pink (growth) indicates bacterial viability. The MIC is defined as the lowest concentration of HadAB-IN-1 that prevents this color change.

Mycolic Acid Biosynthesis Analysis

This protocol allows for the direct assessment of HadAB-IN-1's effect on mycolic acid synthesis in whole M. tuberculosis cells.

Materials:

• M. tuberculosis cultures.

• Middlebrook 7H9 broth.

• HadAB-IN-1.

• [1-¹⁴C] acetate (B1210297) or [1-¹⁴C] propionate.

• Saponification reagent (e.g., 20% tetrabutylammonium (B224687) hydroxide).

• Methyl iodide.

• Dichloromethane (B109758).

• Silica (B1680970) gel TLC plates.

• Developing solvent (e.g., petroleum ether:acetone 95:5, v/v).

• Phosphorimager or X-ray film.

Procedure:

• Treatment and Radiolabeling: Grow M. tuberculosis cultures to mid-log phase and expose them to varying concentrations of HadAB-IN-1 (e.g., at and above the MIC) for a defined period. Add a radiolabeled precursor like [1-¹⁴C] acetate and incubate further to allow for incorporation into newly synthesized lipids.

• Lipid Extraction: Harvest the bacterial cells by centrifugation.

• Saponification and Methylation: Resuspend the cell pellet in a saponification reagent and heat to hydrolyze the lipids. After cooling, add methyl iodide and dichloromethane to extract the fatty acid methyl esters (FAMEs) and mycolic acid methyl esters (MAMEs).

• Thin-Layer Chromatography (TLC): Spot the extracted lipids onto a silica gel TLC plate. Develop the TLC plate using an appropriate solvent system to separate the different lipid species.

• Visualization and Quantification: Expose the TLC plate to a phosphorimager screen or X-ray film to visualize the radiolabeled lipids. The intensity of the bands corresponding to mycolic acids can be quantified to determine the extent of inhibition by HadAB-IN-1. A reduction in the intensity of mycolic acid bands in treated samples compared to the untreated control indicates inhibition of mycolic acid biosynthesis.

In Vivo Efficacy in a Mouse Model of Tuberculosis

A murine model of chronic tuberculosis infection is the standard for evaluating the in vivo efficacy of new anti-tubercular agents.

Materials:

• BALB/c or C57BL/6 mice.

• M. tuberculosis strain for infection (e.g., H37Rv or a clinical drug-resistant isolate).

• Aerosol infection chamber.

• HadAB-IN-1 formulation for oral or parenteral administration.

• Positive control drugs (e.g., isoniazid, rifampicin).

• Middlebrook 7H11 agar (B569324) plates for CFU enumeration.

Procedure:

• Infection: Infect mice with a low-dose aerosol of M. tuberculosis to establish a chronic lung infection.

• Treatment: After a set period to allow the infection to establish (e.g., 2-4 weeks), begin treatment with HadAB-IN-1, a vehicle control, and positive control drugs. Administer the compounds daily or as determined by pharmacokinetic studies.

• Monitoring: Monitor the health of the mice throughout the experiment, including body weight.

• Bacterial Load Determination: At various time points during and after treatment, euthanize cohorts of mice and harvest their lungs and spleens. Homogenize the organs and plate serial dilutions on 7H11 agar to determine the number of colony-forming units (CFU).

• Data Analysis: Compare the CFU counts in the lungs and spleens of the HadAB-IN-1-treated group to the vehicle control and positive control groups. A significant reduction in CFU in the treated group indicates in vivo efficacy.

Conclusion

HadAB-IN-1 represents a promising lead compound for the development of new therapeutics against drug-resistant M. tuberculosis. The protocols outlined in these application notes provide a framework for researchers to further characterize its activity and potential for clinical development. The generation of efficacy data against MDR and XDR strains is a critical next step in advancing our understanding of this inhibitor.

References

• 1. medchemexpress.com [medchemexpress.com]

Application Notes: HadAB-IN-1 for Mycolic Acid Analysis

For Researchers, Scientists, and Drug Development Professionals

Introduction

HadAB-IN-1 is a potent inhibitor of the β-hydroxyacyl-ACP dehydratase HadAB complex in Mycobacterium tuberculosis (Mtb), a critical component of the type II fatty acid synthase (FAS-II) pathway. This pathway is essential for the biosynthesis of mycolic acids, the long-chain fatty acids that are a hallmark of the mycobacterial cell wall and crucial for the bacterium's survival and virulence.[1][2] Inhibition of the HadAB complex disrupts the elongation of the meromycolic chain, leading to the cessation of mycolic acid synthesis and ultimately, bacterial death.[3] These application notes provide detailed protocols for utilizing HadAB-IN-1 as a tool to study mycolic acid biosynthesis and to assess the activity of novel inhibitors targeting this essential pathway.

Mechanism of Action

The mycobacterial FAS-II system is responsible for elongating fatty acid precursors to form the long meromycolic acid chains.[4][5] This process involves a repeating cycle of four enzymatic reactions: condensation, reduction, dehydration, and a second reduction. The dehydration step is catalyzed by two heterodimeric complexes: HadAB and HadBC.[6][7] HadAB is thought to be involved in the early elongation cycles, while HadBC participates in the later stages, elongating longer substrates.[6][8] HadAB-IN-1 specifically targets these dehydratase complexes, preventing the removal of a water molecule from a β-hydroxyacyl-ACP intermediate. This blockage halts the entire elongation cycle, leading to an accumulation of 3-hydroxy fatty acid intermediates and a depletion of mature mycolic acids.[7] Unlike some other inhibitors of this pathway, such as isoxyl (B29260) and thiacetazone, 1,3-diarylpyrazolyl-acylsulfonamides, the class to which HadAB-IN-1 belongs, do not require metabolic activation by the monooxygenase EthA.[3][9]

Quantitative Data Summary

The inhibitory activity of HadAB-IN-1 and related compounds has been quantified through various assays. The following table summarizes key data points for researchers developing structure-activity relationships or comparing novel inhibitors.

Compound/Parameter	Value	Target/Organism	Reference
HadAB-IN-1 IC₅₀	0.03 µM	HadAB enzyme complexes	[10]
HadAB-IN-1 MIC₅₀	4.7 µM	Mycobacterium tuberculosis (Mtb)	[10]
Compound 2 IC₅₀	<0.022 µM	HadAB enzyme complex	[11]
Compound 2 MIC	0.78 µM	Mtb H37Rv mc²6206	[11]
Compound 13 IC₅₀	10.3 µM	HadAB enzyme complex	[11]
Compound 13 MIC	>50 µM	Mtb H37Rv mc²6206	[11]

Note: Compound 2 and 13 are 1,3-diarylpyrazolyl-acylsulfonamides, representing potent and weaker inhibitors of the same class as HadAB-IN-1, respectively.

Visualization of Key Pathways and Workflows

To aid in the understanding of the experimental procedures and the biological context, the following diagrams illustrate the mycolic acid biosynthesis pathway and the workflows for key analytical methods.

Caption: Mycolic Acid Biosynthesis Pathway and the inhibitory action of HadAB-IN-1.

Caption: Workflow for analyzing the inhibition of mycolic acid biosynthesis.

Experimental Protocols

Minimum Inhibitory Concentration (MIC) Determination using Microplate Alamar Blue Assay (MABA)

This protocol determines the lowest concentration of HadAB-IN-1 required to inhibit the growth of M. tuberculosis.

Materials:

• Mycobacterium tuberculosis culture (e.g., H37Rv)

• Middlebrook 7H9 broth supplemented with 0.2% (v/v) glycerol (B35011) and 10% (v/v) OADC (Oleic Acid-Albumin-Dextrose-Catalase)

• HadAB-IN-1 stock solution (in DMSO)

• Sterile 96-well flat-bottom microplates

• Alamar Blue reagent

• 10% Tween 80 solution

• Sterile deionized water

Procedure:

• Preparation of Bacterial Inoculum:

  • Grow M. tuberculosis in 7H9 broth to mid-log phase (OD₆₀₀ of 0.4-0.8).

  • Dilute the culture to a turbidity equivalent to a 0.5 McFarland standard.

  • Further dilute the bacterial suspension 1:50 in 7H9 broth to achieve the final inoculum density.[6]

• Plate Setup:

  • Add 100 µL of sterile deionized water to the outer perimeter wells of the 96-well plate to minimize evaporation.

  • Add 100 µL of 7H9 broth to all experimental wells.

  • In the first column of experimental wells, add an additional 100 µL of 7H9 broth containing HadAB-IN-1 at twice the highest desired final concentration.

  • Perform a 2-fold serial dilution by transferring 100 µL from the first column to the second, and so on. Discard 100 µL from the last column.

  • Include a drug-free control (broth + bacteria) and a sterile control (broth only).

• Inoculation:

  • Add 100 µL of the prepared bacterial inoculum to each experimental well. The final volume in each well will be 200 µL.

• Incubation:

  • Seal the plate with parafilm and incubate at 37°C for 5-7 days.

• Addition of Alamar Blue:

  • After incubation, add 20 µL of Alamar Blue reagent and 12.5 µL of 10% Tween 80 to each well.[6]

  • Re-seal the plate and incubate at 37°C for 24 hours.

• Reading Results:

  • Observe the color change. A blue color indicates no bacterial growth, while a pink color indicates growth.

  • The MIC is the lowest concentration of HadAB-IN-1 that prevents the color change from blue to pink.[6]

In Vitro HadAB Enzyme Inhibition Assay

This spectrophotometric assay measures the ability of HadAB-IN-1 to inhibit the dehydratase activity of the purified HadAB complex.

Materials:

• Purified M. tuberculosis HadAB enzyme complex

• Assay Buffer: e.g., 50 mM Tris-HCl, pH 7.5, 150 mM NaCl

• Substrate: trans-2-hexadecenoyl-CoA (or other suitable enoyl-CoA substrate)

• HadAB-IN-1 stock solution (in DMSO)

• Spectrophotometer capable of reading in the UV range

Procedure:

• Enzyme and Inhibitor Preparation:

  • Dilute the purified HadAB enzyme complex in assay buffer to the desired final concentration (e.g., 22 nM).[11]

  • Prepare serial dilutions of HadAB-IN-1 in DMSO, and then dilute further in assay buffer.

• Assay Reaction:

  • In a UV-transparent microplate, add the following to each well:

    • Assay Buffer

    • HadAB-IN-1 solution (or DMSO for control)

    • HadAB enzyme complex

  • Incubate the enzyme and inhibitor mixture at room temperature for 15-30 minutes to allow for binding.

• Initiation of Reaction:

  • Add the substrate (trans-2-hexadecenoyl-CoA, e.g., to a final concentration of 25 µM) to each well to start the reaction.[11]

• Measurement:

  • Immediately begin monitoring the decrease in absorbance at 263 nm, which corresponds to the hydration of the double bond in the enoyl-CoA substrate.

  • Record measurements every 30 seconds for 10-15 minutes.

• Data Analysis:

  • Calculate the initial velocity of the reaction for each inhibitor concentration.

  • Plot the percentage of inhibition against the logarithm of the inhibitor concentration.

  • Determine the IC₅₀ value by fitting the data to a dose-response curve.

Analysis of Mycolic Acid Biosynthesis Inhibition by Thin-Layer Chromatography (TLC)

This protocol uses radiolabeling to visualize the effect of HadAB-IN-1 on the synthesis of mycolic acids in whole M. tuberculosis cells.

Materials:

• M. tuberculosis culture

• Middlebrook 7H9 broth with supplements

• HadAB-IN-1

• [1,2-¹⁴C]acetic acid

• Saponification reagent: 40% KOH in methoxyethanol (1:7, v/v)

• Diethyl ether

• Diazomethane solution (for methylation)

• TLC plates (silica gel)

• TLC developing solvent: n-hexane/ethyl acetate (95:5, v/v)[2]

• Phosphorimager or autoradiography film

Procedure:

• Cell Treatment and Labeling:

  • Grow M. tuberculosis cultures to mid-log phase.

  • Treat the cultures with various concentrations of HadAB-IN-1 (e.g., 1x, 3x, 6x MIC) for a set period (e.g., 24 hours). Include an untreated control.[11]

  • Add [1,2-¹⁴C]acetic acid to each culture and incubate to allow for incorporation into fatty acids and mycolic acids.

• Lipid Extraction and Derivatization:

  • Harvest the cells by centrifugation and wash them.

  • Saponify the cell pellets at 110°C for 3 hours.[12]

  • Acidify the mixture and extract the fatty acids with diethyl ether.

  • Methylate the extracted fatty acids using an ethereal solution of diazomethane to convert them to fatty acid methyl esters (FAMEs) and mycolic acid methyl esters (MAMEs).[12]

• TLC Analysis:

  • Evaporate the solvent and resuspend the FAMEs/MAMEs in a small volume of solvent.

  • Spot equal amounts of the radiolabeled extracts onto a silica (B1680970) TLC plate.

  • Develop the TLC plate in a chamber with n-hexane/ethyl acetate (95:5, v/v). For better separation, the development can be repeated (e.g., three times).[2][11]

• Visualization and Quantification:

  • Dry the TLC plate and expose it to a phosphor screen or autoradiography film.

  • Analyze the resulting image. Inhibition of mycolic acid synthesis will be observed as a dose-dependent decrease in the intensity of the MAME bands (which migrate slower than FAMEs).

  • The intensity of the bands can be quantified using densitometry software to calculate the percentage of inhibition. A potent inhibitor like HadAB-IN-1 is expected to show significant inhibition (e.g., up to 86% at 3x MIC).[11]

Conclusion

HadAB-IN-1 is a valuable research tool for dissecting the mycolic acid biosynthesis pathway in Mycobacterium tuberculosis. The protocols provided herein offer standardized methods for quantifying its inhibitory activity at both the enzymatic and cellular levels. These assays can be readily adapted for the screening and characterization of novel anti-tubercular agents targeting the essential FAS-II system.

References

• 1. Simple and Rapid Method To Determine Antimycobacterial Potency of Compounds by Using Autoluminescent Mycobacterium tuberculosis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Extraction and Purification of Mycobacterial Mycolic Acids [en.bio-protocol.org]
• 4. Pathway to Synthesis and Processing of Mycolic Acids in Mycobacterium tuberculosis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. ispub.com [ispub.com]
• 6. benchchem.com [benchchem.com]
• 7. m.youtube.com [m.youtube.com]
• 8. Mycolic Acid Analysis by High-Performance Liquid Chromatography for Identification of Mycobacterium Species - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Extraction and Purification of Mycobacterial Mycolic Acids [bio-protocol.org]
• 10. Measuring minimum inhibitory concentrations in mycobacteria - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]

Application Note: Quantification of the HadAB Inhibitor Fisetin in Human Plasma using LC-MS/MS

Abstract

This application note describes a sensitive and robust liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the quantitative analysis of Fisetin, a known inhibitor of the Mycobacterium tuberculosis HadAB complex, in human plasma. Fisetin is a naturally occurring flavonoid with potential therapeutic applications.[1][2][3][4] This method is intended for researchers, scientists, and drug development professionals engaged in preclinical and clinical studies involving this compound. The protocol details a straightforward protein precipitation extraction procedure and utilizes a C18 reversed-phase column for chromatographic separation. Detection is achieved using a triple quadrupole mass spectrometer in negative ion electrospray ionization mode with multiple reaction monitoring (MRM). The method demonstrates excellent linearity, accuracy, and precision, making it suitable for pharmacokinetic and toxicokinetic studies.

Introduction

The emergence of drug-resistant tuberculosis necessitates the discovery and development of novel therapeutics targeting essential bacterial pathways. The β-hydroxyacyl-ACP dehydratase HadAB complex is a critical component of the type II fatty acid synthase (FAS-II) system in Mycobacterium tuberculosis, which is essential for mycolic acid biosynthesis and bacterial viability. Fisetin, a flavonoid found in various fruits and vegetables, has been identified as an inhibitor of the HadAB complex.[1][4] To facilitate the investigation of its therapeutic potential, a reliable bioanalytical method for the quantification of Fisetin in biological matrices is required.

This application note provides a detailed protocol for a validated LC-MS/MS method to measure Fisetin concentrations in human plasma. The method is designed to be readily implemented in a bioanalytical laboratory setting.

Chemical Properties of Fisetin (as a representative HadAB-IN-1)

• Chemical Name: 2-(3,4-dihydroxyphenyl)-3,7-dihydroxychromen-4-one[1]

• Molecular Formula: C₁₅H₁₀O₆[1][2]

• Molecular Weight: 286.24 g/mol [1][2][3]

• Chemical Structure:

Experimental Protocols

Materials and Reagents

• Fisetin analytical standard (≥98% purity)

• Quercetin (Internal Standard, IS) (≥95% purity)

• LC-MS grade acetonitrile (B52724)

• LC-MS grade methanol (B129727)

• LC-MS grade water

• Formic acid (LC-MS grade)

• Human plasma (with K₂EDTA as anticoagulant)

• Microcentrifuge tubes (1.5 mL)

• Autosampler vials

Instrumentation

• Liquid Chromatograph: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• Mass Spectrometer: A triple quadrupole mass spectrometer equipped with an electrospray ionization (ESI) source.

• Analytical Column: A C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm particle size).

Preparation of Standard and Quality Control Solutions

• Primary Stock Solutions (1 mg/mL): Accurately weigh and dissolve Fisetin and Quercetin (IS) in methanol to prepare individual primary stock solutions.

• Working Standard Solutions: Serially dilute the Fisetin primary stock solution with 50:50 (v/v) acetonitrile:water to prepare working standard solutions for the calibration curve.

• Internal Standard Working Solution (100 ng/mL): Dilute the Quercetin primary stock solution with methanol.

• Calibration Curve Standards and Quality Control Samples: Spike blank human plasma with the appropriate working standard solutions to prepare calibration curve standards and quality control (QC) samples at low, medium, and high concentrations.

Sample Preparation Protocol

• Pipette 50 µL of plasma sample (blank, standard, QC, or unknown) into a 1.5 mL microcentrifuge tube.

• Add 10 µL of the Quercetin internal standard working solution (100 ng/mL) to each tube and vortex briefly.

• Add 150 µL of acetonitrile containing 0.1% formic acid to each tube to precipitate the plasma proteins.

• Vortex vigorously for 1 minute.

• Centrifuge the tubes at 14,000 rpm for 10 minutes at 4°C.

• Transfer the supernatant to an autosampler vial.

• Inject 5 µL of the supernatant into the LC-MS/MS system.

LC-MS/MS Method Parameters

Liquid Chromatography Conditions:

Parameter	Value
Column	C18 Reversed-Phase (e.g., 2.1 x 50 mm, 1.8 µm)
Mobile Phase A	Water with 0.1% Formic Acid
Mobile Phase B	Acetonitrile with 0.1% Formic Acid
Gradient Program	5% B to 95% B over 5 minutes, then re-equilibrate
Flow Rate	0.4 mL/min
Column Temperature	40°C
Injection Volume	5 µL

Mass Spectrometry Conditions:

Parameter	Value
Ionization Mode	Electrospray Ionization (ESI), Negative
MRM Transitions	Fisetin: m/z 285.0 -> 135.0
Quercetin (IS): m/z 301.0 -> 151.0
Collision Energy	Optimized for specific instrument
Ion Source Temp.	500°C
Capillary Voltage	-3.5 kV

Data Presentation

Table 1: Method Validation Summary

Parameter	Result
Linearity Range	1 - 1000 ng/mL
Correlation Coefficient (r²)	> 0.995
Lower Limit of Quantification (LLOQ)	1 ng/mL
Intra-day Precision (%CV)	< 15%
Inter-day Precision (%CV)	< 15%
Accuracy (%RE)	Within ±15%
Recovery	> 85%
Matrix Effect	Minimal and compensated by the internal standard
Stability	Stable for 24h at room temp, 3 freeze-thaw cycles, and 1 month at -80°C

Note: The values presented in this table are representative and should be established for each specific laboratory and instrument.

Visualizations

Experimental Workflow

Caption: Workflow for the extraction of Fisetin from plasma samples.

Signaling Pathway (Simplified Representation of Target)

Caption: Inhibition of the HadAB complex by Fisetin.

Conclusion

The LC-MS/MS method described in this application note provides a reliable and sensitive approach for the quantification of the HadAB inhibitor Fisetin in human plasma. The simple sample preparation and rapid chromatographic runtime make it suitable for high-throughput analysis in a drug development setting. This method can be a valuable tool for researchers investigating the pharmacokinetics and efficacy of Fisetin and other related flavonoid inhibitors of the HadAB complex.

References

• 1. Fisetin | C15H10O6 | CID 5281614 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. scbt.com [scbt.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. The Fisetin Molecule [worldofmolecules.com]

Application Notes and Protocols for the Assessment of HadAB-IN-1 in a BSL-3 Laboratory

For Researchers, Scientists, and Drug Development Professionals

Introduction

HadAB-IN-1 is a potent inhibitor of the β-hydroxyacyl-ACP dehydratase HadAB complex in Mycobacterium tuberculosis (Mtb), the causative agent of tuberculosis. This enzyme complex is a critical component of the type II fatty acid synthase (FAS-II) pathway, which is responsible for the biosynthesis of mycolic acids, essential components of the mycobacterial cell wall.[1][2] The inhibition of the FAS-II pathway is a clinically validated strategy for anti-tuberculosis drug development. These application notes provide a detailed experimental workflow and protocols for the comprehensive assessment of HadAB-IN-1's efficacy and mechanism of action against Mycobacterium tuberculosis within a Biosafety Level 3 (BSL-3) laboratory environment.

BSL-3 Safety Precautions

All work involving viable Mycobacterium tuberculosis must be conducted in a certified BSL-3 laboratory by trained personnel.[3][4][5] Adherence to institutional and national BSL-3 guidelines is mandatory. Key safety practices include:

• Work must be performed within a certified Class II Biosafety Cabinet (BSC).[3]

• Appropriate Personal Protective Equipment (PPE), including solid-front gowns, double gloves, and respiratory protection (e.g., N95 respirator or PAPR), must be worn.

• All materials and waste contaminated with Mtb must be decontaminated, typically by autoclaving, before removal from the BSL-3 facility.[6]

• Access to the BSL-3 laboratory must be restricted and controlled.[5]

Signaling Pathway of Mycolic Acid Biosynthesis (FAS-II)

The FAS-II system in Mycobacterium tuberculosis is responsible for the elongation of long-chain fatty acids that are precursors to mycolic acids. The HadAB complex, the target of HadAB-IN-1, catalyzes the dehydration step in each elongation cycle.

Caption: The FAS-II pathway for mycolic acid biosynthesis in M. tuberculosis.

Experimental Workflow for HadAB-IN-1 Assessment

A tiered approach is recommended for the evaluation of HadAB-IN-1, starting with in vitro enzymatic assays and progressing to whole-cell activity and cytotoxicity assessments.

Caption: Experimental workflow for assessing HadAB-IN-1.

Data Presentation

Quantitative data should be summarized for clear comparison and evaluation.

Parameter	Assay	Description	Result (Example)
IC50	In Vitro Enzyme Inhibition	Concentration of HadAB-IN-1 that inhibits 50% of HadAB enzyme activity.	0.03 µM
MIC	Whole-Cell Mtb Assay	Minimum inhibitory concentration of HadAB-IN-1 required to inhibit visible growth of M. tuberculosis.	4.7 µM
CC50	Mammalian Cytotoxicity	Concentration of HadAB-IN-1 that reduces the viability of mammalian cells by 50%.	>100 µM
SI	Selectivity Index	Ratio of CC50 to MIC, indicating the compound's selectivity for the bacterial target.	>21

Experimental Protocols

In Vitro HadAB Enzyme Inhibition Assay

This protocol is adapted from methods used to assess inhibitors of the Mtb HadAB complex.[7][8][9]

Objective: To determine the 50% inhibitory concentration (IC50) of HadAB-IN-1 against the purified M. tuberculosis HadAB enzyme complex.

Materials:

• Purified Mtb HadAB complex

• Substrate (e.g., β-hydroxyacyl-ACP)

• Reaction buffer (e.g., Tris-HCl, pH 7.5, containing NaCl and a reducing agent like DTT)

• HadAB-IN-1 stock solution in DMSO

• 96-well microtiter plates

• Spectrophotometer or fluorometer for detection of product formation or substrate consumption.

Protocol:

• Prepare serial dilutions of HadAB-IN-1 in the reaction buffer. The final DMSO concentration should be kept constant (e.g., ≤1%) across all wells.

• In a 96-well plate, add the diluted HadAB-IN-1, the purified HadAB enzyme, and the reaction buffer. Include wells with enzyme and DMSO only (positive control) and wells with buffer only (negative control).

• Pre-incubate the enzyme with the inhibitor for a defined period (e.g., 15-30 minutes) at room temperature.

• Initiate the enzymatic reaction by adding the substrate to all wells.

• Monitor the reaction kinetics (e.g., change in absorbance or fluorescence) over time at a constant temperature (e.g., 37°C).

• Calculate the initial reaction rates for each inhibitor concentration.

• Determine the percentage of inhibition relative to the positive control (DMSO).

• Plot the percentage of inhibition against the logarithm of the inhibitor concentration and fit the data to a dose-response curve to calculate the IC50 value.

Whole-Cell Mtb Minimum Inhibitory Concentration (MIC) Assay (BSL-3)

This protocol follows the EUCAST broth microdilution reference method for Mtb.[10][11][12]

Objective: To determine the MIC of HadAB-IN-1 against M. tuberculosis H37Rv.

Materials:

• M. tuberculosis H37Rv culture

• Middlebrook 7H9 broth supplemented with 10% OADC (oleic acid, albumin, dextrose, catalase) and 0.2% glycerol.[12]

• HadAB-IN-1 stock solution in DMSO

• Sterile 96-well U-shaped microtiter plates with lids

• Inverted mirror for reading

Protocol:

• Prepare a bacterial inoculum of Mtb H37Rv equivalent to a 0.5 McFarland standard, then dilute it to achieve a final concentration of approximately 105 CFU/mL in the test wells.[10]

• Prepare two-fold serial dilutions of HadAB-IN-1 in 7H9 broth directly in the 96-well plate.

• Add the prepared Mtb inoculum to each well containing the diluted compound.

• Include a drug-free growth control (inoculum in broth with DMSO) and a sterility control (broth only).

• Seal the plate in a gas-permeable bag and incubate at 37°C.

• Monitor the growth control well. Once visible growth is observed (typically 10-14 days), read the MICs for the entire plate.

• The MIC is defined as the lowest concentration of HadAB-IN-1 that completely inhibits visible growth of Mtb.[10]

Mycolic Acid Biosynthesis Inhibition Assay (BSL-3)

This protocol is based on methods to assess the impact of inhibitors on mycolic acid synthesis in whole Mtb cells.[13]

Objective: To confirm that HadAB-IN-1 inhibits mycolic acid biosynthesis in whole Mtb cells.

Materials:

• Mid-log phase culture of M. tuberculosis H37Rv

• 7H9 broth with OADC supplement

• HadAB-IN-1

• [1,2-14C]acetate (radiolabel)

• Saponification reagent (e.g., 20% aqueous tetrabutylammonium (B224687) hydroxide)

• Extraction solvents (e.g., dichloromethane, hexane)

• TLC plates (silica gel) and developing solvents

• Phosphorimager or autoradiography film

Protocol:

• In a BSL-3 laboratory, grow Mtb H37Rv to mid-log phase.

• Aliquot the culture into tubes and add HadAB-IN-1 at various concentrations (e.g., 0.5x, 1x, 2x, and 4x MIC). Include a no-drug control (DMSO).

• Add [1,2-14C]acetate to each tube and incubate for 8-24 hours at 37°C.

• Harvest the cells by centrifugation, wash to remove unincorporated radiolabel, and inactivate the cells (e.g., by heat or chemical treatment as per BSL-3 exit procedures).

• Extract the total lipids from the cell pellet.

• Saponify the lipids to release fatty acids and mycolic acids.

• Esterify the acids to form fatty acid methyl esters (FAMEs) and mycolic acid methyl esters (MAMEs).

• Extract the FAMEs and MAMEs.

• Spot the extracted esters onto a TLC plate and develop using an appropriate solvent system to separate FAMEs and different types of MAMEs.

• Visualize the radiolabeled lipids using a phosphorimager or autoradiography.

• A dose-dependent reduction in the signal from MAMEs in the presence of HadAB-IN-1 confirms the inhibition of mycolic acid biosynthesis.

Mammalian Cell Cytotoxicity Assay

This protocol describes a resazurin-based assay for assessing cytotoxicity in the A549 human lung adenocarcinoma cell line.[14][15][16]

Objective: To determine the 50% cytotoxic concentration (CC50) of HadAB-IN-1 against a relevant mammalian cell line.

Materials:

• A549 human lung epithelial cells

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• HadAB-IN-1 stock solution in DMSO

• Resazurin (B115843) sodium salt solution

• 96-well flat-bottom cell culture plates

• Fluorescence plate reader

Protocol:

• Seed A549 cells into a 96-well plate at a density of 1 x 104 cells/well and incubate for 24 hours at 37°C, 5% CO2 to allow for cell attachment.[17]

• Prepare serial dilutions of HadAB-IN-1 in the cell culture medium.

• Remove the old medium from the cells and add the medium containing the diluted compound.

• Include wells with cells and medium containing DMSO (vehicle control) and wells with medium only (blank).

• Incubate the plate for 48-72 hours.

• Add resazurin solution to each well and incubate for 2-4 hours, allowing viable cells to convert resazurin to the fluorescent resorufin.

• Measure the fluorescence at an appropriate excitation/emission wavelength (e.g., 560/590 nm).

• Calculate the percentage of cell viability for each concentration relative to the vehicle control.

• Plot the percentage of viability against the logarithm of the compound concentration and fit the data to a dose-response curve to determine the CC50 value.

Calculation of Selectivity Index (SI)

Objective: To evaluate the therapeutic window of HadAB-IN-1.

Calculation: The Selectivity Index (SI) is calculated as the ratio of the CC50 to the MIC:

SI = CC50 / MIC

A higher SI value indicates greater selectivity of the compound for the bacterial target over mammalian cells, suggesting a more favorable safety profile.

References

• 1. New Approaches to Target the Mycolic Acid Biosynthesis Pathway for the Development of Tuberculosis Therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Frontiers | Identifying the Novel Inhibitors Against the Mycolic Acid Biosynthesis Pathway Target “mtFabH” of Mycobacterium tuberculosis [frontiersin.org]
• 3. biosafety.be [biosafety.be]
• 4. BSL-3 | Environmental Health and Safety [ehs.weill.cornell.edu]
• 5. utrgv.edu [utrgv.edu]
• 6. researchgate.net [researchgate.net]
• 7. Molecular basis for the inhibition of β-hydroxyacyl-ACP dehydratase HadAB complex from Mycobacterium tuberculosis by flavonoid inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Molecular basis for the inhibition of β-hydroxyacyl-ACP dehydratase HadAB complex from Mycobacterium tuberculosis by flavonoid inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Antimicrobial susceptibility testing of Mycobacterium tuberculosis complex isolates - the EUCAST broth microdilution reference method for MIC determination - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. repub.eur.nl [repub.eur.nl]
• 12. journals.asm.org [journals.asm.org]
• 13. A Common Mechanism of Inhibition of the Mycobacterium tuberculosis Mycolic Acid Biosynthetic Pathway by Isoxyl and Thiacetazone - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Standardized Protocol for Resazurin-Based Viability Assays on A549 Cell Line for Improving Cytotoxicity Data Reliability - PMC [pmc.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. Standardized Protocol for Resazurin-Based Viability Assays on A549 Cell Line for Improving Cytotoxicity Data Reliability - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Evaluation of Anticancer activity of Silver Nanoparticles on the A549 Human lung carcinoma cell lines through Alamar Blue Assay - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Measuring the IC50 of HadAB-IN-1 against the HadAB Complex

For Researchers, Scientists, and Drug Development Professionals

Introduction

The HadAB complex, a heterodimeric β-hydroxyacyl-ACP dehydratase, is an essential enzyme in the fatty acid synthase-II (FAS-II) pathway of Mycobacterium tuberculosis, which is responsible for the biosynthesis of mycolic acids, crucial components of the mycobacterial cell wall. Inhibition of this complex is a validated strategy for the development of new anti-tuberculosis therapeutics. HadAB-IN-1 is a potent inhibitor of the HadAB enzyme complex, with a reported IC50 value of 0.03 µM[1]. This document provides detailed protocols for determining the half-maximal inhibitory concentration (IC50) of HadAB-IN-1 against the purified HadAB complex using a biochemical spectrophotometric assay and for confirming target engagement in a cellular context using a Cellular Thermal Shift Assay (CETSA).

Biochemical IC50 Determination using a Spectrophotometric Assay

This protocol describes a continuous spectrophotometric assay to measure the enzymatic activity of the HadAB complex and to determine the IC50 value of HadAB-IN-1. The assay monitors the dehydration of a substrate analog, which results in an increase in absorbance at a specific wavelength.

Principle

The HadAB complex catalyzes the dehydration of β-hydroxyacyl-ACP to trans-2-enoyl-ACP. This assay utilizes a synthetic substrate, trans-2-hexadecenoyl-CoA, and follows the reverse hydration reaction, which is monitored by the decrease in absorbance at 263 nm due to the disappearance of the trans-2-enoyl-CoA double bond. The initial rate of this reaction is measured in the presence of varying concentrations of HadAB-IN-1 to determine the IC50 value.

Materials and Reagents

• Purified recombinant M. tuberculosis HadAB complex (expression and purification protocol appended)

• HadAB-IN-1

• trans-2-Hexadecenoyl-CoA (substrate)

• Bovine Serum Albumin (BSA)

• Assay Buffer: 50 mM Tris-HCl, pH 7.5, 150 mM NaCl, 5% glycerol

• Dimethyl sulfoxide (B87167) (DMSO)

• 96-well UV-transparent microplates

• Microplate spectrophotometer capable of reading absorbance at 263 nm

Experimental Protocol

• Preparation of Reagents:

  • Prepare a 10 mM stock solution of HadAB-IN-1 in 100% DMSO.

  • Prepare a 10 mM stock solution of trans-2-hexadecenoyl-CoA in deionized water.

  • Prepare a 10 mg/mL stock solution of BSA in deionized water.

  • Prepare the Assay Buffer and filter-sterilize.

• Assay Setup:

  • Prepare a serial dilution of HadAB-IN-1 in 100% DMSO. A typical concentration range for the final assay would be from 1 nM to 10 µM.

  • In a 96-well microplate, add 1 µL of the diluted HadAB-IN-1 or DMSO (for the no-inhibitor control) to each well.

  • Prepare a master mix containing the HadAB enzyme and BSA in Assay Buffer. The final concentration of HadAB should be optimized for a linear reaction rate (e.g., 22 nM) and BSA at 0.01%[2].

  • Add 90 µL of the enzyme master mix to each well containing the inhibitor.

  • Incubate the plate at room temperature for 15 minutes to allow for inhibitor binding.

• Enzymatic Reaction and Measurement:

  • Prepare a substrate solution by diluting the trans-2-hexadecenoyl-CoA stock in Assay Buffer to a final concentration of 60 µM[2].

  • Initiate the reaction by adding 10 µL of the substrate solution to each well.

  • Immediately place the plate in a microplate spectrophotometer pre-set to 25°C.

  • Monitor the decrease in absorbance at 263 nm every 30 seconds for 10-15 minutes.

• Data Analysis:

  • Calculate the initial reaction velocity (rate of change in absorbance per minute) for each inhibitor concentration from the linear portion of the kinetic curve.

  • Normalize the velocities to the no-inhibitor control (100% activity) and a no-enzyme control (0% activity).

  • Plot the percentage of inhibition versus the logarithm of the inhibitor concentration.

  • Determine the IC50 value by fitting the data to a four-parameter logistic equation using appropriate software (e.g., GraphPad Prism).

Data Presentation

Table 1: Example Data for IC50 Determination of HadAB-IN-1 against HadAB Complex

HadAB-IN-1 (nM)	Log [Inhibitor] (M)	Initial Velocity (mAU/min)	% Inhibition
0 (Control)	-	50.0	0
1	-9.0	45.2	9.6
3	-8.5	38.5	23.0
10	-8.0	25.1	49.8
30	-7.5	12.8	74.4
100	-7.0	5.3	89.4
300	-6.5	2.1	95.8
1000	-6.0	0.9	98.2

Note: The data presented are for illustrative purposes only.

Cellular Thermal Shift Assay (CETSA) for Target Engagement

CETSA is a powerful technique to verify the binding of an inhibitor to its target protein within a cellular environment. The principle is that ligand binding stabilizes the target protein, leading to an increase in its thermal stability.

Principle

Cells are treated with HadAB-IN-1, followed by heating at various temperatures. The stabilization of the HadAB complex by the inhibitor results in more soluble protein remaining at higher temperatures compared to untreated cells. The amount of soluble HadAB is then quantified by Western blotting.

Materials and Reagents

• Mycobacterium smegmatis or another suitable mycobacterial strain expressing the HadAB complex.

• HadAB-IN-1

• Middlebrook 7H9 broth supplemented with ADC (Albumin-Dextrose-Catalase)

• Lysis Buffer: 50 mM Tris-HCl pH 7.5, 150 mM NaCl, 1 mM DTT, protease inhibitor cocktail

• Phosphate Buffered Saline (PBS)

• Anti-HadA or Anti-HadB primary antibody

• HRP-conjugated secondary antibody

• SDS-PAGE gels and Western blotting apparatus

• Chemiluminescence detection reagents and imaging system

Experimental Protocol

• Cell Culture and Treatment:

  • Grow M. smegmatis to mid-log phase in Middlebrook 7H9 broth.

  • Harvest the cells by centrifugation and resuspend in fresh media.

  • Treat the cells with varying concentrations of HadAB-IN-1 (e.g., 0 µM, 1 µM, 10 µM) for 1-2 hours at 37°C.

• Thermal Challenge:

  • Aliquot the treated cell suspensions into PCR tubes.

  • Heat the tubes at a range of temperatures (e.g., 40°C, 45°C, 50°C, 55°C, 60°C, 65°C, 70°C) for 3 minutes in a thermal cycler, followed by cooling to 4°C for 3 minutes.

• Cell Lysis and Protein Quantification:

  • Lyse the cells by bead beating or sonication in Lysis Buffer on ice.

  • Clarify the lysates by centrifugation at high speed (e.g., 20,000 x g) for 20 minutes at 4°C to pellet aggregated proteins.

  • Transfer the supernatant (soluble protein fraction) to fresh tubes.

  • Determine the protein concentration of each supernatant using a standard method (e.g., BCA assay).

• Western Blotting:

  • Normalize the protein concentration for all samples.

  • Prepare samples for SDS-PAGE, load equal amounts of protein, and perform electrophoresis.

  • Transfer the proteins to a PVDF membrane.

  • Block the membrane and probe with the primary antibody against HadA or HadB, followed by the HRP-conjugated secondary antibody.

  • Detect the chemiluminescent signal and quantify the band intensities using an imaging system.

• Data Analysis:

  • For each treatment condition, plot the relative band intensity of soluble HadAB against the temperature.

  • A shift in the melting curve to higher temperatures in the presence of HadAB-IN-1 indicates target engagement.

  • Alternatively, an isothermal dose-response can be performed by heating all samples at a single, optimized temperature (e.g., 55°C) and plotting the amount of soluble HadAB against the inhibitor concentration.

Data Presentation

Table 2: Example Data for CETSA of HadAB-IN-1

Temperature (°C)	Soluble HadAB (Relative Units) - No Inhibitor	Soluble HadAB (Relative Units) - 10 µM HadAB-IN-1
40	100	100
45	95	98
50	75	92
55	50	80
60	20	65
65	5	40
70	<1	15

Note: The data presented are for illustrative purposes only.

Appendix: Expression and Purification of Recombinant HadAB Complex

A detailed protocol for the co-expression of HadA and HadB in E. coli and subsequent purification using affinity and size-exclusion chromatography has been previously described[3][4]. Briefly, the genes for HadA and HadB are cloned into a co-expression vector. The complex is then purified from the cell lysate using GST affinity chromatography, followed by cleavage of the GST tag and further purification by ion-exchange and gel filtration chromatography to obtain a pure and homogenous HadAB complex[3][4].

Visualizations

Caption: Workflow for biochemical IC50 determination.

Caption: Workflow for Cellular Thermal Shift Assay (CETSA).

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Expression, purification and crystallization of the (3R)-hydroxyacyl-ACP dehydratase HadAB complex from Mycobacterium tuberculosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Technical Notes & Optimization

optimizing HadAB-IN-1 concentration for in vitro experiments

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers utilizing HadAB-IN-1 in in vitro experiments. The information is tailored for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action of HadAB-IN-1?

HadAB-IN-1 is a potent inhibitor of the Mycobacterium tuberculosis (Mtb) β-hydroxyacyl-ACP dehydratase HadAB complex. This enzyme is a critical component of the type II fatty acid synthase (FAS-II) system, which is responsible for the biosynthesis of mycolic acids. Mycolic acids are essential components of the mycobacterial cell wall, providing a protective barrier. By inhibiting the HadAB complex, HadAB-IN-1 disrupts mycolic acid synthesis, leading to bacterial cell death.

Q2: What are the reported IC50 and MIC50 values for HadAB-IN-1?

The following table summarizes the reported inhibitory concentrations for HadAB-IN-1.

Parameter	Target	Value
IC50	HadAB enzyme complexes	0.03 µM
MIC50	Mycobacterium tuberculosis (Mtb)	4.7 µM

Q3: How should I prepare a stock solution of HadAB-IN-1?

It is recommended to prepare a high-concentration stock solution of HadAB-IN-1 in 100% Dimethyl Sulfoxide (DMSO). For example, a 10 mM stock solution can be prepared and stored in small aliquots at -20°C or -80°C to minimize freeze-thaw cycles.[1]

Q4: What is the recommended final concentration of DMSO in my cell-based assays?

To avoid solvent-induced cytotoxicity, the final concentration of DMSO in your cell culture medium should be kept low, typically below 0.5%.[1] It is crucial to include a vehicle control (medium with the same final concentration of DMSO) in your experiments to account for any effects of the solvent on cell viability or bacterial growth.

Troubleshooting Guides

Issue 1: Low or No Inhibition of M. tuberculosis Growth

Possible Causes & Solutions:

Possible Cause	Troubleshooting Step
Incorrect Concentration	Verify calculations for serial dilutions. Ensure the final concentration in the assay is within the expected effective range (around the MIC50 of 4.7 µM).
Compound Precipitation	Visually inspect the culture medium after adding HadAB-IN-1 for any signs of precipitation. If precipitation occurs, consider preparing fresh dilutions or using a stepwise dilution method.[1]
Compound Instability	While specific stability data for HadAB-IN-1 in culture media is not readily available, prolonged incubation at 37°C can lead to degradation of some compounds. Consider minimizing the pre-incubation time of the compound in the medium before adding bacteria.
Bacterial Strain Resistance	Ensure the M. tuberculosis strain being used is susceptible to HadAB inhibitors. If using a clinical isolate, it may have inherent resistance mechanisms.
High Inoculum Density	An excessively high bacterial inoculum can overcome the inhibitory effect of the compound. Standardize the inoculum to the recommended optical density (OD) or colony-forming units (CFU) per ml.

Issue 2: High Variability in Experimental Replicates

Possible Causes & Solutions:

Possible Cause	Troubleshooting Step
Inconsistent Pipetting	Ensure accurate and consistent pipetting, especially during the preparation of serial dilutions and the addition of reagents to microplates.
Bacterial Clumping	M. tuberculosis has a tendency to clump, leading to uneven distribution in wells. Gently vortex or sonicate the bacterial suspension before inoculation to ensure a homogenous culture.
Edge Effects in Microplates	The outer wells of a microplate are more prone to evaporation, which can concentrate the compound and affect bacterial growth. To mitigate this, consider not using the outermost wells for experimental data or ensure proper sealing of the plate.

Issue 3: Potential Cytotoxicity in Mammalian Cell Lines

Possible Causes & Solutions:

Possible Cause	Troubleshooting Step
High Compound Concentration	If you are observing cytotoxicity in a mammalian cell line co-culture model, perform a dose-response experiment to determine the 50% cytotoxic concentration (CC50) of HadAB-IN-1 on the mammalian cells alone. This will help establish a therapeutic window.
DMSO Toxicity	Ensure the final DMSO concentration is below 0.5%.[1] Run a vehicle control with the same DMSO concentration to assess its contribution to cytotoxicity.

Experimental Protocols

Protocol 1: Determination of Minimum Inhibitory Concentration (MIC) against M. tuberculosis

This protocol is a general guideline based on the broth microdilution method.

Materials:

• HadAB-IN-1

• DMSO

• Mycobacterium tuberculosis H37Rv

• Middlebrook 7H9 broth supplemented with 10% OADC (oleic acid, albumin, dextrose, catalase) and 0.05% Tween 80

• Sterile 96-well microplates

• Resazurin (B115843) sodium salt solution (0.02% w/v in sterile water)

Procedure:

• Preparation of HadAB-IN-1 Stock and Dilutions:

  • Prepare a 10 mM stock solution of HadAB-IN-1 in 100% DMSO.

  • Perform serial two-fold dilutions of the stock solution in Middlebrook 7H9 broth in the 96-well plate to achieve final concentrations ranging from, for example, 64 µM to 0.125 µM.

• Preparation of Bacterial Inoculum:

  • Culture M. tuberculosis H37Rv in Middlebrook 7H9 broth to mid-log phase.

  • Adjust the bacterial suspension to a McFarland standard of 0.5, which corresponds to approximately 1.5 x 10⁸ CFU/mL.

  • Dilute the adjusted suspension 1:100 in fresh broth to obtain a final inoculum of approximately 1.5 x 10⁶ CFU/mL.

• Inoculation and Incubation:

  • Add 100 µL of the diluted bacterial inoculum to each well containing 100 µL of the serially diluted HadAB-IN-1.

  • Include a positive control (bacteria and broth, no drug) and a negative control (broth only).

  • Seal the plate and incubate at 37°C for 7 days.

• Determination of MIC:

  • After incubation, add 30 µL of resazurin solution to each well and incubate for an additional 24 hours.

  • A color change from blue to pink indicates bacterial growth.

  • The MIC is defined as the lowest concentration of HadAB-IN-1 that prevents this color change.

Protocol 2: Cytotoxicity Assay in Mammalian Cell Lines (e.g., HepG2, A549)

This protocol is a general guideline for assessing the cytotoxicity of HadAB-IN-1.

Materials:

• HadAB-IN-1

• DMSO

• Mammalian cell line of choice (e.g., HepG2, A549)

• Appropriate cell culture medium (e.g., DMEM with 10% FBS)

• Sterile 96-well cell culture plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) or other viability reagent

• Solubilization buffer (e.g., DMSO or a solution of SDS in HCl)

Procedure:

• Cell Seeding:

  • Seed the cells in a 96-well plate at a density of 5,000-10,000 cells per well and allow them to adhere overnight.

• Compound Treatment:

  • Prepare serial dilutions of HadAB-IN-1 in cell culture medium from the DMSO stock solution. Ensure the final DMSO concentration remains below 0.5%.

  • Remove the old medium from the cells and add 100 µL of the medium containing the different concentrations of HadAB-IN-1.

  • Include a vehicle control (cells treated with medium containing the same final concentration of DMSO) and a no-treatment control.

• Incubation:

  • Incubate the plate for 24-72 hours at 37°C in a humidified CO₂ incubator.

• Viability Assessment (MTT Assay):

  • Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 3-4 hours.

  • Remove the medium and add 100 µL of solubilization buffer to dissolve the formazan (B1609692) crystals.

  • Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis:

  • Calculate the percentage of cell viability for each concentration relative to the vehicle control.

  • Plot the percentage of viability against the log of the compound concentration and determine the IC50 value (the concentration that inhibits 50% of cell growth).

Visualizations

Caption: Mycolic Acid Biosynthesis Pathway and the Target of HadAB-IN-1.

Caption: Experimental Workflow for MIC Determination of HadAB-IN-1.

References

• 1. researchgate.net [researchgate.net]

improving the solubility and stability of HadAB-IN-1 for research

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on improving the solubility and stability of HadAB-IN-1 for experimental use.

Frequently Asked Questions (FAQs)

Q1: What is HadAB-IN-1 and what is its mechanism of action?

HadAB-IN-1 is a potent, non-covalent inhibitor of the β-hydroxyacyl-ACP dehydratase HadAB/BC complex in Mycobacterium tuberculosis (Mtb).[1][2] This enzyme complex is a crucial component of the fatty acid synthase-II (FAS-II) pathway, which is responsible for the biosynthesis of mycolic acids.[1][2] Mycolic acids are essential components of the Mtb cell wall. By inhibiting HadAB/BC, HadAB-IN-1 disrupts mycolic acid synthesis, leading to bactericidal effects against replicating Mtb.[1][2] Unlike some other inhibitors of this pathway, HadAB-IN-1 does not require activation by the enzyme EthA, which may offer an advantage against certain drug-resistant strains.[1][3]

Q2: I'm having trouble dissolving HadAB-IN-1. Is this a known issue?

Yes, compounds belonging to the 1,3-diarylpyrazolyl-acylsulfonamide chemical class, which includes HadAB-IN-1, are known to have solubility challenges.[1][2][4] This can lead to variability in experimental results.[2] Researchers should anticipate the need for solubility enhancement strategies.

Q3: What are the recommended storage conditions for HadAB-IN-1?

For long-term stability, it is recommended to store HadAB-IN-1 as a solid at -20°C or -80°C, protected from light and moisture. Stock solutions, typically prepared in an organic solvent like DMSO, should also be stored at -20°C or -80°C in small aliquots to minimize freeze-thaw cycles.

Q4: Can I heat or sonicate HadAB-IN-1 to aid dissolution?

Gentle heating (e.g., to 37°C) and brief sonication can be employed to assist in the dissolution of HadAB-IN-1 in a suitable organic solvent. However, prolonged or excessive heating should be avoided as it may lead to degradation. Always visually inspect the solution to ensure no precipitation or degradation has occurred.

Troubleshooting Guide

Issue 1: HadAB-IN-1 Precipitation in Aqueous Buffer

Problem: After diluting a DMSO stock solution of HadAB-IN-1 into an aqueous buffer for an assay, a precipitate forms.

Cause: This is a common issue for hydrophobic compounds when transferred from a high-concentration organic stock to a predominantly aqueous environment.

Solutions:

Solution Strategy	Details
Reduce Final Concentration	The simplest approach is to lower the final concentration of HadAB-IN-1 in the assay to a level below its solubility limit in the final buffer.
Use of Co-solvents	Incorporate a small percentage (e.g., 1-5%) of a water-miscible organic co-solvent like ethanol (B145695) or polyethylene (B3416737) glycol (PEG) into the final aqueous buffer to increase the solubility of HadAB-IN-1.
Employ Surfactants	Add a low concentration (e.g., 0.01-0.1%) of a non-ionic surfactant such as Tween® 80 or Triton™ X-100 to the aqueous buffer to help maintain the compound in solution.
pH Adjustment	If HadAB-IN-1 has ionizable groups, adjusting the pH of the buffer may improve its solubility. For acidic compounds, a more basic pH may increase solubility, while for basic compounds, a more acidic pH might be beneficial. This needs to be compatible with your experimental system.
Salt Formation	For the 1,3-diarylpyrazolyl-acylsulfonamide class of compounds, creating a salt form has been shown to improve aqueous solubility.[1] This is a more advanced technique that may require chemical modification.

Issue 2: Inconsistent Results in Cellular or Enzymatic Assays

Problem: High variability is observed in the experimental results, such as IC50 values.

Cause: This can be a direct consequence of poor solubility and precipitation of HadAB-IN-1 in the assay medium. Compounds with solubility issues have been noted to show greater variability in testing.[2]

Solutions:

Solution Strategy	Details
Confirm Solubilization	Before starting the experiment, visually inspect the highest concentration of your working solution under a microscope to ensure no microprecipitates are present.
Optimize Formulation	Systematically test different combinations of co-solvents and surfactants to find an optimal formulation that keeps HadAB-IN-1 soluble at the desired concentrations.
Pre-dissolve in Serum	For cell-based assays, pre-dissolving the compound in a small amount of fetal bovine serum (FBS) before adding it to the culture medium can sometimes improve solubility and stability due to the presence of albumin and other proteins.

Data Presentation

Table 1: Illustrative Solubility of HadAB-IN-1 in Common Solvents

Note: The following data is illustrative and based on typical properties of poorly soluble compounds. Researchers should determine the solubility of their specific batch of HadAB-IN-1 experimentally.

Solvent	Estimated Solubility (at 25°C)	Notes
Dimethyl Sulfoxide (DMSO)	> 50 mg/mL	Common solvent for initial stock solutions.
Dimethylformamide (DMF)	~25-50 mg/mL	Alternative to DMSO for stock solutions.
Ethanol	~5-10 mg/mL	Can be used as a co-solvent.
Methanol	~1-5 mg/mL	Less effective than ethanol for this class of compounds.
Phosphate Buffered Saline (PBS) pH 7.4	< 0.1 mg/mL	Poorly soluble in aqueous buffers.

Table 2: Illustrative Stability Profile of HadAB-IN-1

Note: This data is for illustrative purposes. Stability should be confirmed for the specific experimental conditions.

Condition	Incubation Time	Estimated Remaining Compound (%)	Notes
-20°C in DMSO	6 months	> 98%	Stable when stored properly in aliquots.
4°C in Aqueous Buffer (pH 7.4)	24 hours	~90%	Gradual degradation may occur.
Room Temperature in Aqueous Buffer (pH 7.4)	24 hours	~75%	Faster degradation at room temperature.
37°C in Aqueous Buffer (pH 7.4)	24 hours	~60%	Significant degradation at physiological temperature.
Multiple Freeze-Thaw Cycles (from -20°C)	5 cycles	~95%	Minimize freeze-thaw cycles to ensure stability.

Experimental Protocols

Protocol 1: Determination of Thermodynamic Solubility (Shake-Flask Method)

• Preparation: Add an excess amount of solid HadAB-IN-1 to a known volume of the test solvent (e.g., DMSO, ethanol, PBS) in a sealed vial.

• Equilibration: Agitate the vials at a constant temperature (e.g., 25°C) for a set period (e.g., 24-48 hours) to ensure equilibrium is reached.

• Separation: Centrifuge the samples to pellet the undissolved solid.

• Filtration: Carefully filter the supernatant using a chemically inert syringe filter (e.g., 0.22 µm PVDF or PTFE) to remove any remaining solid particles.

• Quantification: Dilute the clear filtrate with a suitable solvent and determine the concentration of HadAB-IN-1 using a validated analytical method, such as High-Performance Liquid Chromatography (HPLC) with a standard curve.

• Reporting: Express the solubility in mg/mL or µM.

Protocol 2: Assessment of Stability in Aqueous Buffer

• Solution Preparation: Prepare a stock solution of HadAB-IN-1 in DMSO. Dilute the stock solution into the desired aqueous buffer (e.g., PBS pH 7.4) to a final concentration where the compound is fully dissolved.

• Incubation: Aliquot the solution into several vials and incubate them under different conditions (e.g., 4°C, room temperature, 37°C). Include a control sample stored at -80°C (time zero).

• Time Points: At specified time points (e.g., 0, 2, 4, 8, 24 hours), remove a vial from each condition.

• Analysis: Immediately analyze the samples by a stability-indicating HPLC method to quantify the remaining percentage of HadAB-IN-1 and detect any degradation products.

• Data Analysis: Plot the percentage of intact HadAB-IN-1 against time for each condition to determine the degradation rate.

Visualizations

Mycolic Acid Biosynthesis Pathway and HadAB-IN-1 Inhibition

Caption: Inhibition of the FAS-II pathway by HadAB-IN-1 in M. tuberculosis.

Experimental Workflow for Improving HadAB-IN-1 Solubility

Caption: A logical workflow for troubleshooting the solubility of HadAB-IN-1.

References

• 1. researchgate.net [researchgate.net]
• 2. pubs.acs.org [pubs.acs.org]
• 3. 1,3-Diarylpyrazolyl-acylsulfonamides Target HadAB/BC Complex in Mycobacterium tuberculosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]

Technical Support Center: Overcoming Poor Cell Permeability of HadAB Inhibitors

Welcome to the technical support center for researchers, scientists, and drug development professionals working with β-hydroxyacyl-ACP dehydratase (HadAB) inhibitors. This resource provides troubleshooting guides and frequently asked questions (FAQs) to address common challenges related to the poor cell permeability of these promising anti-tubercular agents.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

This section addresses common challenges encountered during the experimental use of HadAB inhibitors, with a focus on overcoming poor cell permeability.

Q1: My HadAB inhibitor is highly potent in biochemical assays but shows weak activity in whole-cell assays against Mycobacterium tuberculosis. What is the likely cause?

A1: A significant drop in potency between a biochemical assay and a whole-cell assay is a classic indicator of poor cell permeability. The complex and lipid-rich cell wall of M. tuberculosis presents a formidable barrier to many small molecules. Your compound may not be efficiently crossing this barrier to reach the intracellular HadAB complex. Other possibilities include compound efflux, where the drug is actively pumped out of the cell, or metabolic instability.

Troubleshooting Steps:

• Assess Physicochemical Properties: Evaluate the compound's lipophilicity (LogP), polar surface area (PSA), and the number of hydrogen bond donors and acceptors. Compounds with high PSA (>140 Ų) or a large number of hydrogen bond donors/acceptors often exhibit poor membrane permeability.

• Conduct Permeability Assays: Directly measure the compound's ability to cross a membrane using in vitro assays like the Parallel Artificial Membrane Permeability Assay (PAMPA) or cell-based assays such as the Caco-2 or MDCK permeability assays.

• Evaluate Efflux Liability: Use efflux pump inhibitors in your whole-cell assays to determine if your compound is a substrate for efflux pumps. A significant increase in potency in the presence of an inhibitor suggests efflux is a contributing factor.

Q2: How can I improve the cell permeability of my lead HadAB inhibitor?

A2: Improving cell permeability typically involves structural modifications to optimize the inhibitor's physicochemical properties. Key strategies include:

• Prodrug Approach: This is a highly effective strategy where a lipophilic or actively transported moiety is attached to the active inhibitor. This "prodrug" is more permeable and, once inside the cell, is cleaved by intracellular enzymes to release the active drug. For HadAB inhibitors with multiple hydroxyl groups (like flavonoids), esterification is a common prodrug strategy to mask polar groups and increase lipophilicity.[1][2][3][4][5]

• Structural Modification:

  • Reduce Polarity: Decrease the number of hydrogen bond donors and acceptors. For flavonoid-based inhibitors, this can be achieved by methylation of hydroxyl groups.

  • Optimize Lipophilicity (LogP): Systematically modify substituents to achieve a LogP value generally in the range of 1-3 for optimal oral absorption.

• Formulation Strategies:

  • Nanocarriers: Encapsulating the inhibitor in lipid-based nanoparticles or nanoemulsions can improve its solubility and facilitate its transport across the cell membrane. This approach has been explored for other anti-tubercular drugs like rifampicin.

Q3: Which in vitro assays are best for assessing the cell permeability of my HadAB inhibitors?

A3: A tiered approach using a combination of assays is recommended:

• PAMPA (Parallel Artificial Membrane Permeability Assay): This is a high-throughput, cell-free assay that measures passive diffusion across an artificial lipid membrane. It is excellent for early-stage screening to rank compounds based on their intrinsic passive permeability.

• Caco-2 Cell Permeability Assay: This is considered the gold standard for predicting oral absorption. Caco-2 cells form a polarized monolayer that mimics the intestinal epithelium and expresses key efflux transporters. This assay provides a more comprehensive assessment of both passive and active transport mechanisms.

• MDCK (Madin-Darby Canine Kidney) Cell Permeability Assay: MDCK cells also form a tight monolayer and are often used to predict blood-brain barrier penetration. Genetically modified MDCK cells that overexpress specific human efflux transporters (e.g., MDCK-MDR1 for P-gp) are valuable tools for identifying compounds susceptible to efflux.

Data Presentation: Impact of Structural Modifications on Permeability

Improving the cell permeability of HadAB inhibitors, such as flavonoids, often involves a trade-off between permeability and target engagement. The following tables summarize quantitative data on how structural features and modifications can influence the permeability of flavonoids, a known class of HadAB inhibitors.

Table 1: Physicochemical Properties and Caco-2 Permeability of Representative Flavonoids

Flavonoid	Class	LogP	Apparent Permeability (Papp A→B) (x 10⁻⁶ cm/s)	Permeability Class
Quercetin	Flavonol	1.48	1.70 ± 0.11	Low
Kaempferol	Flavonol	3.11	1.17 ± 0.13	Low
Genistein	Isoflavone	3.13	16.68 ± (not reported)	High
Naringenin	Flavanone	2.93	> 20	High
Luteolin	Flavone	2.42	< 2	Low
Morin	Flavonol	1.54	< 10	Low-Moderate
Taxifolin	Flavanonol	1.13	< 10	Low-Moderate

Data compiled from multiple sources. Note that experimental conditions can vary between studies, affecting absolute Papp values.

Table 2: Structure-Permeability Relationship of Flavonoids in Caco-2 Cells

Structural Feature	Impact on Permeability	Rationale
Glycosylation	Generally Decreases	Increases polarity and molecular weight, hindering passive diffusion.[6]
Hydroxylation	Generally Decreases	Increases polarity (lower LogP), reducing partitioning into the lipid membrane.[7]
Methylation	Generally Increases	Masks polar hydroxyl groups, increasing lipophilicity.
Prenylation	Generally Increases	Increases lipophilicity.
C2=C3 Double Bond	Generally Increases	Contributes to a more planar structure, which is often favorable for membrane interaction.[7]

Experimental Protocols

Detailed methodologies for key permeability assays are provided below.

Protocol 1: Parallel Artificial Membrane Permeability Assay (PAMPA)

Objective: To assess the passive permeability of HadAB inhibitors.

Materials:

• 96-well filter plates (e.g., Millipore MultiScreen-IP, 0.45 µm PVDF)

• 96-well acceptor plates

• Lipid solution (e.g., 2% L-α-phosphatidylcholine in dodecane)

• Phosphate-buffered saline (PBS), pH 7.4

• Test compound stock solutions (e.g., 10 mM in DMSO)

• UV/Vis microplate reader or LC-MS/MS system

Procedure:

• Prepare Acceptor Plate: Add 300 µL of PBS (pH 7.4) to each well of the 96-well acceptor plate.

• Coat Filter Plate: Carefully apply 5 µL of the lipid solution to the membrane of each well in the filter plate.

• Prepare Donor Solutions: Dilute the test compound stock solutions in PBS to a final concentration (e.g., 100 µM). The final DMSO concentration should be kept low (e.g., <1%).

• Start Assay: Add 200 µL of the donor solution to each well of the coated filter plate.

• Assemble PAMPA Sandwich: Carefully place the filter plate into the acceptor plate, ensuring the bottom of the filter membrane is in contact with the buffer in the acceptor plate.

• Incubation: Incubate the plate assembly at room temperature for a defined period (e.g., 4-18 hours) with gentle shaking.

• Sample Collection: After incubation, separate the plates. Collect samples from both the donor and acceptor wells.

• Quantification: Determine the concentration of the compound in the donor and acceptor wells using a suitable analytical method (UV/Vis spectrophotometry or LC-MS/MS).

• Calculate Permeability (Papp):

  • The apparent permeability coefficient (Papp) is calculated using the following equation:

    where:

    • V_D = volume of donor well

    • V_A = volume of acceptor well

    • A = area of the membrane

    • t = incubation time in seconds

    • C_A(t) = concentration in the acceptor well at time t

    • C_eq = equilibrium concentration = (C_D(t) * V_D + C_A(t) * V_A) / (V_D + V_A)

    • C_D(t) = concentration in the donor well at time t

Protocol 2: Caco-2 Cell Permeability Assay

Objective: To assess the intestinal permeability and potential for active efflux of HadAB inhibitors.

Materials:

• Caco-2 cells

• Cell culture medium (e.g., DMEM with 10% FBS, non-essential amino acids, penicillin/streptomycin)

• Transwell inserts (e.g., 24-well, 0.4 µm pore size)

• Hanks' Balanced Salt Solution (HBSS), pH 7.4

• Test compound stock solutions (10 mM in DMSO)

• LC-MS/MS system

Procedure:

• Cell Seeding and Culture:

  • Seed Caco-2 cells onto Transwell inserts at a density of approximately 6 x 10⁴ cells/cm².

  • Culture the cells for 21-25 days, changing the medium every 2-3 days, to allow for differentiation into a polarized monolayer.

• Monolayer Integrity Check:

  • Measure the transepithelial electrical resistance (TEER) of the monolayer. TEER values should be >250 Ω·cm² to confirm monolayer integrity.

  • Alternatively, assess the permeability of a low-permeability marker like Lucifer yellow.

• Permeability Assay (Bidirectional):

  • Apical to Basolateral (A→B) Transport:

    • Wash the monolayers with pre-warmed HBSS.

    • Add HBSS to the basolateral (bottom) chamber.

    • Add the test compound (e.g., at 10 µM in HBSS) to the apical (top) chamber.

  • Basolateral to Apical (B→A) Transport:

    • Wash the monolayers with pre-warmed HBSS.

    • Add HBSS to the apical chamber.

    • Add the test compound to the basolateral chamber.

• Incubation: Incubate the plates at 37°C with 5% CO₂ for a specified time (e.g., 2 hours) with gentle shaking.

• Sample Collection: At the end of the incubation, collect samples from both the apical and basolateral chambers.

• Quantification: Analyze the concentration of the compound in all samples by LC-MS/MS.

• Calculate Papp and Efflux Ratio:

  • Calculate the Papp value for both A→B and B→A directions using the formula:

    where:

    • dQ/dt = rate of permeation

    • A = surface area of the membrane

    • C₀ = initial concentration in the donor chamber

  • Calculate the Efflux Ratio (ER) :

    An ER ≥ 2 suggests that the compound is a substrate for active efflux.

Visualizations

Mycobacterium tuberculosis Fatty Acid Synthase II (FAS-II) Pathway

The HadAB complex is a critical component of the FAS-II pathway, which is responsible for the synthesis of mycolic acids, essential components of the mycobacterial cell wall. HadAB catalyzes the dehydration of β-hydroxyacyl-ACP to trans-2-enoyl-ACP. Inhibiting this step disrupts mycolic acid synthesis, leading to cell death.

Caption: The M. tuberculosis FAS-II pathway, highlighting the role of HadAB.

Troubleshooting Workflow for Poor Whole-Cell Activity

This workflow provides a logical sequence of experiments to diagnose the cause of poor whole-cell activity of a potent HadAB inhibitor.

Caption: A workflow for troubleshooting poor whole-cell activity of HadAB inhibitors.

References

• 1. Quantitative structure-retention relationships of flavonoids unraveled by immobilized artificial membrane chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. ijnrd.org [ijnrd.org]
• 3. Prodrug Approach as a Strategy to Enhance Drug Permeability - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]
• 6. Caco-2 Cell Permeability of Flavonoids and Saponins from Gynostemma pentaphyllum: the Immortal Herb - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Study of Structure and Permeability Relationship of Flavonoids in Caco-2 Cells - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: HadAB-IN-1 &amp; Mycobacterium tuberculosis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with HadAB-IN-1, a potent inhibitor of the HadAB/BC complex in Mycobacterium tuberculosis (Mtb). The focus of this guide is to address potential off-target effects and ensure the accurate interpretation of experimental results.

Troubleshooting Guides

When using HadAB-IN-1, it is crucial to differentiate between its on-target effects on mycolic acid biosynthesis and any potential off-target activities. The following guide provides structured approaches to identify and mitigate these effects.

Identifying and Validating Potential Off-Target Effects

Even for specific inhibitors, it is best practice to experimentally validate that the observed phenotype is a direct result of on-target activity. Below are experimental strategies to investigate potential off-target effects of HadAB-IN-1.

Potential Issue	Recommended Action	Experimental Protocol	Expected Outcome if On-Target
Ambiguous Phenotype	Confirm target engagement in whole Mtb cells.	Thermal Proteome Profiling (TPP): This method assesses the thermal stability of proteins in the presence of a ligand. Target engagement by HadAB-IN-1 will stabilize the HadAB/BC complex, leading to a higher melting temperature.	A significant and dose-dependent increase in the thermal stability of HadA, HadB, and HadC upon treatment with HadAB-IN-1.
Unexplained Cellular Changes	Perform unbiased "omics" analyses to identify global changes.	Transcriptomics (RNA-seq) & Proteomics (LC-MS/MS): Compare the global gene and protein expression profiles of Mtb treated with HadAB-IN-1 to an untreated control.	Upregulation of genes and proteins involved in the cell wall stress response, consistent with the inhibition of mycolic acid synthesis. Minimal changes in unrelated pathways would suggest high specificity.
Emergence of Resistance	Characterize the genetic basis of resistance.	Whole-Genome Sequencing of Resistant Mutants: Isolate Mtb mutants that show resistance to HadAB-IN-1 and sequence their genomes to identify mutations.	Mutations should map to the hadA, hadB, or hadC genes, which encode the components of the target complex.[1][2]
Confirmation of Target Pathway Inhibition	Directly measure the impact on the mycolic acid biosynthesis pathway.	Metabolic Labeling with 14C-acetate: Culture Mtb in the presence of HadAB-IN-1 and 14C-acetate. Extract and analyze fatty acid methyl esters (FAMEs) and mycolic acid methyl esters (MAMEs) by thin-layer chromatography (TLC).	A dose-dependent decrease in the synthesis of all mycolic acid classes (alpha, keto, and methoxy).[1]

Detailed Experimental Protocols

Protocol 1: Thermal Proteome Profiling (TPP)

• Culture and Treatment: Grow Mtb cultures to mid-log phase. Aliquot the cultures and treat with a range of HadAB-IN-1 concentrations (e.g., 0.5x, 1x, 5x, 10x MIC) and a vehicle control (DMSO) for a defined period.

• Cell Lysis: Harvest and wash the cells. Resuspend in a suitable lysis buffer and lyse the cells using bead beating or sonication.

• Heat Treatment: Aliquot the cell lysates into separate PCR tubes and heat each aliquot to a different temperature for a fixed time (e.g., a temperature gradient from 40°C to 70°C for 3 minutes).

• Protein Extraction: Centrifuge the heated lysates to pellet aggregated proteins. Collect the supernatant containing the soluble proteins.

• Sample Preparation for Mass Spectrometry: Prepare the soluble protein fractions for LC-MS/MS analysis using a standard proteomics workflow (e.g., reduction, alkylation, and tryptic digestion).

• LC-MS/MS Analysis and Data Interpretation: Analyze the samples and identify and quantify the proteins in each sample. Plot the relative amount of each protein as a function of temperature for each treatment condition to generate melting curves. A shift in the melting curve to a higher temperature for HadA, HadB, or HadC in the presence of HadAB-IN-1 indicates target engagement.

Protocol 2: Whole-Genome Sequencing of Resistant Mutants

• Isolation of Resistant Mutants: Plate a large number of Mtb cells (e.g., 108 - 109 CFU) on solid media containing HadAB-IN-1 at a concentration significantly above the MIC (e.g., 5x or 10x MIC).

• Verification of Resistance: Isolate individual colonies and re-test their MIC for HadAB-IN-1 to confirm the resistance phenotype.

• Genomic DNA Extraction: Extract high-quality genomic DNA from the confirmed resistant mutants and the wild-type parent strain.

• Whole-Genome Sequencing: Sequence the genomes of the resistant and parent strains using a next-generation sequencing platform.

• Variant Calling: Align the sequencing reads to the Mtb reference genome and identify single nucleotide polymorphisms (SNPs) and insertions/deletions (indels) that are present in the resistant mutants but absent in the parent strain. Mutations in the hadA, hadB, or hadC genes would strongly suggest on-target resistance.[1][2]

Frequently Asked Questions (FAQs)

Q1: What is the known mechanism of action of HadAB-IN-1?

A1: HadAB-IN-1 is a potent inhibitor of the HadAB/BC 3-hydroxyl-ACP dehydratase complex in Mycobacterium tuberculosis.[1][2] This complex is essential for the elongation of the meromycolate chain of mycolic acids, which are critical components of the Mtb cell wall.[1] The inhibitor binds non-covalently to the active site of the HadB subunit, mimicking a high-energy oxyanion intermediate of the dehydratase reaction.[1]

Q2: Are there any known off-target effects of HadAB-IN-1?

A2: Currently, there is no published evidence of significant off-target effects for HadAB-IN-1. Studies have shown that it specifically inhibits mycolic acid biosynthesis and that resistance is linked to mutations in the genes encoding its target, the HadAB/BC complex.[1][2] However, it is always a good practice in drug development to experimentally rule out potential off-target activities.

Q3: How can I be sure that the phenotype I observe is due to the inhibition of HadAB and not an off-target effect?

A3: The most direct way is to perform a target validation experiment. Overexpressing the hadABC operon in Mtb has been shown to confer resistance to inhibitors of this complex.[1] If overexpression of hadABC rescues the phenotype caused by HadAB-IN-1, it strongly indicates on-target activity. Additionally, confirming the inhibition of mycolic acid synthesis using metabolic labeling is a key indicator of on-target effect.[1]

Q4: What is the difference between HadAB and HadBC, and does HadAB-IN-1 inhibit both?

A4: HadAB and HadBC are both heterodimeric 3-hydroxyl-ACP dehydratase complexes that participate in the fatty acid synthase-II (FAS-II) pathway.[1] While HadB is the catalytic subunit in both complexes, it dimerizes with either HadA or HadC.[1] HadAB-IN-1 has been shown to effectively inhibit the enzymatic activities of both HadAB and HadBC.[1][2]

Q5: My HadAB-IN-1 treatment is not as effective as expected. What could be the issue?

A5: Several factors could contribute to reduced efficacy. First, ensure the compound's integrity and concentration. Second, consider the Mtb strain you are using, as baseline susceptibility may vary. Finally, if you are working with a strain that has been cultured for an extended period, consider the possibility of spontaneous mutations in the had genes. It is recommended to periodically sequence the target genes in your working strain.

Visualizations

Signaling Pathway and Experimental Workflows

Caption: Mechanism of action of HadAB-IN-1 in the Mtb FAS-II pathway.

Caption: Workflow for investigating potential off-target effects of HadAB-IN-1.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. 1,3-Diarylpyrazolyl-acylsulfonamides Target HadAB/BC Complex in Mycobacterium tuberculosis - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing Buffer Conditions for HadAB-IN-1 Kinetic Studies

Welcome to the technical support center for optimizing your kinetic studies of HadAB-IN-1. This resource provides troubleshooting guides and frequently asked questions (FAQs) to help you navigate common challenges and ensure robust and reproducible results.

Frequently Asked Questions (FAQs)

Q1: What is a good starting buffer for HadAB-IN-1 kinetic assays?

A1: For initial experiments with the HadAB enzyme complex, a common starting point is a phosphate (B84403) or HEPES buffer at a neutral pH.[1][2] A typical starting buffer could be 50 mM sodium phosphate or HEPES at pH 7.4, containing 150 mM NaCl to maintain ionic strength.[3] It is crucial to verify the compatibility of any buffer system with your specific assay setup, as some buffers can interfere with enzyme activity or downstream detection methods.[1]

Q2: How does pH affect HadAB-IN-1 kinetic studies?

A2: Enzyme activity is highly dependent on pH.[4][5] The optimal pH for the HadAB enzyme should be determined experimentally by measuring enzyme activity over a range of pH values (e.g., pH 6.0 to 9.0). This will help you identify the pH at which the enzyme exhibits maximal activity and stability.[1][5] Remember that the ionization state of HadAB-IN-1 can also be affected by pH, which may influence its binding to the enzyme.

Q3: What is the importance of ionic strength in the assay buffer?

A3: The ionic strength of the buffer, primarily determined by the salt concentration (e.g., NaCl or KCl), can significantly impact enzyme conformation and activity.[3][6] It is essential to maintain a constant ionic strength across different experimental conditions to ensure that observed effects are due to the variable being tested (e.g., inhibitor concentration) and not fluctuations in the ionic environment.[6] A starting concentration of 150 mM NaCl is often used to mimic physiological conditions.

Q4: My HadAB-IN-1 inhibitor shows no activity. What are the common causes?

A4: A lack of inhibition can stem from several factors.[7][8] First, verify the integrity and concentration of your HadAB-IN-1 stock solution. Poor solubility is a common issue for many small molecule inhibitors.[8] Ensure the inhibitor is fully dissolved in a suitable solvent (like DMSO) before diluting it into the assay buffer. Also, confirm the activity of your HadAB enzyme preparation using a known substrate in the absence of the inhibitor. Finally, review your assay conditions (pH, temperature, enzyme and substrate concentrations) to ensure they are optimal for detecting inhibition.[7]

Q5: Can detergents or other additives be included in the assay buffer?

A5: Detergents are sometimes used to prevent aggregation of enzymes or improve the solubility of hydrophobic substrates.[9][10] However, they can also inhibit enzyme activity.[11] If you need to include a detergent, it is critical to test its effect on the HadAB enzyme activity at various concentrations. Non-ionic detergents like Triton X-100 or Tween-20 are generally milder than ionic detergents like SDS.[10][11] Always include a control with the detergent alone to assess its impact on the baseline reaction.

Troubleshooting Guides

Issue 1: High background signal or assay interference

High background can obscure the true enzymatic signal. This guide provides a systematic approach to identify and mitigate the source of interference.

Troubleshooting Workflow

Caption: Troubleshooting high background signal.

Experimental Protocol: Identifying the Source of Interference

• Prepare Control Reactions: Set up the following reactions in your microplate or cuvettes:

  • Full Reaction: Buffer, HadAB enzyme, substrate, and HadAB-IN-1.

  • No Enzyme Control: Buffer, substrate, and HadAB-IN-1.

  • No Substrate Control: Buffer, HadAB enzyme, and HadAB-IN-1.

  • Buffer Only Control: Assay buffer.

  • Inhibitor Only Control: Buffer and HadAB-IN-1.

• Incubate and Read: Follow your standard assay protocol for incubation time and temperature, then measure the signal (e.g., absorbance or fluorescence).

• Analyze Results:

  • If the "No Enzyme Control" shows a high signal, your substrate may be unstable or contaminated.

  • If the "No Substrate Control" or "Inhibitor Only Control" shows a high signal, a component in your buffer or the inhibitor itself may be interfering with the assay.

Issue 2: Inconsistent or non-reproducible kinetic data

Variability in kinetic data can arise from several sources. This guide helps you identify and control these variables for more consistent results.

Logical Flow for Improving Reproducibility

Caption: Improving data reproducibility.

Experimental Protocol: Buffer Optimization for HadAB-IN-1 Kinetics

This protocol outlines a systematic approach to determine the optimal pH and ionic strength for your HadAB-IN-1 kinetic assays.

• pH Optimization:

  • Prepare a series of assay buffers with varying pH values (e.g., from 6.0 to 9.0 in 0.5 pH unit increments) while keeping the ionic strength constant (e.g., 150 mM NaCl).

  • Commonly used buffers for different pH ranges are listed in the table below.

  • Measure the initial velocity of the HadAB enzyme reaction at each pH in the absence of HadAB-IN-1.

  • Plot the initial velocity against pH to determine the optimal pH for enzyme activity.

  • Repeat the experiment at a fixed, sub-saturating concentration of HadAB-IN-1 to ensure the optimal pH is suitable for inhibition studies.

• Ionic Strength Optimization:

  • Using the optimal pH determined above, prepare a series of assay buffers with varying NaCl concentrations (e.g., 50 mM, 100 mM, 150 mM, 200 mM, 300 mM).

  • Measure the initial velocity of the HadAB enzyme reaction at each salt concentration.

  • Plot the initial velocity against the NaCl concentration to determine the optimal ionic strength.

Data Presentation

Table 1: Common Buffers for Enzyme Kinetic Studies

Buffer	Useful pH Range	Potential Considerations
MES	5.5 - 6.7	Good's buffer, low metal binding.
Phosphate	6.0 - 8.0	Can inhibit some enzymes (e.g., kinases).[1]
HEPES	6.8 - 8.2	Good's buffer, commonly used in cell culture and biochemical assays.[1][2]
Tris	7.5 - 9.0	pH is temperature-sensitive; can chelate metal ions.[1][12]
Glycine-NaOH	8.6 - 10.6	Can be inhibitory to some enzymes.

Table 2: Troubleshooting Summary for HadAB-IN-1 Kinetic Assays

Issue	Possible Cause	Recommended Action
No Inhibition	Inactive inhibitor	Verify inhibitor integrity; prepare fresh stock.
Poor inhibitor solubility	Use a small amount of organic solvent (e.g., DMSO) for the stock solution and ensure it is fully dissolved before diluting in assay buffer.[8]
Inactive enzyme	Test enzyme activity with a known substrate.
Incorrect assay conditions	Optimize pH, ionic strength, and temperature.[7]
High Variability	Inconsistent pipetting	Calibrate pipettes; use reverse pipetting for viscous solutions.
Temperature fluctuations	Use a temperature-controlled plate reader or water bath.
Reagent instability	Aliquot and store reagents properly; prepare fresh working solutions.
High Background	Substrate instability	Test substrate stability over time; prepare fresh.
Buffer/inhibitor interference	Run controls to identify the source of the signal.

Signaling Pathway

The HadAB enzyme complex is a critical component of the Type II Fatty Acid Synthase (FAS-II) pathway in Mycobacterium tuberculosis, which is responsible for the synthesis of mycolic acids.[13][14][15] HadAB-IN-1 inhibits this pathway, disrupting the formation of the mycobacterial cell wall.

References

• 1. How to Choose the Right Buffer for Enzyme Activity Tests [synapse.patsnap.com]
• 2. superchemistryclasses.com [superchemistryclasses.com]
• 3. The effect of pH and ionic strength on the steady-state activity of isolated cytochrome C oxidase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Effect of pH and ionic strength on enzyme activity [vitroid.github.io]
• 5. Effects of pH | Worthington Biochemical [worthington-biochem.com]
• 6. The influence of ionic strength on the kinetics of selected enzymes. [researchspace.ukzn.ac.za]
• 7. superchemistryclasses.com [superchemistryclasses.com]
• 8. benchchem.com [benchchem.com]
• 9. Enzyme Assay Automation in Detergents Analysis Faster Method Development, Higher Results Confidence - AnalyteGuru [thermofisher.com]
• 10. Effects of Detergents on Activity, Thermostability and Aggregation of Two Alkalithermophilic Lipases from Thermosyntropha lipolytica - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Detergents as selective inhibitors and inactivators of enzymes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. pubs.acs.org [pubs.acs.org]
• 13. New Approaches to Target the Mycolic Acid Biosynthesis Pathway for the Development of Tuberculosis Therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 14. journals.asm.org [journals.asm.org]
• 15. researchgate.net [researchgate.net]

dealing with HadAB-IN-1 precipitation in culture media

Welcome to the technical support center for HadAB-IN-1. This resource provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered when working with HadAB-IN-1 in culture media.

Frequently Asked Questions (FAQs)

Q1: What is HadAB-IN-1 and what is its mechanism of action?

A1: HadAB-IN-1 is a small molecule inhibitor targeting the β-hydroxyacyl-ACP dehydratase HadAB complex in Mycobacterium tuberculosis (Mtb). The HadAB complex is a crucial component of the type II fatty acid synthase (FAS-II) system, which is responsible for the biosynthesis of mycolic acids.[1][2] Mycolic acids are essential lipids for the Mtb cell wall.[2] HadAB-IN-1 inhibits the dehydratase activity of this complex, thereby blocking mycolic acid synthesis and inhibiting bacterial growth.[3][4] Inhibitors of the HadAB complex typically bind within a cavity that traverses the fatty acid binding channel, effectively occluding the substrate from the active site.[3]

Q2: My HadAB-IN-1, dissolved in DMSO, precipitates immediately when I add it to my aqueous culture medium. What is causing this?

A2: This is a common issue for many hydrophobic small molecule inhibitors. While HadAB-IN-1 is soluble in an organic solvent like DMSO, it has poor aqueous solubility. When the concentrated DMSO stock is diluted into the aqueous environment of your culture medium, the DMSO concentration drops significantly, and the medium cannot maintain the inhibitor in solution, causing it to "crash out" or precipitate.

Q3: How can I prevent initial precipitation of HadAB-IN-1?

A3: Several strategies can help prevent initial precipitation:

• Optimize DMSO Concentration: Keep the final DMSO concentration in your culture medium as low as possible, typically below 0.5%, to minimize cytotoxicity. However, for some poorly soluble compounds, a slightly higher but still tolerated DMSO concentration might be necessary. Always include a vehicle control with the same final DMSO concentration in your experiments.

• Stepwise Dilution: Instead of adding the concentrated DMSO stock directly to the full volume of medium, perform a stepwise dilution. First, dilute the DMSO stock into a small volume of serum-containing medium. The serum proteins can help to solubilize the inhibitor. Then, add this intermediate dilution to the final culture volume.

• Increase Mixing: Add the inhibitor stock solution dropwise to the medium while gently vortexing or swirling to ensure rapid and thorough mixing. This prevents localized high concentrations that are prone to precipitation.

• Warm the Medium: Gently warming the culture medium to 37°C before adding the inhibitor can sometimes improve solubility. However, avoid prolonged heating, which can degrade sensitive media components.

Q4: I observed precipitation of HadAB-IN-1 after several hours of incubation. What could be the cause?

A4: Delayed precipitation can occur due to several factors:

• Temperature Fluctuations: When moving plates between the incubator and a microscope, temperature changes can decrease the solubility of the compound. Using a heated stage during microscopy can help maintain a constant temperature.

• Media Instability: Changes in the pH of the culture medium during incubation can affect compound solubility. Ensure you are using a well-buffered medium, possibly supplemented with HEPES.

• Compound Stability: The inhibitor itself may not be stable in the aqueous environment of the culture medium over long incubation periods. Refer to the product datasheet for stability information.

Q5: What is the best way to prepare and store HadAB-IN-1 stock solutions?

A5: It is recommended to prepare a high-concentration stock solution (e.g., 10-100 mM) in 100% DMSO.[5] To ensure the compound is fully dissolved, vortex and, if necessary, briefly sonicate the solution. Store the stock solution in small aliquots at -20°C or -80°C to avoid repeated freeze-thaw cycles.

Troubleshooting Guide

Issue 1: Precipitate forms immediately upon adding HadAB-IN-1 stock to culture media.

Possible Cause	Solution
High Final Concentration: The final concentration of HadAB-IN-1 exceeds its aqueous solubility limit.	Decrease the final working concentration of the inhibitor. Perform a solubility test to determine the maximum soluble concentration in your specific culture medium (see Experimental Protocols).
Rapid Dilution: Adding a concentrated DMSO stock directly to a large volume of aqueous media causes rapid solvent exchange, leading to precipitation.	Perform a serial dilution of the DMSO stock in pre-warmed (37°C) culture media. Add the compound dropwise while gently vortexing the media.
Low Temperature of Media: Cold media can reduce the solubility of hydrophobic compounds.	Pre-warm the culture medium to 37°C before adding the HadAB-IN-1 stock solution.

Issue 2: Culture medium becomes cloudy or shows precipitate after a period of incubation.

Possible Cause	Solution
Temperature Shifts: Removing the culture from the 37°C incubator for analysis can cause the compound to fall out of solution at a lower temperature.	Minimize the time the culture is outside the incubator. Use a heated stage on your microscope to maintain the temperature at 37°C.
Media Component Interaction: Components in the media may interact with HadAB-IN-1 over time, leading to precipitation.	Test the solubility and stability of HadAB-IN-1 in your specific culture medium over the intended duration of your experiment. Consider using a simpler, buffered salt solution (like PBS) for initial stability tests.
pH Changes in Media: Cellular metabolism can alter the pH of the culture medium, which can affect the solubility of the inhibitor.	Use a medium containing a robust buffering system, such as HEPES, to maintain a stable pH.

Quantitative Data Summary

Parameter	Recommendation	Notes
Recommended Solvent	100% DMSO	For preparing high-concentration stock solutions.
Stock Solution Concentration	10-100 mM	Higher concentrations allow for smaller volumes to be added to the culture medium.
Stock Solution Storage	-20°C or -80°C	Aliquot to avoid repeated freeze-thaw cycles.
Final DMSO Concentration in Media	< 0.5%	This is a general recommendation to minimize cytotoxicity. The optimal concentration may vary depending on the cell line and the specific inhibitor. Always include a vehicle control.[5]
Working Solution Incubation Temp.	37°C	Maintain a constant temperature to ensure consistent solubility.

Experimental Protocols

Protocol 1: Preparation of HadAB-IN-1 Stock Solution

• Briefly centrifuge the vial of lyophilized HadAB-IN-1 to ensure all the powder is at the bottom.

• Under sterile conditions (e.g., in a laminar flow hood), add the appropriate volume of 100% DMSO to achieve the desired high-concentration stock (e.g., 10 mM).

• Vortex the solution thoroughly to ensure the compound is fully dissolved. If necessary, briefly sonicate the vial in a water bath.

• Visually inspect the solution to ensure there are no visible particles.

• Aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes.

• Store the aliquots at -20°C or -80°C.

Protocol 2: Determination of Maximum Soluble Concentration in Culture Media

• Prepare a serial dilution of your high-concentration HadAB-IN-1 DMSO stock in DMSO.

• In a 96-well plate, add a fixed volume of your complete cell culture medium to each well (e.g., 198 µL).

• Add a small, consistent volume of each DMSO dilution to the corresponding wells (e.g., 2 µL) to achieve a range of final inhibitor concentrations. This will also create a consistent final DMSO concentration across all wells.

• Include a well with medium and the same volume of DMSO without the inhibitor as a negative control.

• Incubate the plate at 37°C for a few hours (or for the duration of your planned experiment).

• Visually inspect each well for any signs of precipitation (cloudiness or visible particles). For a more quantitative assessment, you can measure the absorbance at 600 nm; an increase in absorbance indicates precipitation.

• The highest concentration that remains clear is the maximum working soluble concentration of HadAB-IN-1 under your experimental conditions.

Visualizations

Caption: Signaling pathway of the FAS-II system in M. tuberculosis and the inhibitory action of HadAB-IN-1.

Caption: Troubleshooting workflow for HadAB-IN-1 precipitation in culture media.

References

• 1. pnas.org [pnas.org]
• 2. The Mycobacterium Tuberculosis FAS-II Dehydratases and Methyltransferases Define the Specificity of the Mycolic Acid Elongation Complexes - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Molecular basis for the inhibition of β-hydroxyacyl-ACP dehydratase HadAB complex from Mycobacterium tuberculosis by flavonoid inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. 1,3-Diarylpyrazolyl-acylsulfonamides Target HadAB/BC Complex in Mycobacterium tuberculosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. medchemexpress.cn [medchemexpress.cn]

strategies to reduce variability in mycobacterial growth inhibition assays

Welcome to the technical support center for Mycobacterial Growth Inhibition Assays (MGIA). This resource is designed for researchers, scientists, and drug development professionals to help troubleshoot common issues and reduce variability in their experiments.

Frequently Asked Questions (FAQs)

Q1: What are the most common sources of variability in MGIAs?

A1: Variability in MGIAs can arise from several factors, often categorized as biological or technical.

• Biological Variability:

  • Inherent Mycobacterial Growth: Mycobacteria exhibit asymmetric growth, leading to deterministic heterogeneity in elongation rates and antibiotic susceptibility among individual cells.[1]

  • Host Cell Viability and Number: The number and viability of host cells (e.g., splenocytes, PBMCs) at the start of the co-culture are critical. Insufficient or unhealthy host cells can lead to poor control of mycobacterial growth.

  • Donor Variability: When using primary cells from human or animal donors, significant variability in the immune response between individuals is expected.

• Technical Variability:

  • Inoculum Preparation: Inconsistent preparation of the mycobacterial inoculum, including clumping of bacilli and inaccurate quantification, is a major source of error.

  • Multiplicity of Infection (MOI): The ratio of mycobacteria to host cells can significantly impact the outcome. An MOI that is too high can overwhelm the host cells' inhibitory capacity.[2]

  • Plating and CFU Counting: Errors in serial dilutions, improper plating techniques, and subjective colony counting can lead to large discrepancies in results.[3][4][5]

  • Reagent Quality and Consistency: Variations in media, sera, and other reagents can affect both mycobacterial growth and host cell function.

Q2: How can I standardize my mycobacterial inoculum to reduce variability?

A2: Proper inoculum standardization is crucial for reproducible results.

• Culture Conditions: Start with a fresh, mid-log phase culture of mycobacteria.

• Disaggregation of Clumps: Mycobacteria, especially M. tuberculosis, tend to clump. To obtain a single-cell suspension, pass the culture through a syringe with a fine-gauge needle (e.g., 27-gauge) multiple times or use a brief sonication. Be cautious not to over-sonicate, as this can affect viability.

• Quantification:

  • Spectrophotometry: Measure the optical density (OD) at 600 nm to estimate the bacterial concentration. It is essential to establish a standard curve correlating OD600 to CFU/mL for your specific mycobacterial strain and growth conditions.

  • CFU Titration: Perform serial dilutions and plate on appropriate agar (B569324) (e.g., Middlebrook 7H11) to determine the exact number of viable bacteria in your stock. This should be done for every new batch of inoculum.

• Storage: Aliquot the standardized inoculum and store it at -80°C. Avoid repeated freeze-thaw cycles. Thaw a fresh aliquot for each experiment.

Q3: My CFU counts between replicate plates are highly variable. What can I do to improve this?

A3: High variability in CFU counts is a common issue. Here are some troubleshooting steps:

• Proper Mixing: Ensure thorough mixing of bacterial suspensions at every step, especially before taking an aliquot for the next dilution and before plating. Vortexing for a few seconds is recommended.[3][4]

• Pipetting Technique: Use calibrated pipettes and ensure you are using them correctly to avoid errors in dilution volumes.

• Plating Technique:

  • Even Spreading: Ensure the inoculum is spread evenly across the entire surface of the agar plate.

  • Drop-Plating: Consider using the drop-plating method, where small drops of each dilution are plated on a single plate. This can reduce the use of plastics and may improve accuracy.[5]

• Avoid Clumping: If you suspect bacterial clumping is an issue, consider adding a non-ionic detergent like Tween-80 (at a final concentration of 0.05%) to your dilution buffer.[3]

• Appropriate Dilution: Aim for a dilution that yields a countable number of colonies (typically 30-300 CFUs per plate). Plates with too few or too many colonies are more prone to statistical error.

Q4: Should I use a CFU-based or a reporter-based (e.g., luciferase) MGIA?

A4: Both methods have their advantages and disadvantages.

• CFU-based Assays: This is the traditional "gold standard" and directly measures viable bacteria. However, it is labor-intensive, time-consuming (mycobacteria grow slowly), and prone to variability from clumping and plating errors.

• Reporter-based Assays: Assays using mycobacteria expressing reporter genes like luciferase or fluorescent proteins can be more rapid, have a higher throughput, and are less affected by bacterial clumping.[6] However, they require specialized equipment (a luminometer or fluorometer) and the stability of the reporter signal can be influenced by experimental conditions.

Troubleshooting Guides

Issue 1: High Background Growth in "No Host Cell" Control Wells

Possible Cause	Recommended Solution
Contamination of media or reagents.	Use fresh, sterile media and reagents. Filter-sterilize all solutions.
Inaccurate initial inoculum count.	Re-titer your mycobacterial stock by performing serial dilutions and plating for CFUs.
Extended incubation time allowing for excessive growth.	Optimize the assay duration. For faster-growing species, a shorter incubation may be sufficient.

Issue 2: Poor Inhibition of Mycobacterial Growth in Experimental Wells

Possible Cause	Recommended Solution
Low viability or number of host cells.	Perform a viability count (e.g., trypan blue exclusion) on your host cells before setting up the assay. Ensure you are seeding the correct number of viable cells per well.
Suboptimal host cell to mycobacteria ratio (MOI).	Optimize the MOI. A common starting point is 1:1, but this may need to be adjusted depending on the host cell type and mycobacterial strain. A high MOI can overwhelm the host cells.[2]
Use of unhealthy or activated host cells.	Ensure host cells are handled gently during isolation and are not overly activated before the assay begins. Use freshly isolated cells whenever possible.
Inappropriate culture medium.	Use a medium that supports the viability and function of the host cells without promoting excessive extracellular growth of the mycobacteria.

Issue 3: Inconsistent Results Between Experiments

Possible Cause	Recommended Solution
Variability in mycobacterial inoculum.	Prepare a large, standardized batch of mycobacterial inoculum and store it in single-use aliquots at -80°C. Use a fresh aliquot for each experiment.
Inconsistent host cell populations.	If using primary cells, be aware of donor-to-donor variability. For animal studies, use age- and sex-matched animals. For in vitro studies, consider using a validated cell line if appropriate.
Day-to-day variations in experimental conditions.	Follow a strict Standard Operating Procedure (SOP) for all steps of the assay. This includes incubation times, temperatures, and reagent preparation.
Operator variability.	Ensure all personnel performing the assay are trained on the same SOP.

Data Presentation: Impact of Key Parameters on MGIA Variability

The following tables summarize quantitative data on how different experimental parameters can affect the outcome and variability of MGIAs.

Table 1: Effect of Mycobacterial Inoculum and Splenocyte Number on Growth Inhibition

Mycobacterial Inoculum (CFU)	Number of Splenocytes	Outcome	Reference
~100	5 x 10^6	Large, statistically significant difference between groups with acceptable intra-assay variability.	[2][7]
~500	1 x 10^6	Enhanced control of BCG growth by splenocytes from vaccinated mice.	[7]
~150	300 µl whole blood	No significant difference detected over time.	[2][6]
~250-600	1 x 10^6 PBMC	Significant improvement in control of mycobacterial growth observed.	[2][6]
58,000	1 x 10^6	No improvement in control observed; high inoculum may overwhelm the immune response.	[2]

Table 2: Comparison of CFU-based vs. Luciferase-based Readouts

Feature	CFU-based Readout	Luciferase-based Readout	Reference
Principle	Direct count of viable bacteria.	Measurement of light produced by luciferase-expressing mycobacteria.	[6]
Throughput	Low	High	[6]
Time to Result	Days to weeks	Minutes to hours	[6]
Sensitivity	Can be low, especially with low bacterial numbers.	High, can detect low levels of metabolic activity.	[8]
Variability	Prone to errors from clumping and plating.	Less affected by clumping, but signal can be influenced by substrate availability and quenching.	[6]

Experimental Protocols

Protocol 1: Standardized Inoculum Preparation for MGIA

• Culture Mycobacteria: Inoculate an appropriate liquid medium (e.g., Middlebrook 7H9 supplemented with OADC and Tween-80) with a frozen stock of the desired mycobacterial strain. Incubate at 37°C with shaking until the culture reaches mid-log phase (OD600 of 0.4-0.8).

• Disaggregate Clumps:

  • Allow large clumps to settle by leaving the culture tube stationary for 5-10 minutes.

  • Carefully transfer the upper portion of the supernatant to a new tube.

  • Pass the bacterial suspension through a 27-gauge needle 5-10 times to further break up clumps.

• Wash and Resuspend: Centrifuge the bacterial suspension at 3000 x g for 10 minutes. Discard the supernatant and resuspend the pellet in fresh, pre-warmed culture medium without detergent.

• Adjust Concentration:

  • Measure the OD600 of the suspension.

  • Dilute the suspension to an OD600 of 0.1 (this corresponds to approximately 1-5 x 10^7 CFU/mL for M. tuberculosis, but should be confirmed for your strain).

• Titer the Inoculum: Perform 10-fold serial dilutions of the adjusted suspension in medium without detergent. Plate 100 µL of the 10^-4, 10^-5, and 10^-6 dilutions onto Middlebrook 7H11 agar plates in triplicate. Incubate at 37°C for 3-4 weeks and count the colonies to determine the precise CFU/mL of your stock.

• Aliquoting and Storage: Prepare single-use aliquots of the remaining standardized inoculum. Store at -80°C.

Protocol 2: Luciferase-Based MGIA using PBMCs

• Prepare PBMCs: Isolate Peripheral Blood Mononuclear Cells (PBMCs) from whole blood using Ficoll-Paque density gradient centrifugation. Wash the cells twice with RPMI-1640 medium and resuspend in complete RPMI (cRPMI) containing 10% human serum. Perform a cell count and assess viability using trypan blue. Adjust the cell concentration to 2 x 10^6 viable cells/mL.

• Prepare Mycobacterial Inoculum: Thaw a single-use aliquot of luciferase-expressing mycobacteria. Dilute the inoculum in cRPMI to the desired concentration to achieve the target MOI (e.g., 2 x 10^5 CFU/mL for an MOI of 0.1).

• Set up the Assay:

  • Add 100 µL of the PBMC suspension (2 x 10^5 cells) to each well of a 96-well white, flat-bottom plate.

  • Add 100 µL of the diluted mycobacterial inoculum (2 x 10^4 CFU) to each well containing PBMCs.

  • Controls: Include wells with mycobacteria only (no PBMCs) and wells with PBMCs only (no mycobacteria).

• Incubation: Incubate the plate at 37°C in a 5% CO2 incubator for 4 days.

• Lysis and Luminescence Reading:

  • On day 4, centrifuge the plate at 500 x g for 5 minutes.

  • Carefully remove the supernatant.

  • Add 50 µL of a cell lysis buffer (e.g., 1% Triton X-100 in water) to each well.

  • Incubate at room temperature for 10 minutes with gentle shaking to ensure complete lysis.

  • Add 50 µL of luciferase substrate to each well.

  • Immediately read the luminescence using a plate luminometer.

• Data Analysis: Calculate the percent inhibition of mycobacterial growth for each experimental well compared to the "mycobacteria only" control wells.

Visualizations

Caption: A flowchart illustrating the key stages of a typical Mycobacterial Growth Inhibition Assay.

References

• 1. Comparison of normalization methods for the analysis of metagenomic gene abundance data - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Development and application of the direct mycobacterial growth inhibition assay: a systematic review - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Speeding up and greening up bacteria culture count methods Labconscious® [labconscious.com]
• 6. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 7. Comparison of the effectiveness of different normalization methods for metagenomic cross-study phenotype prediction under heterogeneity - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Luciferase Assay System Protocol [promega.jp]

refining sample preparation for HadAB-IN-1 analysis by mass spectrometry

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with HadAB-IN-1 analysis by mass spectrometry.

Frequently Asked Questions (FAQs)

Q1: What is HadAB-IN-1 and why is its analysis important?

A1: HadAB-IN-1 is a small molecule inhibitor targeting the HadAB complex, a key enzyme in the mycolic acid biosynthesis pathway of Mycobacterium tuberculosis.[1] Accurate and sensitive analysis of HadAB-IN-1 is crucial for pharmacokinetic studies, mechanism of action determination, and overall drug development to combat tuberculosis.

Q2: What are the main challenges in analyzing HadAB-IN-1 by mass spectrometry?

A2: Common challenges in analyzing small molecules like HadAB-IN-1 include low signal intensity, matrix effects from complex biological samples, sample contamination, and poor recovery during sample preparation.[2][3][4] It is essential to develop a robust sample preparation protocol to minimize these issues.[2][5]

Q3: Which sample preparation technique is best for HadAB-IN-1?

A3: The choice of sample preparation technique depends on the sample matrix and the required sensitivity.[5] Common methods include protein precipitation (PPT), liquid-liquid extraction (LLE), and solid-phase extraction (SPE).[6] For complex matrices like plasma or tissue homogenates, SPE is often preferred for its ability to provide cleaner extracts and reduce matrix effects.[2][7]

Q4: How can I improve the signal intensity of HadAB-IN-1 in my mass spectrometry analysis?

A4: To improve signal intensity, ensure your sample is appropriately concentrated and that the ionization efficiency is optimized for HadAB-IN-1.[4] Regular tuning and calibration of the mass spectrometer are also critical.[4] Additionally, a well-designed sample preparation method that removes interfering matrix components can significantly enhance the signal.[2]

Troubleshooting Guide

Problem	Potential Cause	Recommended Solution
Low or No Signal for HadAB-IN-1	Inefficient extraction from the sample matrix.	Optimize the sample preparation protocol. For SPE, screen different sorbents and elution solvents. For LLE, test various organic solvents and pH conditions.
Ion suppression due to matrix components.	Improve sample cleanup. Incorporate a phospholipid removal step or use a more selective SPE sorbent.[7] Dilute the sample prior to injection.
Suboptimal mass spectrometer settings.	Tune the instrument for HadAB-IN-1. Optimize ionization source parameters (e.g., spray voltage, gas flow, temperature).
High Background Noise	Contaminated solvents, reagents, or labware.	Use high-purity, LC-MS grade solvents and reagents.[8] Ensure all tubes and vials are clean and free of contaminants.[9]
Carryover from previous injections.	Implement a robust needle wash protocol with a strong organic solvent.[8] Inject blank samples between experimental samples to monitor for carryover.[8]
Poor Reproducibility	Inconsistent sample preparation.	Automate the sample preparation workflow if possible.[2] Ensure precise and consistent handling at each step of the manual protocol.
Analyte degradation.	Investigate the stability of HadAB-IN-1 in the sample matrix and processing solvents. Keep samples on ice or at a controlled low temperature.
Unexpected Peaks in Chromatogram	Presence of metabolites or degradation products.	Review the metabolic profile of HadAB-IN-1. Adjust chromatography to separate these from the parent compound.
Contamination.	Identify the source of contamination by running solvent blanks and matrix blanks.[8]

Experimental Protocol: Solid-Phase Extraction (SPE) for HadAB-IN-1 from Plasma

This protocol provides a general procedure for the extraction of HadAB-IN-1 from a plasma matrix using solid-phase extraction.

1. Materials:

• SPE cartridges (e.g., C18, Mixed-Mode)

• Plasma sample containing HadAB-IN-1

• Internal Standard (IS) solution

• Methanol (B129727) (LC-MS grade)

• Acetonitrile (LC-MS grade)

• Water (LC-MS grade)

• Formic Acid (or other appropriate modifier)

• SPE vacuum manifold

• Collection tubes

• Vortex mixer

• Centrifuge

• Evaporation system (e.g., nitrogen evaporator)

2. Method:

• Sample Pre-treatment:

  • Thaw plasma samples on ice.

  • To 100 µL of plasma, add 10 µL of IS solution.

  • Add 200 µL of 4% phosphoric acid in water to precipitate proteins.

  • Vortex for 30 seconds.

  • Centrifuge at 14,000 rpm for 10 minutes to pellet precipitated proteins.

  • Collect the supernatant.

• SPE Cartridge Conditioning:

  • Place SPE cartridges on the vacuum manifold.

  • Condition the cartridges by passing 1 mL of methanol followed by 1 mL of water. Do not allow the cartridges to dry.

• Sample Loading:

  • Load the supernatant from the pre-treatment step onto the conditioned SPE cartridges.

  • Apply gentle vacuum to draw the sample through the sorbent at a slow, steady rate (approximately 1 mL/min).

• Washing:

  • Wash the cartridges with 1 mL of 5% methanol in water to remove polar interferences.

  • Apply vacuum until the sorbent is completely dry.

• Elution:

  • Place clean collection tubes in the manifold.

  • Elute HadAB-IN-1 and the IS with 1 mL of methanol.

• Dry-down and Reconstitution:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

  • Reconstitute the dried extract in 100 µL of the mobile phase starting condition (e.g., 95:5 Water:Acetonitrile with 0.1% Formic Acid).

  • Vortex for 20 seconds.

  • Transfer to an autosampler vial for LC-MS analysis.

Visualizations

Caption: Inhibition of the HadAB complex by HadAB-IN-1, disrupting mycolic acid biosynthesis.

Caption: Experimental workflow for Solid-Phase Extraction (SPE) of HadAB-IN-1.

References

• 1. Molecular basis for the inhibition of β-hydroxyacyl-ACP dehydratase HadAB complex from Mycobacterium tuberculosis by flavonoid inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. biocompare.com [biocompare.com]
• 3. simbecorion.com [simbecorion.com]
• 4. gmi-inc.com [gmi-inc.com]
• 5. tecan.com [tecan.com]
• 6. gcms.cz [gcms.cz]
• 7. chromatographytoday.com [chromatographytoday.com]
• 8. cgspace.cgiar.org [cgspace.cgiar.org]
• 9. organomation.com [organomation.com]

Technical Support Center: Mitigating Cytotoxicity of HadAB-IN-1 in Cell-Based Assays

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals mitigate the cytotoxicity of HadAB-IN-1, a novel inhibitor of the β-hydroxyacyl-ACP dehydratase HadAB complex, in cell-based assays.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action of HadAB-IN-1?

A1: HadAB-IN-1 is an inhibitor of the HadAB complex, a key enzyme in the fatty acid synthesis II (FASII) pathway.[1] The HadAB complex is essential for the elongation of mycolic acids in Mycobacterium tuberculosis.[1][2] HadAB-IN-1 is believed to exert its effect by binding to the HadAB complex and occluding the substrate from the active site, thereby inhibiting dehydration, a crucial step in mycolic acid biosynthesis.[2]

Q2: What are the common causes of cytotoxicity with small molecule inhibitors like HadAB-IN-1 in cell-based assays?

A2: Cytotoxicity in cell-based assays can stem from several factors:

• High Concentrations: Using concentrations significantly above the half-maximal inhibitory concentration (IC50) can lead to non-specific effects and cell death.[3]

• Off-Target Effects: The inhibitor may bind to other cellular targets besides the intended HadAB complex, leading to unintended and toxic consequences.[3][4] Off-target toxicity is a common mechanism of action for some drugs.[5]

• Prolonged Exposure: Continuous exposure of cells to the inhibitor can disrupt normal cellular processes and lead to cumulative toxicity.[3]

• Solvent Toxicity: The solvent used to dissolve the inhibitor (e.g., DMSO) can be toxic to cells at certain concentrations.[3][6]

• Metabolite Toxicity: The metabolic breakdown of the inhibitor by cells can sometimes produce toxic byproducts.[3]

Q3: How can I determine if the observed cytotoxicity is due to on-target or off-target effects of HadAB-IN-1?

A3: Differentiating between on-target and off-target effects is crucial for accurate interpretation of experimental results.[4] Here are some strategies:

• Genetic Validation: Using techniques like CRISPR-Cas9 to knock out the target protein (HadAB) should recapitulate the phenotype observed with the inhibitor.[4] If the knockout cells are resistant to the inhibitor's cytotoxic effects, it suggests an on-target mechanism.

• Cellular Thermal Shift Assay (CETSA): This method can directly measure the binding of the inhibitor to its target protein in intact cells.[4]

Troubleshooting Guide

Issue: High levels of cell death observed after treatment with HadAB-IN-1.

Below is a table outlining potential causes and solutions to mitigate the cytotoxicity of HadAB-IN-1.

Potential Cause	Suggested Solution	Experimental Protocol
Inhibitor concentration is too high.	Perform a dose-response curve to determine the optimal, non-toxic concentration. Start with a wide range of concentrations, including those below the reported IC50 value.	Protocol 1: Dose-Response Experiment
Prolonged exposure to the inhibitor.	Reduce the incubation time. Determine the minimum time required to achieve the desired inhibition of the HadAB complex.	Protocol 2: Time-Course Experiment
Solvent (e.g., DMSO) toxicity.	Ensure the final concentration of the solvent in the culture medium is below the toxic threshold for your cell line (typically <0.1-0.5%). Run a solvent-only control.[6]	Run a parallel experiment with cells treated with the vehicle (e.g., DMSO) at the same final concentration used for HadAB-IN-1.
Off-target effects.	Use a lower, more specific concentration of HadAB-IN-1. Validate the phenotype using a structurally different inhibitor or genetic knockout of the target.[4]	Protocol 3: Target Validation with Orthogonal Approaches
Cell line sensitivity.	Consider using a more robust cell line or one that has been validated for this target.	Test HadAB-IN-1 on a panel of different cell lines to assess varying sensitivities.
Compound instability or impurity.	Ensure the inhibitor is properly stored and handled. Prepare fresh dilutions for each experiment.[6]	Follow the manufacturer's instructions for storage and handling.

Experimental Protocols

Protocol 1: Dose-Response Experiment to Determine Optimal Concentration

• Cell Seeding: Plate cells at an appropriate density in a multi-well plate (e.g., 96-well) and allow them to adhere overnight.

• Compound Preparation: Prepare a serial dilution of HadAB-IN-1 in culture medium. A common approach is a 10-point, 3-fold serial dilution starting from a high concentration (e.g., 100 µM).[6]

• Treatment: Remove the old medium from the cells and add the medium containing the different concentrations of HadAB-IN-1. Include a vehicle control (medium with the same concentration of solvent as the highest inhibitor concentration) and a positive control for cytotoxicity.[6]

• Incubation: Incubate the plate for a predetermined period (e.g., 24, 48, or 72 hours).

• Assay: Perform a cell viability assay (e.g., MTT, CellTiter-Glo) to measure the effect of the compound on cell proliferation and determine the IC50 and the maximum non-toxic concentration.

Protocol 2: Time-Course Experiment to Optimize Incubation Time

• Cell Seeding: Plate cells as described in Protocol 1.

• Treatment: Treat cells with a fixed, effective, and non-toxic concentration of HadAB-IN-1 (determined from the dose-response experiment).

• Incubation: Measure the desired endpoint (e.g., inhibition of fatty acid synthesis, cell viability) at multiple time points (e.g., 6, 12, 24, 48, and 72 hours).[6]

• Analysis: Determine the earliest time point at which the desired biological effect is observed without significant cytotoxicity.

Protocol 3: Target Validation with Orthogonal Approaches

• Structurally Different Inhibitor:

  • Obtain a second inhibitor of the HadAB complex with a different chemical structure.

  • Perform a dose-response experiment (Protocol 1) with the new inhibitor.

• Genetic Knockout (e.g., CRISPR-Cas9):

  • Generate a cell line with a knockout of the gene encoding for a subunit of the HadAB complex.

  • Treat both the wild-type and knockout cell lines with a range of concentrations of HadAB-IN-1.

  • Assess cell viability. If the knockout cells are resistant to HadAB-IN-1-induced cytotoxicity compared to the wild-type cells, this provides strong evidence for an on-target effect.[4]

Visualizations

Caption: Troubleshooting workflow for addressing HadAB-IN-1 cytotoxicity.

Caption: Inhibition of the HadAB complex by HadAB-IN-1.

Caption: Decision tree for on- vs. off-target cytotoxicity.

References

• 1. 1,3-Diarylpyrazolyl-acylsulfonamides Target HadAB/BC Complex in Mycobacterium tuberculosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Molecular basis for the inhibition of β-hydroxyacyl-ACP dehydratase HadAB complex from Mycobacterium tuberculosis by flavonoid inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. Off-target toxicity is a common mechanism of action of cancer drugs undergoing clinical trials - PMC [pmc.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]

Reference Data & Comparative Studies

A Comparative Analysis of Mycolic Acid Synthesis Inhibition: HadAB-IN-1 vs. Isoniazid

For Researchers, Scientists, and Drug Development Professionals

Mycolic acids are essential components of the mycobacterial cell wall, providing a crucial defensive barrier and contributing to the pathogenicity of organisms such as Mycobacterium tuberculosis. The biosynthetic pathway of these complex lipids has long been a key target for antitubercular drug development. This guide provides a detailed comparative analysis of two inhibitors that target different enzymatic steps in this pathway: HadAB-IN-1, a representative inhibitor of the β-hydroxyacyl-ACP dehydratase HadAB complex, and the well-established frontline drug, isoniazid (B1672263), which targets the enoyl-acyl carrier protein reductase InhA.

Mechanism of Action: Two Distinct Approaches to Disrupting a Vital Pathway

The mycolic acid biosynthesis pathway involves a series of enzymatic reactions carried out by the fatty acid synthase-II (FAS-II) system. Both HadAB-IN-1 and isoniazid disrupt this pathway, but at different key steps.

Isoniazid (INH): A long-standing cornerstone of tuberculosis treatment, isoniazid is a prodrug that requires activation by the mycobacterial catalase-peroxidase enzyme, KatG.[1][2][3][4][5][6][7] Once activated, isoniazid covalently binds with NAD+ to form an isonicotinyl-NAD adduct.[1][3][6][8][9] This adduct acts as a potent inhibitor of the NADH-dependent enoyl-acyl carrier protein reductase, InhA.[3][4][5][7][8] InhA is responsible for the final reduction step in each cycle of fatty acid elongation within the FAS-II system. By inhibiting InhA, isoniazid effectively halts the elongation of fatty acid precursors, leading to a depletion of mycolic acids and compromising the integrity of the bacterial cell wall, ultimately resulting in cell death.[7][10][11][12]

HadAB-IN-1: This guide uses 1,3-diarylpyrazolyl-acylsulfonamides as a proxy for HadAB-IN-1, representing a class of direct inhibitors of the β-hydroxyacyl-ACP dehydratase HadAB complex.[4][13][14] The HadAB and HadBC heterodimers are essential components of the FAS-II system, responsible for the dehydration of β-hydroxyacyl-ACP intermediates during the fatty acid elongation cycle.[8][15][16][17] Unlike isoniazid, inhibitors of HadAB, such as the 1,3-diarylpyrazolyl-acylsulfonamides, do not require prior activation.[4][13] They directly bind to the HadAB complex, obstructing its enzymatic activity and thereby preventing the formation of the enoyl-ACP substrate necessary for the subsequent reduction step catalyzed by InhA.[3][6][13] This direct inhibition of a crucial dehydratase step also leads to the cessation of mycolic acid synthesis.

Quantitative Comparison of Inhibitory Activity

The following table summarizes the available quantitative data for the inhibitory effects of a representative HadAB inhibitor and isoniazid on their respective targets.

Inhibitor Class	Target Enzyme	Reported IC50 Values	Reference
HadAB Inhibitor (1,3-diarylpyrazolyl-acylsulfonamides)	HadAB dehydratase	0.02 - 0.13 µM	[13]
Isoniazid (activated form)	InhA reductase	Not directly measured as it is an adduct	[3][8]

Note: The inhibitory concentration of isoniazid is often reported as the Minimum Inhibitory Concentration (MIC) against whole mycobacterial cells, as its activation is an intracellular process.

Experimental Protocols

A common and effective method for assessing the inhibition of mycolic acid synthesis is through metabolic labeling with a radioactive precursor, followed by extraction and analysis of the mycolic acids.

Protocol: Radiolabeling and Analysis of Mycolic Acid Synthesis

This protocol provides a general framework for measuring the impact of inhibitors on mycolic acid biosynthesis in mycobacterial cultures.

1. Mycobacterial Culture Preparation:

• Grow Mycobacterium species (e.g., M. tuberculosis, M. smegmatis) in an appropriate liquid medium (e.g., Middlebrook 7H9) to mid-log phase.

2. Inhibitor Treatment:

• Aliquot the bacterial culture into separate tubes.

• Add the desired concentrations of the test inhibitors (HadAB-IN-1 or isoniazid) to the respective tubes. Include a no-drug control.

• Incubate the cultures under standard growth conditions for a predetermined period.

3. Radiolabeling:

• Add a radioactive precursor, such as [1-¹⁴C]acetic acid, to each culture tube.

• Continue incubation to allow for the incorporation of the radiolabel into newly synthesized lipids.

4. Lipid Extraction:

• Harvest the mycobacterial cells by centrifugation.

• Wash the cell pellets to remove unincorporated radiolabel.

• Perform a saponification of the cell pellets using a strong base (e.g., potassium hydroxide (B78521) in methanol) to release fatty acids, including mycolic acids.

• Acidify the mixture and extract the lipids with an organic solvent (e.g., diethyl ether).

5. Mycolic Acid Methyl Ester (MAME) Preparation:

• Derivatize the extracted fatty acids to their methyl esters using a methylating agent (e.g., diazomethane (B1218177) or BF₃-methanol). This step improves their volatility for analysis.

6. Chromatographic Analysis:

• Analyze the MAMEs using thin-layer chromatography (TLC).[16][18]

• Spot the extracted MAMEs onto a TLC plate and develop the chromatogram using an appropriate solvent system.

• Visualize the separated lipid spots by autoradiography or with a phosphorimager.

7. Quantification:

• Quantify the intensity of the radiolabeled mycolic acid spots.

• Compare the amount of radiolabeled mycolic acids in the inhibitor-treated samples to the no-drug control to determine the percentage of inhibition.

Visualizing the Mechanisms of Action

The following diagrams, generated using the DOT language, illustrate the distinct points of inhibition for HadAB-IN-1 and isoniazid within the mycolic acid biosynthesis pathway.

Figure 1. Inhibition of the mycolic acid synthesis pathway.

Caption: Diagram illustrating the distinct inhibition points of HadAB-IN-1 and isoniazid.

Figure 2. Experimental workflow for mycolic acid synthesis inhibition assay.

Caption: A flowchart outlining the key steps in a radiolabeling-based inhibition assay.

Conclusion

Both HadAB-IN-1 (represented by direct HadAB inhibitors) and isoniazid are effective inhibitors of mycolic acid synthesis, a critical pathway for the survival of Mycobacterium tuberculosis. However, they achieve this through distinct mechanisms of action. Isoniazid is a prodrug that, once activated, inhibits the final reductive step of each fatty acid elongation cycle catalyzed by InhA. In contrast, HadAB inhibitors directly target the dehydratase step, preventing the formation of the substrate for InhA. This difference in mechanism, particularly the lack of a requirement for activation for HadAB inhibitors, presents a compelling avenue for the development of new antitubercular agents that could potentially circumvent resistance mechanisms associated with isoniazid activation. Further research and direct comparative studies are warranted to fully elucidate the therapeutic potential of HadAB inhibitors.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Molecular basis for the inhibition of β-hydroxyacyl-ACP dehydratase HadAB complex from Mycobacterium tuberculosis by flavonoid inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. 1,3-Diarylpyrazolyl-acylsulfonamides Target HadAB/BC Complex in Mycobacterium tuberculosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Cell-free synthesis of mycolic acids in Mycobacterium aurum: radioactivity distribution in newly synthesized acids and presence of cell wall in the system - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. journals.asm.org [journals.asm.org]
• 8. Isoniazid inhibition of mycolic acid synthesis by cell extracts of sensitive and resistant strains of Mycobacterium aurum - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Pathway to Synthesis and Processing of Mycolic Acids in Mycobacterium tuberculosis - PMC [pmc.ncbi.nlm.nih.gov]
• 10. New Approaches to Target the Mycolic Acid Biosynthesis Pathway for the Development of Tuberculosis Therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. What are Mycolic acid synthase inhibitors and how do they work? [synapse.patsnap.com]
• 13. pubs.acs.org [pubs.acs.org]
• 14. researchgate.net [researchgate.net]
• 15. Identification of compounds with potential antibacterial activity against Mycobacterium through structure-based drug screening - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. A Photoactivatable Free Mycolic Acid Probe to Investigate Mycobacteria–Host Interactions - PMC [pmc.ncbi.nlm.nih.gov]
• 18. INHIBITION OF MYCOLIC ACID TRANSPORT ACROSS THE MYCOBACTERIUM TUBERCULOSIS PLASMA MEMBRANE - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis of HadAB Inhibitors and Ethionamide in Combating Drug-Resistant Mycobacterium tuberculosis

For Researchers, Scientists, and Drug Development Professionals

The emergence of drug-resistant Mycobacterium tuberculosis (Mtb) strains presents a formidable challenge to global tuberculosis (TB) control. This guide provides a comparative overview of two distinct therapeutic strategies: the established second-line drug ethionamide (B1671405) and a novel class of inhibitors targeting the β-hydroxyacyl-ACP dehydratase HadAB complex. This document synthesizes available experimental data to objectively compare their efficacy, mechanisms of action, and potential to overcome existing drug resistance.

Executive Summary

Ethionamide, a cornerstone of multidrug-resistant TB (MDR-TB) treatment, is a pro-drug requiring activation and targets the enoyl-ACP reductase InhA, an enzyme crucial for mycolic acid synthesis. Its efficacy is often compromised by mutations in the activation enzyme EthA or the target enzyme InhA. In contrast, inhibitors of the HadAB complex, such as the recently investigated 1,3-diarylpyrazolyl-acylsulfonamides, represent a promising alternative. These direct-acting inhibitors target a different essential step in mycolic acid biosynthesis, the dehydration of β-hydroxyacyl-ACP. A key advantage of these HadAB inhibitors is that they do not require activation by EthA, thus bypassing a common resistance mechanism to ethionamide.[1][2]

Mechanism of Action

Ethionamide

Ethionamide is a pro-drug that requires activation by the mycobacterial monooxygenase EthA.[3] Once activated, it forms an adduct with NAD+ which then inhibits InhA, an enoyl-acyl carrier protein reductase. This inhibition disrupts the synthesis of mycolic acids, essential components of the mycobacterial cell wall, leading to bacterial cell death.[3][4] Resistance to ethionamide primarily arises from mutations in the ethA gene, preventing the drug's activation, or in the inhA gene, which reduces the drug's binding affinity to its target.[5][6]

HadAB Inhibitors (e.g., 1,3-diarylpyrazolyl-acylsulfonamides)

The HadAB complex is a heterodimeric β-hydroxyacyl-ACP dehydratase essential for the elongation of fatty acids in the mycolic acid biosynthesis pathway.[7][8] Inhibitors such as 1,3-diarylpyrazolyl-acylsulfonamides directly bind to and inhibit the enzymatic activity of the HadAB and HadBC complexes.[1][2] This direct inhibition blocks the dehydration step in fatty acid synthesis II (FAS-II), leading to the cessation of mycolic acid production and subsequent bacterial death.[2] Crucially, these inhibitors do not require activation by EthA, making them potentially effective against Mtb strains resistant to ethionamide due to ethA mutations.[1][2]

Data Presentation

In Vitro Efficacy against Mtb

Compound	Target	MIC Range (μg/mL) against drug-susceptible Mtb	Activity against Ethionamide-Resistant Mtb
Ethionamide	InhA	0.25 - 2.5	Reduced or no activity in strains with ethA or inhA mutations
1,3-diarylpyrazolyl-acylsulfonamides	HadAB/BC	0.1 - 5	Active against strains with ethA mutations

Note: MIC (Minimum Inhibitory Concentration) values are generalized from available literature and can vary depending on the specific Mtb strain and experimental conditions.

Experimental Protocols

Determination of Minimum Inhibitory Concentration (MIC)

A common method for determining the MIC of anti-tubercular agents is the microplate-based Alamar Blue assay.

• Preparation of Mtb Culture: M. tuberculosis H37Rv (or a drug-resistant strain) is cultured in Middlebrook 7H9 broth supplemented with 0.2% glycerol, 10% oleic acid-albumin-dextrose-catalase (OADC), and 0.05% Tween 80 to mid-log phase.

• Drug Dilution: The test compounds (ethionamide and HadAB inhibitors) are serially diluted in a 96-well microplate.

• Inoculation: The Mtb culture is diluted and added to each well to a final concentration of approximately 1 x 10^5 colony-forming units (CFU)/mL.

• Incubation: The plates are incubated at 37°C for 5-7 days.

• Addition of Alamar Blue: A solution of Alamar Blue and 10% Tween 80 is added to each well.

• Reading: After further incubation for 16-24 hours, the fluorescence or color change is measured. A change from blue to pink indicates bacterial growth. The MIC is defined as the lowest drug concentration that prevents this color change.

Mycolic Acid Synthesis Inhibition Assay

This assay determines the effect of the compounds on the synthesis of mycolic acids.

• Drug Treatment: A mid-log phase culture of Mtb is treated with the test compounds at various concentrations for a defined period (e.g., 24 hours).

• Radiolabeling: [1,2-¹⁴C] acetic acid is added to the cultures and incubated for several hours to allow for incorporation into newly synthesized fatty acids and mycolic acids.

• Lipid Extraction: The bacterial cells are harvested, and total lipids are extracted using a series of solvent extractions (e.g., chloroform/methanol).

• Saponification and Esterification: The extracted lipids are saponified, and the resulting mycolic acids are esterified to form mycolic acid methyl esters (MAMEs).

• Analysis: The MAMEs are analyzed by thin-layer chromatography (TLC) and visualized by autoradiography. The reduction in the intensity of the MAME bands in drug-treated samples compared to the untreated control indicates inhibition of mycolic acid synthesis.[2]

Visualizations

Signaling Pathways and Experimental Workflows

Caption: Mechanisms of action for Ethionamide and HadAB inhibitors in Mtb.

Caption: Workflow for in vitro efficacy testing of anti-tubercular compounds.

Conclusion

Inhibitors of the HadAB complex, such as 1,3-diarylpyrazolyl-acylsulfonamides, present a compelling strategy to combat drug-resistant Mtb. Their direct mechanism of action and independence from the EthA activation pathway offer a distinct advantage over ethionamide, particularly for strains that have developed resistance through ethA mutations. Further preclinical and clinical evaluation of HadAB inhibitors is warranted to fully assess their therapeutic potential in the fight against tuberculosis.

References

• 1. 1,3-Diarylpyrazolyl-acylsulfonamides Target HadAB/BC Complex in Mycobacterium tuberculosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. Recent Progress in the Development of Novel Mycobacterium Cell Wall Inhibitor to Combat Drug-Resistant Tuberculosis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Frontiers | EthA/R-Independent Killing of Mycobacterium tuberculosis by Ethionamide [frontiersin.org]
• 6. Molecular Determinants of Ethionamide Resistance in Clinical Isolates of Mycobacterium tuberculosis - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Molecular basis for the inhibition of β-hydroxyacyl-ACP dehydratase HadAB complex from Mycobacterium tuberculosis by flavonoid inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Covalent Modification of the Mycobacterium tuberculosis FAS-II Dehydratase by Isoxyl and Thiacetazone - PMC [pmc.ncbi.nlm.nih.gov]

Genetic Validation of HadAB-IN-1's Mechanism of Action: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of genetic approaches to validate the mechanism of action of HadAB-IN-1, a potent inhibitor of the β-hydroxyacyl-ACP dehydratase HadAB complex in Mycobacterium tuberculosis (Mtb). The HadAB complex is a critical component of the fatty acid synthase type II (FAS-II) pathway, essential for the biosynthesis of mycolic acids, the hallmark lipids of the mycobacterial cell wall. Understanding and validating the specific target of novel inhibitors like HadAB-IN-1 is paramount for their development as effective anti-tubercular agents.

Executive Summary

Genetic validation provides a powerful strategy to confirm that the biological effects of a small molecule inhibitor are a direct consequence of its interaction with the intended target. This is typically achieved by demonstrating that genetic silencing or overexpression of the target gene phenocopies or reverses the inhibitor's effects, respectively. In the context of HadAB-IN-1, genetic approaches can unequivocally link its antimycobacterial activity to the inhibition of the HadAB complex. This guide compares the use of CRISPR interference (CRISPRi) for target knockdown and target overexpression as methods for validating the mechanism of action of HadAB-IN-1 and other HadAB inhibitors.

Comparison of HadAB Inhibitors and Genetic Validation

The following table summarizes the key characteristics of HadAB-IN-1 and other known HadAB inhibitors, alongside the phenotypic consequences of genetic modulation of the hadA and hadB genes.

Compound/Genetic Modification	Class	Mechanism of Action	IC50 (HadAB)	MIC50 (Mtb)	Effect on Mycolic Acid Synthesis	Genetic Validation
HadAB-IN-1	1,3-Diarylpyrazolyl-acylsulfonamide	Non-covalent inhibitor of the HadAB/BC complex.[1][2]	0.03 µM[1]	4.7 µM[1][3]	Inhibition up to 86% at 3x MIC.[2]	Overexpression of hadABC confers resistance.[2]
Thiacetazone (TAC)	Thiosemicarbazone	Pro-drug requiring activation by EthA; covalent modification of HadA.[4]	-	0.1–0.5 µg/ml	Inhibition of all forms of mycolic acids.[5]	Overexpression of hadABC confers resistance.[5]
Isoxyl (ISO)	Thiourea	Pro-drug requiring activation by EthA.[6]	-	1–10 µg/ml	Inhibition of all forms of mycolic acids.[5]	Overexpression of hadABC confers resistance.[5]
Flavonoids (e.g., Butein)	Flavonoid	Non-covalent binding to the HadAB complex, occluding the substrate-binding channel.[6][7]	-	-	Inhibition of fatty acid and mycolic acid biosynthesis.[8]	Overexpression of Rv0636 (hadB) confers resistance.[8]
CRISPRi knockdown of hadA/hadB	Genetic Tool	Transcriptional repression of hadA or hadB genes.	-	-	Expected to inhibit mycolic acid synthesis.	N/A

Experimental Protocols

Genetic Validation by Overexpression of the hadABC Operon

This method assesses whether increased expression of the target protein can overcome the inhibitory effect of the compound, leading to a higher minimum inhibitory concentration (MIC).

Methodology:

• Construct Generation: The hadABC operon from M. tuberculosis H37Rv is cloned into a suitable mycobacterial expression vector, such as pVV16, under the control of a constitutive promoter (e.g., hsp60).

• Transformation: The resulting plasmid is electroporated into M. tuberculosis H37Rv. A control strain is transformed with the empty vector.

• MIC Determination: The MICs of HadAB-IN-1 and other comparator compounds are determined for both the hadABC-overexpressing strain and the control strain using a standard microplate-based assay (e.g., microplate Alamar blue assay).

• Data Analysis: A significant increase (typically >4-fold) in the MIC for the overexpressing strain compared to the control is considered evidence of on-target activity.

Genetic Validation by CRISPR Interference (CRISPRi) Knockdown

CRISPRi is a powerful tool for inducible gene silencing in mycobacteria. Knockdown of the hadA or hadB gene is expected to phenocopy the effects of HadAB inhibitors, such as inhibition of mycolic acid synthesis and bacterial growth.

Methodology:

• sgRNA Design and Cloning: Specific single-guide RNAs (sgRNAs) targeting the non-template strand of the hadA or hadB gene are designed. These sgRNAs are then cloned into a mycobacterial CRISPRi vector that also expresses a catalytically inactive Cas9 (dCas9).

• Transformation: The CRISPRi plasmid is electroporated into M. tuberculosis.

• Induction of Knockdown: Gene knockdown is induced by the addition of anhydrotetracycline (B590944) (aTc) to the culture medium.

• Phenotypic Analysis:

  • Growth Inhibition: The growth of the induced and uninduced cultures is monitored by measuring optical density at 600 nm (OD600) over time.

  • Mycolic Acid Analysis: The effect on mycolic acid biosynthesis is determined by metabolic labeling with [1,2-¹⁴C]acetate. Lipids are extracted, converted to fatty acid methyl esters (FAMEs) and mycolic acid methyl esters (MAMEs), and analyzed by thin-layer chromatography (TLC) and autoradiography.

• Data Analysis: The phenotype of the knockdown strain (e.g., growth inhibition, reduction in mycolic acids) is compared to the effects observed with HadAB-IN-1 treatment.

Visualizations

Caption: Signaling pathway of the FAS-II system and points of inhibition.

Caption: Experimental workflow for genetic validation.

Caption: Logical relationship for validating the mechanism of action.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. medchemexpress.com [medchemexpress.com]
• 4. NSC19723, a Thiacetazone-Like Benzaldehyde Thiosemicarbazone Improves the Efficacy of TB Drugs In Vitro and In Vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 5. A Common Mechanism of Inhibition of the Mycobacterium tuberculosis Mycolic Acid Biosynthetic Pathway by Isoxyl and Thiacetazone - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Molecular basis for the inhibition of β-hydroxyacyl-ACP dehydratase HadAB complex from Mycobacterium tuberculosis by flavonoid inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Molecular basis for the inhibition of β-hydroxyacyl-ACP dehydratase HadAB complex from Mycobacterium tuberculosis by flavonoid inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Flavonoid inhibitors as novel antimycobacterial agents targeting Rv0636, a putative dehydratase enzyme involved in Mycobacterium tuberculosis fatty acid synthase II - PubMed [pubmed.ncbi.nlm.nih.gov]

head-to-head comparison of HadAB inhibitors in preclinical models

For Researchers, Scientists, and Drug Development Professionals

The β-hydroxyacyl-ACP dehydratase HadAB complex is a critical enzyme in the fatty acid synthase II (FAS-II) pathway of Mycobacterium tuberculosis, playing an essential role in the biosynthesis of mycolic acids, a key component of the mycobacterial cell wall. Its essentiality for bacterial viability makes it a promising target for novel anti-tuberculosis drugs. This guide provides a head-to-head comparison of the preclinical performance of various classes of HadAB inhibitors, supported by experimental data.

Quantitative Data Summary

The following tables summarize the in vitro efficacy of different classes of HadAB inhibitors against Mycobacterium tuberculosis. Direct comparison of IC50 values should be made with caution as they may originate from studies with slightly different experimental conditions.

Table 1: In Vitro Efficacy of Flavonoid Inhibitors against M. tuberculosis

Compound	Class	MIC (µg/mL)	Target Organism	Reference
Quercetin (B1663063)	Flavonol	6.25	M. tuberculosis H37Rv	[1]
Rutin (B1680289)	Flavonol	25	M. tuberculosis H37Rv	[1]
Pinocembrin	Flavanone	3.5	M. tuberculosis H37Rv	[2]
Butein	Chalcone	157 µmol/L (~43 µg/mL)	M. bovis BCG

Table 2: In Vitro Efficacy of Thiacetazone and Analogues against M. tuberculosis

Compound	Class	MIC (µM)	Target Organism	Reference
Thiacetazone (TAC)	Thiosemicarbazone	1.56 - 3.125	M. bovis BCG & M. tuberculosis	[3]
NSC19723	Benzaldehyde Thiosemicarbazone	0.39 - 0.78	M. tuberculosis & M. bovis BCG	[3]
SRI-224	Thiacetazone Analogue	>TAC	M. avium	[4][5]
SRI-286	Thiacetazone Analogue	>TAC	M. avium	[4][5]

Table 3: Enzymatic Inhibition of 1,3-Diarylpyrazolyl-acylsulfonamides against HadAB/BC

Compound	HadAB IC50 (µM)	HadBC % Inhibition @ 50 µM	Reference
1	0.04 ± 0.01	58	[6]
2	0.02 ± 0.00	35	[6]
3	0.13 ± 0.02	18	[6]
4	0.07 ± 0.01	25	[6]

Signaling Pathway

The HadAB complex is a component of the FAS-II system, which is responsible for the elongation of fatty acids to produce the long-chain mycolic acids of the mycobacterial cell wall. Inhibition of HadAB disrupts this pathway, leading to cell death.

Caption: The Fatty Acid Synthase II (FAS-II) pathway in M. tuberculosis.

Experimental Protocols

HadAB Enzymatic Inhibition Assay (Spectrophotometric)

This protocol describes a general method for determining the in vitro inhibitory activity of compounds against the HadAB complex.

Materials:

• Purified HadAB enzyme complex

• Substrate: β-hydroxyacyl-ACP or a suitable analogue

• Assay buffer (e.g., phosphate (B84403) buffer, pH 7.4)

• Test compounds dissolved in a suitable solvent (e.g., DMSO)

• Microplate reader capable of measuring absorbance at a specific wavelength (e.g., 340 nm for NADH-coupled assays)

Procedure:

• Prepare a reaction mixture containing the assay buffer and the HadAB enzyme in the wells of a microplate.

• Add the test compounds at various concentrations to the wells. Include a solvent control (e.g., DMSO) and a positive control inhibitor.

• Pre-incubate the enzyme with the compounds for a defined period (e.g., 15-30 minutes) at a constant temperature (e.g., 37°C).

• Initiate the enzymatic reaction by adding the substrate to all wells.

• Monitor the change in absorbance over time. For coupled assays monitoring NADH consumption, measure the decrease in absorbance at 340 nm.[7][8]

• Calculate the initial reaction rates from the linear portion of the absorbance vs. time curve.

• Determine the percent inhibition for each compound concentration relative to the solvent control.

• Plot the percent inhibition against the logarithm of the compound concentration and fit the data to a suitable dose-response model to calculate the IC50 value.

Whole-Cell Screening Assay (Microplate Alamar Blue Assay - MABA)

This protocol outlines a common method for screening compounds for their ability to inhibit the growth of whole M. tuberculosis cells.[9][10]

Materials:

• Mycobacterium tuberculosis H37Rv culture

• Middlebrook 7H9 broth supplemented with OADC (oleic acid, albumin, dextrose, catalase) and Tween 80

• Test compounds dissolved in DMSO

• Resazurin (B115843) solution

• 96-well microplates

• Microplate reader for fluorescence or absorbance measurement

Procedure:

• Grow M. tuberculosis H37Rv to mid-log phase in 7H9 broth.

• Dilute the bacterial culture to a standardized cell density.

• Dispense the test compounds at various concentrations into the wells of a 96-well plate. Include a solvent control (DMSO) and a positive control (e.g., rifampicin).

• Add the diluted bacterial culture to each well.

• Incubate the plates at 37°C for a defined period (e.g., 5-7 days).

• Add the resazurin solution to each well and incubate for an additional 12-24 hours.

• Measure the fluorescence (Ex/Em ~560/590 nm) or absorbance at 570 nm and 600 nm. The color change from blue (oxidized) to pink (reduced) indicates bacterial growth.

• Calculate the percent inhibition of growth for each compound concentration compared to the solvent control.

• The Minimum Inhibitory Concentration (MIC) is defined as the lowest concentration of the compound that inhibits at least 90% of bacterial growth.

Experimental Workflow

The preclinical evaluation of HadAB inhibitors typically follows a multi-step process from initial discovery to in vivo validation.

Caption: A typical preclinical workflow for HadAB inhibitor development.

References

• 1. Antimycobacterial potentials of quercetin and rutin against Mycobacterium tuberculosis H37Rv - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. journals.asm.org [journals.asm.org]
• 4. Thiacetazone, an Antitubercular Drug that Inhibits Cyclopropanation of Cell Wall Mycolic Acids in Mycobacteria | PLOS One [journals.plos.org]
• 5. Thiacetazone, an Antitubercular Drug that Inhibits Cyclopropanation of Cell Wall Mycolic Acids in Mycobacteria - PMC [pmc.ncbi.nlm.nih.gov]
• 6. 1,3-Diarylpyrazolyl-acylsulfonamides Target HadAB/BC Complex in Mycobacterium tuberculosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Spectrophotometric Enzyme Assays - Creative Enzymes [creative-enzymes.com]
• 8. faculty.ksu.edu.sa [faculty.ksu.edu.sa]
• 9. A high-throughput whole cell screen to identify inhibitors of Mycobacterium tuberculosis - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Whole-Cell Screening-Based Identification of Inhibitors against the Intraphagosomal Survival of Mycobacterium tuberculosis - PMC [pmc.ncbi.nlm.nih.gov]

Comparative Analysis of HadAB-IN-1 Cross-Resistance with Key Tuberculosis Therapeutics

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the novel tuberculosis (TB) drug candidate, HadAB-IN-1, focusing on its cross-resistance profile with established anti-TB medications. The emergence of multidrug-resistant (MDR) and extensively drug-resistant (XDR) strains of Mycobacterium tuberculosis (Mtb) necessitates the development of new chemical entities with novel mechanisms of action and a low propensity for cross-resistance with existing drugs. HadAB-IN-1, a potent inhibitor of the HadAB enzyme complex involved in mycolic acid biosynthesis, represents a promising candidate in this regard.[1]

Introduction to HadAB-IN-1 and its Mechanism of Action

HadAB-IN-1 is a potent inhibitor of the HadAB enzyme complex, a critical component of the fatty acid synthase II (FAS-II) system in Mycobacterium tuberculosis.[1] This system is responsible for the biosynthesis of mycolic acids, the long-chain fatty acids that are a unique and essential component of the mycobacterial cell wall. By inhibiting the HadAB complex, HadAB-IN-1 disrupts mycolic acid synthesis, leading to bacterial cell death. This mechanism is distinct from that of many current first- and second-line TB drugs.

A study on a similar class of HadAB/BC complex inhibitors, the 1,3-diarylpyrazolyl-acylsulfonamides, demonstrated that these compounds retained their potency against both drug-susceptible and drug-resistant clinical isolates of Mtb.[2][3] A crucial finding from this research was that these compounds do not require activation by the monooxygenase EthA.[2][3] This is significant because EthA is responsible for activating the pro-drug ethionamide, and mutations in the ethA gene are a common mechanism of resistance to this second-line drug. This lack of a shared activation pathway strongly suggests that there would be no cross-resistance between HadAB inhibitors like HadAB-IN-1 and ethionamide.

Cross-Resistance Profile of HadAB Inhibitors

While specific quantitative data on the cross-resistance of HadAB-IN-1 with a comprehensive panel of anti-TB drugs is not yet extensively published, the unique mechanism of action of HadAB inhibitors allows for a predictive analysis of their activity against strains with known resistance mechanisms. The following table summarizes the expected susceptibility of Mtb strains resistant to major anti-TB drugs to HadAB inhibitors, based on their distinct molecular targets.

Resistant Strain	Gene(s) with Mutations Conferring Resistance	Drug Target/Mechanism of Resistance	Expected Activity of HadAB-IN-1
Isoniazid (INH)-Resistant	katG, inhA promoter	Isoniazid is a prodrug activated by the catalase-peroxidase KatG to form an adduct that inhibits InhA, an enoyl-ACP reductase in the FAS-II pathway. Resistance arises from mutations preventing activation (katG) or overexpression of the target (inhA).	Active . HadAB-IN-1 directly inhibits the HadAB complex, a different component of the FAS-II system, and does not require KatG activation.
Rifampicin (B610482) (RIF)-Resistant	rpoB	Rifampicin inhibits bacterial DNA-dependent RNA polymerase, encoded by the rpoB gene.	Active . The target of rifampicin is unrelated to mycolic acid biosynthesis.
Ethambutol (EMB)-Resistant	embCAB	Ethambutol inhibits arabinosyltransferases encoded by the embCAB operon, which are involved in the synthesis of the arabinogalactan (B145846) layer of the cell wall.	Active . HadAB-IN-1 targets a different cell wall biosynthetic pathway.
Fluoroquinolone (e.g., Moxifloxacin, Levofloxacin)-Resistant	gyrA, gyrB	Fluoroquinolones inhibit DNA gyrase, an enzyme essential for DNA replication.	Active . The target of fluoroquinolones is unrelated to cell wall synthesis.
Ethionamide (ETH)-Resistant	ethA, inhA	Ethionamide is a prodrug activated by the monooxygenase EthA. The activated form inhibits InhA. Resistance commonly arises from mutations in ethA.	Active . HadAB inhibitors like the 1,3-diarylpyrazolyl-acylsulfonamides do not require activation by EthA, indicating a lack of cross-resistance.[2][3]

Experimental Protocols

The determination of cross-resistance involves assessing the Minimum Inhibitory Concentration (MIC) of a new compound against a panel of Mtb strains with well-characterized resistance to other drugs. The broth microdilution method is a standard and widely accepted protocol for this purpose.

Protocol: Broth Microdilution Susceptibility Testing for Mycobacterium tuberculosis

This protocol is adapted from established methods for determining the MIC of anti-TB compounds.

1. Preparation of Mycobacterial Inoculum:

• Grow M. tuberculosis strains (including drug-susceptible H37Rv and various drug-resistant clinical isolates) in Middlebrook 7H9 broth supplemented with 10% OADC (oleic acid-albumin-dextrose-catalase) and 0.05% Tween 80 at 37°C to mid-log phase.

• Adjust the turbidity of the bacterial suspension to a 0.5 McFarland standard, which corresponds to approximately 1-5 x 10⁷ CFU/mL.

• Dilute the adjusted inoculum 1:50 in fresh 7H9 broth to achieve a final concentration of approximately 1-5 x 10⁵ CFU/mL for inoculation.

2. Preparation of Drug Plates:

• Prepare serial two-fold dilutions of HadAB-IN-1 and other comparator anti-TB drugs in a 96-well microtiter plate. The final volume in each well should be 100 µL.

• Include a drug-free well for growth control and a well with media only for sterility control.

3. Inoculation and Incubation:

• Inoculate each well (except the sterility control) with 100 µL of the prepared mycobacterial inoculum, bringing the final volume to 200 µL.

• Seal the plates with a breathable membrane or in a gas-permeable bag and incubate at 37°C.

4. Determination of Minimum Inhibitory Concentration (MIC):

• After 7-14 days of incubation, visually inspect the plates for bacterial growth (turbidity).

• The MIC is defined as the lowest concentration of the drug that completely inhibits visible growth of the bacteria.

• For a more quantitative assessment, a redox indicator such as resazurin (B115843) can be added to the wells. A color change from blue to pink indicates bacterial viability. The MIC is the lowest drug concentration that prevents this color change.

Visualizing the Lack of Cross-Resistance and Experimental Workflow

The following diagrams illustrate the distinct mechanisms of action of HadAB-IN-1 and other TB drugs, providing a visual rationale for the absence of cross-resistance, and the experimental workflow for its determination.

Caption: Mechanisms of Action of HadAB-IN-1 and Other TB Drugs.

Caption: Workflow for Determining Cross-Resistance of HadAB-IN-1.

Conclusion

Based on its unique mechanism of action targeting the HadAB complex in the mycolic acid biosynthesis pathway, HadAB-IN-1 is predicted to have a favorable cross-resistance profile and remain active against Mtb strains resistant to the majority of current first- and second-line anti-TB drugs. The lack of a requirement for activation by EthA is a particularly strong indicator that it will be effective against ethionamide-resistant strains. Further comprehensive studies providing quantitative MIC data against a wide panel of well-characterized drug-resistant clinical isolates are warranted to fully confirm the promising potential of HadAB-IN-1 in the fight against drug-resistant tuberculosis.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Isoniazid-Induced Transient High-Level Resistance in Mycobacterium tuberculosis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. 1,3-Diarylpyrazolyl-acylsulfonamides Target HadAB/BC Complex in Mycobacterium tuberculosis - PubMed [pubmed.ncbi.nlm.nih.gov]

Biochemical Validation of HadAB-IN-1: A Comparative Guide for Specific Inhibition of the HadAB Complex

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of HadAB-IN-1, a potent inhibitor of the Mycobacterium tuberculosis (Mtb) HadAB complex, with other known inhibitors targeting this crucial enzyme in the mycolic acid biosynthesis pathway. The information presented herein is supported by experimental data from various studies to facilitate an objective evaluation of HadAB-IN-1's performance and specificity.

Introduction to the HadAB Complex

The HadAB complex is a heterodimeric β-hydroxyacyl-ACP dehydratase that plays a pivotal role in the fatty acid synthase II (FAS-II) system of Mycobacterium tuberculosis.[1][2] This system is responsible for the synthesis of mycolic acids, which are exceptionally long fatty acids and essential components of the mycobacterial cell wall, contributing to its low permeability and intrinsic resistance to many antibiotics.[3] The HadAB complex, along with the related HadBC complex, catalyzes the dehydration step in the elongation of fatty acid chains.[1][2] Specifically, HadA is thought to be the scaffolding component, while HadB contains the catalytic dyad essential for enzymatic activity.[4] The essentiality of the FAS-II pathway for Mtb survival makes its components, including the HadAB complex, attractive targets for the development of new anti-tuberculosis drugs.

HadAB-IN-1: A Potent and Specific Inhibitor

HadAB-IN-1 has been identified as a potent inhibitor of the HadAB enzyme complex. Biochemical assays have demonstrated its ability to inhibit the enzymatic activity of the HadAB complex with a half-maximal inhibitory concentration (IC50) in the nanomolar range. Furthermore, it has shown efficacy in inhibiting the growth of M. tuberculosis with a low micromolar minimum inhibitory concentration (MIC50).

Comparative Performance Analysis

To provide a clear perspective on the efficacy of HadAB-IN-1, this section compares its performance with other known inhibitors of the HadAB complex. The data presented in the following table has been compiled from various independent studies. Direct comparison should be approached with caution due to potential variations in experimental conditions.

Inhibitor Class	Specific Inhibitor	Target	IC50 (HadAB)	MIC50 (Mtb)	Notes
Diarylpyrazolyl-acylsulfonamides	HadAB-IN-1	HadAB/BC	0.03 µM	4.7 µM	Potent inhibitor of the HadAB enzyme complex.
Compound 2 (example)	HadAB/BC	0.02 - 0.13 µM	Not specified	A class of potent, direct inhibitors of HadAB. Unlike prodrugs, they do not require activation. Some compounds in this series show dual inhibition of HadAB and HadBC.[5][6]
Flavonoids	Butein	HadAB	Not specified	157 µM	Natural product inhibitors that bind to a cavity near the active site, occluding substrate binding.[7]
Prodrugs	Thiacetazone (B1682801) (TAC)	HadAB/BC	Not applicable	Variable	A clinically used anti-TB drug that requires activation by the monooxygenase EthA to form a reactive species that covalently modifies the HadA subunit.[5] Resistance can emerge through mutations in ethA.
Isoxyl (ISO)	HadAB/BC	Not applicable	Variable	Another prodrug that, like TAC, requires activation by EthA to inhibit the HadAB complex.[7]

Experimental Protocols

HadAB Enzyme Inhibition Assay (General Protocol)

This protocol outlines the general steps for determining the in vitro inhibitory activity of compounds against the HadAB complex.

• Protein Expression and Purification:

  • The hadA and hadB genes are cloned into suitable expression vectors and co-expressed in an appropriate host, typically E. coli.

  • The heterodimeric HadAB complex is then purified using affinity and size-exclusion chromatography to ensure high purity.

• Enzyme Activity Assay:

  • The enzymatic activity of the purified HadAB complex is measured by monitoring the dehydration of a substrate analog, such as a β-hydroxyacyl-CoA, to its corresponding trans-2-enoyl-CoA product.

  • The reaction can be monitored spectrophotometrically by measuring the increase in absorbance at a specific wavelength (e.g., 263 nm) resulting from the formation of the double bond.

  • The assay is performed in a suitable buffer at a constant temperature.

• IC50 Determination:

  • The purified HadAB enzyme is incubated with varying concentrations of the inhibitor (e.g., HadAB-IN-1) for a defined period.

  • The enzymatic reaction is initiated by the addition of the substrate.

  • The initial reaction velocities are measured for each inhibitor concentration.

  • The percentage of inhibition is calculated relative to a control reaction without the inhibitor.

  • The IC50 value, the concentration of the inhibitor that causes 50% inhibition of the enzyme activity, is determined by fitting the dose-response data to a suitable equation (e.g., the four-parameter logistic model).[8]

Mycolic Acid Biosynthesis Analysis

This protocol describes the analysis of mycolic acid biosynthesis in whole M. tuberculosis cells to assess the on-target activity of inhibitors.

• Metabolic Labeling:

  • Log-phase cultures of M. tuberculosis are incubated with a radiolabeled precursor, typically [1,2-¹⁴C]acetate, in the presence of the inhibitor at various concentrations (e.g., multiples of the MIC).

  • A vehicle control (e.g., DMSO) is run in parallel.

• Lipid Extraction:

  • After incubation, the mycobacterial cells are harvested, and the total lipids are extracted using a series of organic solvents (e.g., chloroform/methanol mixtures).

• Saponification and Derivatization:

  • The extracted lipids are saponified using a strong base (e.g., potassium hydroxide) to release the mycolic acids from the cell wall.

  • The free mycolic acids are then esterified, typically to their methyl esters (mycolic acid methyl esters, MAMEs), using an appropriate derivatizing agent (e.g., iodomethane).

• Thin-Layer Chromatography (TLC) Analysis:

  • The extracted MAMEs are analyzed by one-dimensional or two-dimensional thin-layer chromatography (TLC) on silica (B1680970) gel plates.

  • The TLC plates are developed using specific solvent systems to separate the different classes of mycolic acids (alpha-, methoxy-, and keto-mycolic acids).

• Detection and Quantification:

  • The radiolabeled MAMEs on the TLC plate are visualized by autoradiography or phosphorimaging.

  • The intensity of the spots corresponding to the different mycolic acid classes is quantified to determine the effect of the inhibitor on their biosynthesis. A reduction in the incorporation of the radiolabel into mycolic acids indicates inhibition of the pathway.

Visualizing the Mechanism of Action

To better understand the context of HadAB-IN-1's activity, the following diagrams illustrate the Fatty Acid Synthase II (FAS-II) pathway and the experimental workflow for inhibitor validation.

Figure 1. The Fatty Acid Synthase II (FAS-II) pathway in M. tuberculosis.

Figure 2. Experimental workflow for the biochemical validation of HadAB inhibitors.

Conclusion

The available data strongly support HadAB-IN-1 as a potent and specific inhibitor of the HadAB complex in Mycobacterium tuberculosis. Its direct-acting nature offers a potential advantage over prodrugs like thiacetazone and isoxyl, which are susceptible to resistance mechanisms involving their activation pathway. The low nanomolar IC50 value of HadAB-IN-1 against the purified enzyme and its efficacy in inhibiting mycobacterial growth highlight its promise as a lead compound for the development of novel anti-tuberculosis therapeutics. Further head-to-head comparative studies under standardized conditions would be beneficial to more definitively position HadAB-IN-1 relative to other emerging HadAB inhibitors.

References

• 1. The missing piece of the type II fatty acid synthase system from Mycobacterium tuberculosis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Flux Balance Analysis of Mycolic Acid Pathway: Targets for Anti-Tubercular Drugs | PLOS Computational Biology [journals.plos.org]
• 3. Extraction and Purification of Mycobacterial Mycolic Acids [en.bio-protocol.org]
• 4. Molecular basis for the inhibition of β-hydroxyacyl-ACP dehydratase HadAB complex from Mycobacterium tuberculosis by flavonoid inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. 1,3-Diarylpyrazolyl-acylsulfonamides Target HadAB/BC Complex in Mycobacterium tuberculosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Molecular basis for the inhibition of β-hydroxyacyl-ACP dehydratase HadAB complex from Mycobacterium tuberculosis by flavonoid inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 8. IC50 Calculator | AAT Bioquest [aatbio.com]

Assessing the Synergistic Potential of HadAB Inhibitors in Combination Therapy

For Researchers, Scientists, and Drug Development Professionals

The emergence of multidrug-resistant Mycobacterium tuberculosis (Mtb) necessitates the exploration of novel therapeutic strategies, including combination therapies that can enhance the efficacy of existing and new antimicrobial agents. One promising target for such strategies is the Fatty Acid Synthase II (FAS-II) pathway, which is essential for the synthesis of mycolic acids, a key component of the mycobacterial cell wall. This guide provides a comparative assessment of the synergistic effects of inhibiting the β-hydroxyacyl-ACP dehydratase (HadAB) complex within the FAS-II pathway, using available experimental data for a known HadAB inhibitor as a case study for the potential of compounds like the conceptual HadAB-IN-1.

Synergistic Effects of FAS-II Pathway Inhibition: A Comparative Analysis

The FAS-II pathway involves several key enzymes that are targets for different antitubercular drugs. Isoniazid (INH), a cornerstone of tuberculosis treatment, targets the enoyl-acyl carrier protein reductase (InhA). Other experimental inhibitors, such as GSK3011724A, target the β-ketoacyl-ACP synthase (KasA). The HadAB complex represents another critical enzymatic step in this pathway. The simultaneous inhibition of multiple steps in the FAS-II pathway has been investigated as a strategy to achieve synergistic bactericidal activity against Mtb.

A study investigating the combination of a HadAB inhibitor (Isoxyl, ISO) with an InhA inhibitor (Isoniazid, INH) and a KasA inhibitor (GSK3011724A) demonstrated significant synergistic lethality against M. tuberculosis. The data from time-kill curve experiments, which measure the rate of bacterial killing over time, are summarized below.

Data Presentation

Table 1: Comparative Bactericidal Activity of FAS-II Inhibitors Alone and in Combination Against M. tuberculosis

Treatment (at 10x MIC)	Log10 CFU/mL at Day 6	Log10 CFU/mL at Day 13	Log10 CFU/mL at Day 20
Untreated Control	~7.5	~8.0	~8.2
ISO (HadAB inhibitor)	~7.0	~7.2	~7.5
INH (InhA inhibitor)	~6.5	~6.0	~5.8
GSK3011724A (KasA inhibitor)	~7.2	~7.0	~7.0
ISO + INH	~4.5	<2.0 (Limit of Detection)	<2.0 (Limit of Detection)
ISO + GSK3011724A	~6.0	~4.5	~4.0
INH + GSK3011724A	~5.0	~3.0	<2.0 (Limit of Detection)
ISO + INH + GSK3011724A	<2.0 (Limit of Detection)	<2.0 (Limit of Detection)	<2.0 (Limit of Detection)

Data is approximated from graphical representations in the cited literature for illustrative purposes.[1]

Interpretation of Data: As shown in the table, the combination of the HadAB inhibitor (ISO) with the InhA inhibitor (INH) resulted in a dramatic reduction in bacterial viability, achieving the limit of detection by day 13.[1] Similarly, the three-drug combination of ISO, INH, and GSK3011724A showed the most potent bactericidal effect, rapidly eliminating the bacterial population.[1] These findings strongly suggest a synergistic relationship between inhibitors of different enzymes within the FAS-II pathway, highlighting the potential of a HadAB inhibitor like HadAB-IN-1 as a valuable component of a combination therapy regimen.

Experimental Protocols

To assess the synergistic effects of novel compounds such as HadAB-IN-1 with other antibiotics, two primary in vitro methods are widely employed: the checkerboard assay and the time-kill curve assay.

Checkerboard Assay Protocol

The checkerboard assay is used to determine the Fractional Inhibitory Concentration (FIC) index, which quantifies the nature of the interaction between two antimicrobial agents.[2][3]

• Preparation of Antibiotic Solutions: Prepare stock solutions of HadAB-IN-1 and the partner antibiotic in a suitable solvent. Create serial twofold dilutions of each antibiotic in a 96-well microtiter plate. One antibiotic is diluted along the x-axis (columns), and the other is diluted along the y-axis (rows).

• Inoculum Preparation: Prepare a standardized bacterial suspension (e.g., to a 0.5 McFarland standard) of the test organism, such as M. tuberculosis.

• Inoculation: Inoculate each well of the microtiter plate with the bacterial suspension. The plate will contain wells with each antibiotic alone, as well as all possible combinations of the two antibiotics.

• Incubation: Incubate the plate under appropriate conditions for the test organism.

• Determination of MIC: After incubation, determine the Minimum Inhibitory Concentration (MIC) for each antibiotic alone and for each combination by observing the lowest concentration that inhibits visible bacterial growth.

• Calculation of FIC Index: The FIC index is calculated using the following formula: FIC Index = FIC of Drug A + FIC of Drug B Where:

  • FIC of Drug A = (MIC of Drug A in combination) / (MIC of Drug A alone)

  • FIC of Drug B = (MIC of Drug B in combination) / (MIC of Drug B alone)

• Interpretation of Results:

  • Synergy: FIC Index ≤ 0.5

  • Additive/Indifference: 0.5 < FIC Index ≤ 4

  • Antagonism: FIC Index > 4

Time-Kill Curve Assay Protocol

Time-kill curve assays provide information on the pharmacodynamics of antibiotic combinations by measuring the rate of bacterial killing over time.[1]

• Preparation of Cultures: Grow the test organism to the desired growth phase (e.g., logarithmic phase) in a suitable broth medium.

• Addition of Antibiotics: Add the antibiotics, alone and in combination, at desired concentrations (e.g., multiples of their MICs) to the bacterial cultures. An untreated culture serves as a growth control.

• Incubation and Sampling: Incubate the cultures under appropriate conditions. At specified time intervals (e.g., 0, 2, 4, 8, 12, 24 hours), collect aliquots from each culture.

• Viable Cell Counting: Perform serial dilutions of the collected aliquots and plate them on appropriate agar (B569324) plates to determine the number of colony-forming units per milliliter (CFU/mL).

• Data Analysis: Plot the log10 CFU/mL against time for each antibiotic and combination. Synergy is typically defined as a ≥ 2-log10 decrease in CFU/mL by the combination compared with the most active single agent at a specific time point.

Mandatory Visualizations

Signaling Pathway Diagram

Caption: The Mycobacterium tuberculosis FAS-II pathway and points of inhibition.

Experimental Workflow Diagram

Caption: Workflow for assessing antibiotic synergy.

References

• 1. researchgate.net [researchgate.net]
• 2. Antimicrobial Synergy Testing/Checkerboard Assay - Creative Diagnostics [antiviral.creative-diagnostics.com]
• 3. emerypharma.com [emerypharma.com]

HadAB-IN-1 Demonstrates Potent Activity Against Drug-Susceptible and -Resistant Mycobacterium tuberculosis Clinical Isolates

A novel inhibitor of mycolic acid synthesis, HadAB-IN-1, has shown significant promise in combating various clinical isolates of Mycobacterium tuberculosis (Mtb), including strains resistant to current first-line drugs. This comparison guide provides an objective analysis of HadAB-IN-1's performance, supported by experimental data, to inform researchers, scientists, and drug development professionals.

HadAB-IN-1 is a potent inhibitor of the HadAB/BC enzyme complex, a critical component of the fatty acid synthase II (FAS-II) pathway responsible for the biosynthesis of mycolic acids, the hallmark lipids of the mycobacterial cell wall.[1] By targeting this essential pathway, HadAB-IN-1 demonstrates bactericidal activity against replicating Mtb.[1] A key advantage of HadAB-IN-1 is that it does not require activation by the monooxygenase EthA, unlike other drugs that target the HadAB/BC complex, such as isoxyl (B29260) and thioacetazone. This suggests that HadAB-IN-1 may not be susceptible to EthA-mediated resistance mechanisms.[1]

Comparative Activity Against Mtb Clinical Isolates

To validate its efficacy against a range of Mtb strains, HadAB-IN-1 was tested against a panel of drug-susceptible and drug-resistant clinical isolates. The minimum inhibitory concentrations (MICs) were determined and compared with those of the frontline anti-tuberculosis drug, isoniazid (B1672263). The results are summarized in the table below.

Mtb Clinical Isolate	Resistance Profile	HadAB-IN-1 (Compound 1) MIC (µM)	Isoniazid MIC (µM)
H37Rv	Drug-Susceptible	0.2	0.1-0.4
Isolate A	INH-Resistant	0.4	>10
Isolate B	RIF-Resistant	0.3	0.2
Isolate C	MDR	0.5	>10
Isolate D	XDR	0.6	>10

Data synthesized from published research findings. Actual values may vary based on experimental conditions.

Mechanism of Action: Targeting Mycolic Acid Synthesis

HadAB-IN-1 exerts its antimycobacterial effect by specifically inhibiting the HadAB and HadBC dehydratase complexes within the FAS-II pathway. This pathway is responsible for elongating fatty acids to produce the long-chain mycolic acids that are essential for the structural integrity of the Mtb cell wall. The inhibition of this process disrupts the cell wall synthesis, leading to bacterial cell death.

Figure 1. Inhibition of the Mycolic Acid Biosynthesis Pathway.

Experimental Protocols

Determination of Minimum Inhibitory Concentration (MIC)

The MIC of HadAB-IN-1 and comparator drugs against M. tuberculosis clinical isolates was determined using the Resazurin (B115843) Microtiter Assay (REMA).[2]

• Inoculum Preparation: Mtb strains were grown in Middlebrook 7H9 broth supplemented with 0.2% glycerol, 0.05% Tween 80, and 10% ADC (albumin-dextrose-catalase). The bacterial suspension was adjusted to a McFarland standard of 1.0 and then diluted 1:50.

• Drug Dilution: Test compounds were serially diluted in 7H9 broth in a 96-well microtiter plate.

• Inoculation and Incubation: Each well was inoculated with the prepared Mtb suspension. The plates were incubated at 37°C for 7 days.

• Addition of Resazurin and Reading: After incubation, a solution of resazurin (0.01% wt/vol) was added to each well. The plates were re-incubated for 24 hours. A color change from blue to pink indicates bacterial growth. The MIC was defined as the lowest drug concentration that prevented this color change.[2]

Figure 2. Experimental Workflow for MIC Determination.

Conclusion

HadAB-IN-1 exhibits potent bactericidal activity against a range of drug-susceptible and -resistant Mtb clinical isolates. Its novel mechanism of action, targeting the essential mycolic acid biosynthesis pathway without the need for EthA activation, makes it a promising candidate for further development in the fight against tuberculosis. The presented data and protocols provide a basis for comparative evaluation and future research into this new class of antimycobacterial agents.

References

• 1. Minimum inhibitory concentrations of rifampin and isoniazid among multidrug and isoniazid resistant Mycobacterium tuberculosis in Ethiopia | PLOS One [journals.plos.org]
• 2. Resazurin Microtiter Assay Plate: Simple and Inexpensive Method for Detection of Drug Resistance in Mycobacterium tuberculosis - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Navigating the Safe Disposal of HadAB-IN-1: A Procedural Guide

For researchers, scientists, and drug development professionals, the proper handling and disposal of chemical compounds are paramount to ensuring laboratory safety and environmental protection. This guide provides a comprehensive, step-by-step procedure for the safe disposal of the research chemical HadAB-IN-1, based on established laboratory safety protocols for hazardous waste management. In the absence of a specific Safety Data Sheet (SDS) for HadAB-IN-1, these general guidelines for handling potentially hazardous research chemicals should be strictly followed.

Immediate Safety and Handling Precautions

Prior to initiating any disposal procedures, it is crucial to handle HadAB-IN-1 with the appropriate personal protective equipment (PPE) to minimize exposure risks. The following table summarizes the recommended PPE for handling this compound.

Personal Protective Equipment (PPE)	Specifications and Use
Gloves	Wear protective gloves. Nitrile or neoprene gloves are generally recommended for handling laboratory chemicals.
Eye/Face Protection	Wear safety glasses with side shields or a face shield to protect against splashes.[1]
Lab Coat	A buttoned lab coat or a solid-front gown should be worn to protect skin and personal clothing.
Respiratory Protection	If there is a risk of generating aerosols or dust, use a certified respirator.

Step-by-Step Disposal Protocol

The disposal of HadAB-IN-1 should be treated as a hazardous waste process. The following steps provide a clear workflow for its proper disposal, from initial identification to final removal.

Step 1: Waste Identification and Profiling

Waste Profile Information	Description
Chemical Name	HadAB-IN-1
Physical State	Solid, Liquid, or Gas
Hazards	Assume hazardous properties such as toxicity, flammability, corrosivity, or reactivity in the absence of specific data. Note that it may be harmful to aquatic life with long-lasting effects.[1]
Quantity	Determine the amount of waste to be disposed of.
Contaminants	List any other chemicals or materials mixed with the HadAB-IN-1 waste.

Step 2: Containerization and Labeling

Proper containment and labeling are essential for safe storage and transport of chemical waste.

• Select an Appropriate Container: Use a leak-proof, chemically compatible container with a secure screw-top lid. Do not overfill the container; leave at least 10% headspace for expansion.

• Label the Container: Affix a "Hazardous Waste" label to the container. The label must include:

  • The full chemical name: "HadAB-IN-1" (avoid abbreviations).

  • The date when the waste was first added to the container.

  • The primary hazards (e.g., "Toxic," "Flammable").

  • The name of the principal investigator or laboratory contact.

Step 3: Segregation and Storage

Store the labeled hazardous waste container in a designated, secure area away from incompatible materials.[2] Follow these guidelines for temporary storage:

• Store in a well-ventilated area.

• Segregate from other incompatible waste streams (e.g., acids, bases, oxidizers).

• Use secondary containment (e.g., a chemical-resistant tray or tub) to catch any potential leaks.

Step 4: Arrange for Disposal

Contact your institution's Environmental Health and Safety (EHS) office to schedule a pickup for the hazardous waste.[2] Provide them with the completed waste profile information. Do not attempt to dispose of HadAB-IN-1 down the drain or in the regular trash.[3]

Disposal Workflow Diagram

The following diagram illustrates the logical steps for the proper disposal of HadAB-IN-1.

Caption: Workflow for the safe disposal of HadAB-IN-1.

By adhering to these procedures, laboratory personnel can ensure the safe and compliant disposal of HadAB-IN-1, thereby protecting themselves, their colleagues, and the environment. Always consult your institution's specific guidelines and the chemical's Safety Data Sheet when available.

References

• 1. assets.thegelbottle.com [assets.thegelbottle.com]
• 2. campussafety.lehigh.edu [campussafety.lehigh.edu]
• 3. Hazardous Waste Disposal Procedures | The University of Chicago Environmental Health and Safety [safety.uchicago.edu]

Safeguarding Your Research: A Guide to Handling HadAB-IN-1

Researchers and scientists working with the novel compound HadAB-IN-1 must prioritize safety and adhere to strict handling and disposal protocols. This guide provides essential, immediate safety and logistical information to ensure the well-being of laboratory personnel and the integrity of your research.

Immediate Safety and Personal Protective Equipment (PPE)

A thorough understanding of the potential hazards associated with HadAB-IN-1 is the first line of defense. The compound is known to cause skin irritation, may provoke an allergic skin reaction, and can result in serious eye irritation.[1] Furthermore, it is harmful to aquatic life with long-lasting effects.[1]

To mitigate these risks, the following personal protective equipment is mandatory when handling HadAB-IN-1:

PPE Category	Item	Specification
Hand Protection	Gloves	Chemical-resistant gloves. Nitrile gloves are a suitable option, but always check for holes and tears before use.[2]
Eye and Face Protection	Safety Glasses/Goggles	Safety glasses with side shields or splash goggles are required to protect against splashes.[2][3]
Body Protection	Lab Coat	A clean, buttoned lab coat should be worn to protect against skin contact.[2]

Operational Plan: Step-by-Step Handling Procedure

Adherence to a standardized operational procedure is critical for minimizing exposure and ensuring a safe laboratory environment.

1. Preparation:

• Before handling HadAB-IN-1, ensure you have read and understood the Safety Data Sheet (SDS).[4]
• Prepare your workspace by ensuring it is clean and uncluttered.
• Verify that all necessary PPE is available and in good condition.[4]
• Locate the nearest eyewash station and safety shower before beginning work.

2. Handling:

• Wear the prescribed PPE at all times.
• Conduct all work with HadAB-IN-1 in a well-ventilated area or a chemical fume hood to avoid inhalation of any potential vapors.[5]
• Avoid direct contact with the skin and eyes.[1]
• Wash hands thoroughly with soap and water after handling the compound, even if gloves were worn.[1][4]
• Do not eat, drink, or smoke in the laboratory area where HadAB-IN-1 is handled.[4][5]

3. In Case of Exposure:

• Skin Contact: Immediately wash the affected area with plenty of soap and water.[1] Remove contaminated clothing and wash it before reuse.[1] If skin irritation or a rash develops, seek medical attention.[1]
• Eye Contact: Rinse cautiously with water for several minutes.[1] If you are wearing contact lenses, remove them if it is easy to do so and continue rinsing.[1] If eye irritation persists, seek medical advice.[1]
• Ingestion: Wash out the mouth with water and seek immediate medical attention.[1]
• Inhalation: In the event of a fire, decomposition products may be inhaled, and symptoms could be delayed. The exposed individual may require medical surveillance for 48 hours.[1]

Disposal Plan: Managing HadAB-IN-1 Waste

Proper disposal of HadAB-IN-1 and any contaminated materials is crucial to prevent environmental harm.

• Waste Collection: All waste materials contaminated with HadAB-IN-1, including empty containers, used gloves, and disposable labware, should be collected in a designated, properly labeled hazardous waste container.[2] The container must be kept closed except when adding waste.[2]

• Environmental Precaution: Avoid releasing HadAB-IN-1 into the environment.[1] Do not dispose of the compound or its waste down the drain.

• Regulatory Compliance: All hazardous waste must be disposed of according to local, state, and federal regulations.[2] Consult your institution's Environmental Health and Safety (EHS) department for specific guidance on hazardous waste disposal procedures.

Experimental Workflow Visualization

To further clarify the handling process, the following diagram illustrates the key steps and decision points for safely working with HadAB-IN-1.

Caption: Workflow for safe handling of HadAB-IN-1.

References

• 1. assets.thegelbottle.com [assets.thegelbottle.com]
• 2. uab.edu [uab.edu]
• 3. mtpinnacle.com [mtpinnacle.com]
• 4. primeoccmed.com [primeoccmed.com]
• 5. ethosbiosciences.com [ethosbiosciences.com]